6-(2-Naphthyl)-6-oxohexanoic acid

• CAS: 132104-10-0

Core Science & Biosynthesis

6-(2-Naphthyl)-6-oxohexanoic acid synthesis pathway

An In-depth Technical Guide to the Synthesis of 6-(2-Naphthyl)-6-oxohexanoic Acid

This document provides a comprehensive technical overview for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid, a valuable intermediate in chemical and pharmaceutical research. Tailored for researchers, scientists, and professionals in drug development, this guide elucidates the core synthetic pathway, explains the underlying chemical principles, and offers a detailed experimental protocol grounded in established methodologies.

Introduction and Strategic Overview

6-(2-Naphthyl)-6-oxohexanoic acid (CAS No. 132104-10-0) is a keto-carboxylic acid featuring a naphthalene moiety. Its structure is of significant interest as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of the naphthyl group, a common scaffold in medicinal chemistry (e.g., in the anti-inflammatory drug Naproxen), combined with a flexible carboxylic acid chain, makes it a versatile precursor.[1][2][3]

The most direct and industrially scalable approach to this molecule is the Friedel-Crafts acylation of naphthalene. This guide focuses on this pathway, detailing the reaction mechanism, optimizing experimental parameters, and providing a robust protocol for synthesis, purification, and characterization.

The Core Synthesis Pathway: Friedel-Crafts Acylation

The cornerstone of this synthesis is the electrophilic aromatic substitution reaction developed by Charles Friedel and James Crafts.[4] Specifically, it involves the acylation of naphthalene with a six-carbon dicarboxylic acid derivative, typically adipic anhydride or adipoyl chloride, in the presence of a strong Lewis acid catalyst.

Reaction Mechanism and Regioselectivity

The Friedel-Crafts acylation proceeds through a well-established multi-step mechanism.[5]

• Generation of the Acylium Ion: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), activates the acylating agent (adipic anhydride). It coordinates to one of the carbonyl oxygens, polarizing the molecule and facilitating the formation of a highly electrophilic acylium ion. This ion is resonance-stabilized.[6]

• Electrophilic Attack: The electron-rich naphthalene ring acts as a nucleophile, attacking the acylium ion. This step temporarily disrupts the aromaticity of the naphthalene ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[5]

• Restoration of Aromaticity: A weak base, typically the AlCl₄⁻ complex formed in the first step, abstracts a proton from the carbon bearing the new acyl group. This regenerates the aromatic system and the AlCl₃ catalyst.[4][5]

• Catalyst Complexation: A crucial distinction from Friedel-Crafts alkylation is that the product, an aryl ketone, is a Lewis base. It readily forms a stable complex with the AlCl₃ catalyst.[4][7] Consequently, a stoichiometric amount, rather than a catalytic amount, of AlCl₃ is required. This complex is destroyed during the aqueous workup phase to liberate the final product.

Diagram: Mechanism of Friedel-Crafts Acylation

Caption: Figure 1: Mechanism for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid.

Causality Behind Experimental Choices

• Regioselectivity (α- vs. β-Acylation): The acylation of naphthalene can yield two primary isomers: substitution at the C1 (alpha) or C2 (beta) position.

  • Kinetic Control: At lower temperatures, the reaction is typically under kinetic control, favoring the formation of the α-isomer due to the lower activation energy for the attack at this more reactive position.[8]

  • Thermodynamic Control: The β-isomer is sterically less hindered and therefore thermodynamically more stable. At higher temperatures or in specific solvents like nitrobenzene, the initially formed α-product can rearrange to the more stable β-product.[8][9] For the synthesis of the desired 2-substituted product, conditions favoring thermodynamic control are often employed.

• Choice of Acylating Agent: Adipic anhydride is often preferred over adipoyl chloride. While the chloride is more reactive, the anhydride is less volatile, easier to handle, and produces carboxylic acid as a byproduct instead of corrosive HCl gas.

• Solvent Selection: The choice of solvent is critical. Non-polar solvents like carbon disulfide (CS₂) or chlorinated hydrocarbons (e.g., 1,2-dichloroethane) are common. However, polar solvents like nitrobenzene can significantly influence regioselectivity, often promoting the formation of the β-isomer.[9][10] It is crucial to use an anhydrous solvent to prevent the deactivation of the Lewis acid catalyst.

Experimental Protocol and Workflow

This protocol describes a representative lab-scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents

Reagent	CAS No.	Molecular Formula	M.W. ( g/mol )	Notes
Naphthalene	91-20-3	C₁₀H₈	128.17	Reagent grade, >99%
Adipic Anhydride	2035-75-8	C₆H₈O₃	128.13	>97%
Aluminum Chloride (Anhydrous)	7446-70-0	AlCl₃	133.34	>99%, handle in a dry environment
Nitrobenzene	98-95-3	C₆H₅NO₂	123.11	Anhydrous, as solvent
Hydrochloric Acid (conc.)	7647-01-0	HCl	36.46	~37% aqueous solution
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	For extraction
Sodium Sulfate (Anhydrous)	7757-82-6	Na₂SO₄	142.04	For drying

Step-by-Step Methodology

• Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube.

• Catalyst Suspension: Under an inert atmosphere (e.g., nitrogen), charge the flask with anhydrous nitrobenzene (solvent) and anhydrous aluminum chloride (2.2 equivalents). Cool the resulting slurry to 0-5 °C in an ice bath.

• Acylating Agent Addition: Dissolve adipic anhydride (1.0 equivalent) in anhydrous nitrobenzene and add it dropwise to the stirred AlCl₃ slurry via the dropping funnel, maintaining the temperature below 10 °C.

• Naphthalene Addition: After the addition is complete, add naphthalene (1.0 equivalent) portion-wise to the reaction mixture.

• Reaction Progression: Allow the mixture to warm to room temperature and then heat to 50-60 °C. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Workup and Quenching: Cool the reaction mixture back to 0-5 °C. Cautiously pour the mixture onto crushed ice containing concentrated hydrochloric acid. This hydrolyzes the aluminum complexes and protonates the carboxylate.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing: Combine the organic extracts and wash sequentially with 1M HCl, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification

The crude solid is best purified by recrystallization .

• Solvent Selection: A mixed solvent system, such as Toluene/Ethanol or Ethyl Acetate/Hexane, is often effective.

• Procedure: Dissolve the crude product in a minimum amount of the hot primary solvent (e.g., Toluene). If needed, hot filter to remove any insoluble impurities. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.[11][12]

Diagram: Experimental Workflow

Caption: Figure 2: Step-by-step experimental workflow.

Product Characterization

Confirming the identity and purity of the final product is essential. The following data are expected for 6-(2-Naphthyl)-6-oxohexanoic acid.

Physical and Spectroscopic Data

Property	Value
Molecular Formula	C₁₆H₁₆O₃
Molecular Weight	256.30 g/mol
Appearance	Off-white to pale yellow solid
CAS Number	132104-10-0

¹H NMR (CDCl₃, 400 MHz)	δ (ppm)	Multiplicity	Assignment
Carboxylic Acid	~11.0-12.0	br s	-COOH
Naphthyl-H	~8.45	s	H-1 (Naphthyl)
Naphthyl-H	~8.00	d	Ar-H
Naphthyl-H	~7.90	m	Ar-H
Naphthyl-H	~7.55	m	Ar-H
Methylene	~3.10	t	-CH₂-C=O
Methylene	~2.45	t	-CH₂-COOH
Methylene	~1.80	m	-CH₂-CH₂-CH₂-

¹³C NMR (CDCl₃, 100 MHz)	δ (ppm)	Assignment
Ketone Carbonyl	~200.5	C=O (Ketone)
Carboxylic Acid Carbonyl	~179.0	C=O (Acid)
Naphthyl Quaternary	~135.6, 133.8, 132.5	Ar-C
Naphthyl Tertiary	~129.8, 129.5, 128.6, 127.8, 126.9, 124.2	Ar-CH
Methylene	~38.5	-CH₂-C=O
Methylene	~33.8	-CH₂-COOH
Methylene	~24.5, 24.0	-CH₂-CH₂-

Infrared (IR) Spectroscopy	Wavenumber (cm⁻¹)	Assignment
O-H Stretch (Carboxylic Acid)	3300-2500 (broad)	-COOH
C=O Stretch (Carboxylic Acid)	~1710	-COOH
C=O Stretch (Ketone)	~1680	Ar-C=O
C=C Stretch (Aromatic)	~1600, 1470	Naphthyl Ring

Mass Spectrometry (MS)	m/z	Assignment
Molecular Ion	256.1	[M]⁺
Fragment	155.1	[C₁₀H₇CO]⁺
Fragment	127.1	[C₁₀H₇]⁺

Conclusion

The Friedel-Crafts acylation of naphthalene with adipic anhydride provides a reliable and direct pathway to 6-(2-Naphthyl)-6-oxohexanoic acid. By carefully controlling reaction parameters such as temperature and solvent, the desired β-substituted isomer can be synthesized with high selectivity. The protocol outlined in this guide, from reaction setup to purification and characterization, offers a self-validating system for producing this valuable chemical intermediate. This foundational knowledge is critical for researchers engaged in the synthesis of novel compounds for pharmaceutical and materials science applications.

References

• Wikipedia. Friedel–Crafts reaction. [Link]

• BYJU'S. Friedel Crafts Acylation And Alkylation Reaction. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• Organic Syntheses. Preparation of 4-acetylamino-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, and the oxidation of geraniol to geranial. Org. Synth. 2005, 82, 80. [Link]

• Baddeley, G. The Acylation of Naphthalene by the Friedel-Crafts Reaction. J. Chem. Soc., 1949, S99. [Link]

• ResearchGate. Pathways of Friedel–Crafts acylation of naphthalene to give benzoylnaphthalenes. [Link]

• YouTube. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• RSC Publishing. S 20. The acylation of naphthalene by the friedel–crafts reaction. [Link]

• Storr, H. E. Friedel-Crafts Acetylation of 1- and 2-Methylnaphthalene. Oklahoma State University Thesis. [Link]

• PubChem. 6-Oxohexanoic acid. [Link]

• Google Patents.

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• Organic Syntheses. 2,6-Naphthalenedicarboxylic acid. [Link]

• PubMed. Design and Synthesis of 6-fluoro-2-naphthyl Derivatives as Novel CCR3 Antagonists With Reduced CYP2D6 Inhibition. [Link]

• Neilson Lab. Purification of Laboratory Chemicals, Sixth Edition. [Link]

• PubChem. 6-(2-Methylphenyl)-6-oxohexanoic acid. [Link]

• LookChem. Synthesis of (S)-(+)-2-amino-6-(aminooxy)hexanoic acid. [Link]

• PrepChem.com. Synthesis of 2-(6-methoxy-2-naphthyl)acetic acid. [Link]

• PubChem. 6-Chloro-6-oxohexanoic acid. [Link]

• Google Patents. Synthesis method of (S) -2, 6-diamino-5-oxohexanoic acid.

• Scilit. A Facile, Practical Synthesis of 2-(6-Methoxy-2-naphthyl)propenoic Acid. [Link]

• ResearchGate. Synthesis and characterization of new types of 2-(6-methoxy-2-naphthyl)propionamide derivatives as potential antibacterial and antifungal agents. [Link]

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physicochemical properties of 6-(2-Naphthyl)-6-oxohexanoic acid

An In-Depth Technical Guide to the Physicochemical Properties of 6-(2-Naphthyl)-6-oxohexanoic Acid

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the (CAS: 132104-10-0). Designed for researchers, scientists, and professionals in drug development, this document synthesizes fundamental data with practical, field-proven methodologies for its characterization. The structure of this guide is dictated by the scientific narrative of the compound, moving from its fundamental identity to its empirical properties and the methods used to determine them.

Introduction and Molecular Identity

6-(2-Naphthyl)-6-oxohexanoic acid is a dually functionalized organic molecule featuring a rigid, aromatic naphthyl group and a flexible, acidic hexanoic acid chain, linked by a ketone. This unique architecture makes it a valuable intermediate in organic synthesis and a potential scaffold in medicinal chemistry. The naphthyl moiety provides a large, hydrophobic surface for potential π-stacking or van der Waals interactions, while the carboxylic acid group offers a site for salt formation, hydrogen bonding, and further chemical derivatization. Understanding its physicochemical properties is paramount for its application in synthesis, formulation, and biological screening.

Core Compound Identifiers

A precise identification is the foundation of all subsequent scientific investigation. The key identifiers for this compound are summarized below.

Identifier	Value
IUPAC Name	6-(naphthalen-2-yl)-6-oxohexanoic acid
CAS Number	132104-10-0[1][2][3][4]
Molecular Formula	C₁₆H₁₆O₃[1][2][3][4]
Molecular Weight	256.30 g/mol [1][4]
InChI Key	GMYDEGVDEPRTQI-UHFFFAOYSA-N
Canonical SMILES	O=C(O)CCCCC(C1=CC2=CC=CC=C2C=C1)=O[4]

Molecular Structure Visualization

The compound's structure, featuring a 2-substituted naphthalene ring, is critical to its properties.

Caption: 2D representation of 6-(2-Naphthyl)-6-oxohexanoic acid.

Summary of Physicochemical Properties

The primary physicochemical data, derived from available literature and predictive models, are consolidated in the table below. It is crucial to note that several parameters are predicted and should be confirmed experimentally for mission-critical applications.

Property	Value	Source Type	Reference
Melting Point	69 °C	Experimental	[1][2]
Boiling Point	479.1 ± 28.0 °C	Predicted	[1][2]
Density	1.188 ± 0.06 g/cm³	Predicted	[1][2]
pKa	4.69 ± 0.10	Predicted	[2]
Purity	≥97%	As supplied by vendor

Experimental Determination of Core Properties

To ensure scientific integrity, predicted values must be validated. This section details the standard, field-proven protocols for determining the key physicochemical properties of a solid organic acid like 6-(2-Naphthyl)-6-oxohexanoic acid.

Melting Point Determination (Capillary Method)

Expertise & Experience: The melting point is a fundamental indicator of purity. A sharp melting range (typically <1°C) suggests high purity, whereas a broad and depressed range indicates the presence of impurities. The capillary method is a standard, reliable technique requiring minimal sample.

Protocol:

• Sample Preparation: Ensure the sample is completely dry and finely powdered to allow for uniform packing and heat transfer.

• Capillary Loading: Load the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Apparatus Setup: Place the loaded capillary into a calibrated melting point apparatus.

• Rapid Heating (Scouting): Heat the sample rapidly to determine an approximate melting range. This prevents unnecessary time spent on slow heating.

• Measurement: Allow the apparatus to cool. Using a fresh sample, heat rapidly to ~15-20°C below the scouted melting point. Then, reduce the heating rate to 1-2°C per minute.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁–T₂.

Caption: Workflow for Melting Point Determination.

Acid Dissociation Constant (pKa) by Potentiometric Titration

Expertise & Experience: The pKa value is critical for predicting the ionization state of the molecule at a given pH, which profoundly impacts its solubility, membrane permeability, and receptor-binding interactions. Potentiometric titration is the gold standard for pKa determination. The causality is based on the Henderson-Hasselbalch equation; at the half-equivalence point of a titration, the concentrations of the acid and its conjugate base are equal, and thus, pH = pKa.

Protocol:

• Solution Preparation: Accurately weigh a sample of 6-(2-Naphthyl)-6-oxohexanoic acid and dissolve it in a suitable co-solvent system (e.g., water/methanol) if aqueous solubility is low.

• System Calibration: Calibrate a pH meter using at least two standard buffer solutions (e.g., pH 4.00 and 7.00).

• Titration Setup: Place the dissolved sample in a jacketed beaker with a magnetic stirrer. Insert the calibrated pH electrode and the burette tip containing a standardized strong base (e.g., 0.1 M NaOH).

• Titration Execution: Add the titrant in small, precise increments. After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis). Determine the equivalence point from the steepest inflection of the first derivative plot (dpH/dV).

• pKa Calculation: The pKa is the pH value at exactly half the volume of the equivalence point.

Caption: Workflow for pKa Determination via Potentiometric Titration.

Spectroscopic Characterization

While not classical physicochemical properties, spectroscopic data are indispensable for structural confirmation and purity assessment.

• ¹H and ¹³C NMR: Nuclear Magnetic Resonance spectroscopy would confirm the carbon-hydrogen framework.

  • Expected ¹H NMR signals: Aromatic protons on the naphthyl ring (likely complex multiplets in the 7-8 ppm range), a triplet for the methylene group alpha to the ketone, a triplet for the methylene group alpha to the carboxylic acid, and multiplets for the other methylene groups in the aliphatic chain. A broad singlet for the carboxylic acid proton would also be expected.

  • Expected ¹³C NMR signals: Resonances for the ketone carbonyl and carboxylic acid carbonyl carbons (typically >170 ppm), multiple distinct signals for the aromatic carbons of the naphthyl ring, and four separate signals for the aliphatic methylene carbons.

• Infrared (IR) Spectroscopy: This technique identifies key functional groups.

  • Expected IR Absorptions: A broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), a sharp C=O stretch from the carboxylic acid (~1710 cm⁻¹), another sharp C=O stretch from the ketone (~1680 cm⁻¹, conjugated to the aromatic ring), and C-H stretches for the aromatic and aliphatic portions.

• Mass Spectrometry (MS): This provides the molecular weight and fragmentation pattern.

  • Expected Result: An Electrospray Ionization (ESI) mass spectrum would show a prominent ion corresponding to the molecular weight plus a proton [M+H]⁺ or minus a proton [M-H]⁻, confirming the molecular mass of 256.3 g/mol .

Potential Synthetic Pathway

While various synthetic routes are possible, a plausible and common approach for this class of compounds is through Friedel-Crafts acylation.

Expertise & Experience: This reaction is a cornerstone of aromatic chemistry. The choice of acylating agent and Lewis acid is critical. Using adipic acid monomethyl ester chloride, for example, would install the required chain onto the electron-rich naphthalene ring. The 2-position of naphthalene is generally favored for acylation under kinetic control. A subsequent hydrolysis step would yield the final carboxylic acid.

Caption: Plausible Friedel-Crafts Acylation Synthetic Route.

Relevance in Research and Development

Compounds containing the naphthyl moiety are prevalent in drug discovery. For instance, Naproxen is a well-known non-steroidal anti-inflammatory drug (NSAID). Naphthyl derivatives have also been explored as CCR3 antagonists and antibacterial agents.[5][6] The structure of 6-(2-Naphthyl)-6-oxohexanoic acid makes it an attractive building block for creating more complex molecules. The carboxylic acid serves as a handle for amide bond formation, allowing it to be coupled to amines, amino acids, or other drug fragments to explore new chemical space and structure-activity relationships (SAR).

References

• 6-(2-naphthyl)-6-oxohexanoic acid - ChemicalBook.
• 6-(2-NAPHTHYL)-6-OXOHEXANOIC ACID CAS - ChemicalBook.
• 6-(2-Naphthyl)-6-oxohexanoic acid | CymitQuimica.
• 132104-10-0|6-(2-Naphthyl)-6-oxohexanoic acid - BLDpharm.
• 6-(2-Naphthyl)-6-oxohexanoic acid | 132104-10-0 - Sigma-Aldrich.
• 6-(2-Naphthyl)-6-oxohexanoic acid | 132104-10-0 - Sigma-Aldrich (Korean).
• Design and Synthesis of 6-fluoro-2-naphthyl Derivatives as Novel CCR3 Antagonists With Reduced CYP2D6 Inhibition - PubMed.
• Synthesis and characterization of new types of 2-(6-methoxy-2-naphthyl)

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• 5. Design and synthesis of 6-fluoro-2-naphthyl derivatives as novel CCR3 antagonists with reduced CYP2D6 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
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Spectroscopic Characterization of 6-(2-Naphthyl)-6-oxohexanoic Acid: A Technical Guide

Introduction

6-(2-Naphthyl)-6-oxohexanoic acid is a bifunctional molecule incorporating a rigid, aromatic naphthyl moiety and a flexible carboxylic acid chain, linked by a ketone. This unique structure makes it an interesting candidate for applications in medicinal chemistry and materials science, where the interplay between its aromatic and aliphatic features can be exploited. Accurate spectroscopic characterization is paramount for confirming its identity, purity, and for understanding its chemical behavior in various environments. This guide will delve into the predicted spectral signatures of this molecule, providing a valuable reference for its synthesis and analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By analyzing the chemical environment of ¹H and ¹³C nuclei, a detailed molecular map can be constructed.

¹H NMR Spectroscopy: A Proton's Perspective

The predicted ¹H NMR spectrum of 6-(2-Naphthyl)-6-oxohexanoic acid in a common deuterated solvent like CDCl₃ would exhibit distinct signals corresponding to the aromatic protons of the naphthalene ring, the aliphatic protons of the hexanoic acid chain, and the acidic proton of the carboxyl group. The choice of solvent is critical; for instance, using DMSO-d₆ would shift the carboxylic acid proton further downfield.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 6-(2-Naphthyl)-6-oxohexanoic acid in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters: A standard pulse sequence is used with a spectral width of approximately 12 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phased, and baseline corrected. The chemical shifts are referenced to the TMS signal at 0.00 ppm.

Predicted ¹H NMR Data

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Authoritative Grounding
~11.0 - 12.0	broad singlet	1H	-COOH	The acidic proton of the carboxylic acid is typically deshielded and appears as a broad singlet. Its chemical shift is highly dependent on concentration and solvent.
~8.4 - 7.5	multiplet	7H	Naphthyl-H	The seven protons on the naphthalene ring will appear in the aromatic region. The exact splitting patterns can be complex due to second-order effects, but they will reside in this characteristic downfield region.[1]
~3.1	triplet	2H	-CH₂-C=O	The methylene group adjacent to the ketone is deshielded by the carbonyl group and is expected to appear as a triplet due to coupling with the neighboring CH₂ group.
~2.4	triplet	2H	-CH₂-COOH	The methylene group adjacent to the carboxylic acid is also deshielded and will likely appear as a triplet.
~1.8 - 1.7	multiplet	4H	-CH₂-CH₂-	The two central methylene groups of the hexanoic acid chain are expected to be in the more shielded aliphatic region and will show complex multiplicity due to coupling with each other.

Workflow for ¹H NMR Analysis

Caption: Workflow for obtaining and analyzing a ¹H NMR spectrum.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides information on all the unique carbon atoms in the molecule. Due to the low natural abundance of ¹³C, spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.7 mL of CDCl₃) is generally required compared to ¹H NMR.

• Instrumentation: Acquired on the same NMR spectrometer as the ¹H spectrum, but with a carbon probe.

• Acquisition Parameters: A proton-decoupled pulse sequence is used. A wider spectral width (e.g., 0-220 ppm) is necessary. A greater number of scans are accumulated to achieve a good signal-to-noise ratio.

• Processing: Similar processing steps as for ¹H NMR are applied.

Predicted ¹³C NMR Data

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale and Authoritative Grounding
~200	C=O (Ketone)	The carbonyl carbon of a ketone is highly deshielded and typically appears in this region.[2]
~179	C=O (Carboxylic Acid)	The carbonyl carbon of a carboxylic acid is also significantly deshielded.
~135 - 124	Naphthyl-C	The ten carbons of the naphthalene ring will appear in the aromatic region. Carbons at the ring junctions will have different shifts from the protonated carbons.
~38	-CH₂-C=O	The carbon adjacent to the ketone is deshielded.
~34	-CH₂-COOH	The carbon adjacent to the carboxylic acid is also deshielded.
~29 - 24	-CH₂-CH₂-	The central methylene carbons of the aliphatic chain are expected in this more shielded region.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) after dissolving in a volatile solvent, as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Acquisition: A background spectrum is first collected, followed by the sample spectrum. Data is typically collected over the range of 4000-400 cm⁻¹.

• Analysis: The positions and intensities of the absorption bands are correlated with specific functional groups.

Predicted IR Data

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale and Authoritative Grounding
~3300 - 2500	Broad	O-H stretch (Carboxylic Acid)	The O-H stretch of a carboxylic acid is very broad due to hydrogen bonding.
~3100 - 3000	Medium	C-H stretch (Aromatic)	Stretching vibrations of the C-H bonds on the naphthalene ring.
~2950 - 2850	Medium	C-H stretch (Aliphatic)	Stretching vibrations of the C-H bonds in the hexanoic acid chain.
~1710	Strong	C=O stretch (Carboxylic Acid)	The carbonyl stretch of a saturated carboxylic acid is typically found here.
~1685	Strong	C=O stretch (Ketone)	The carbonyl stretch of an aryl ketone is slightly lower in frequency than an aliphatic ketone due to conjugation.
~1600, 1475	Medium	C=C stretch (Aromatic)	Characteristic skeletal vibrations of the naphthalene ring.

Workflow for IR Analysis

Caption: Workflow for obtaining and analyzing an IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

• Ionization: An ionization technique such as Electrospray Ionization (ESI) or Electron Ionization (EI) is used to generate charged molecules. ESI is a soft ionization technique that would likely produce the protonated molecule, while EI would cause more extensive fragmentation.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, and a mass spectrum is generated.

Predicted Mass Spectrometry Data

The molecular weight of 6-(2-Naphthyl)-6-oxohexanoic acid (C₁₆H₁₆O₃) is 256.30 g/mol .

• Electrospray Ionization (ESI):

  • Positive Mode: The base peak would likely be the protonated molecule [M+H]⁺ at m/z 257.3. An adduct with sodium [M+Na]⁺ at m/z 279.3 might also be observed.

  • Negative Mode: The deprotonated molecule [M-H]⁻ at m/z 255.3 would be expected.

• Electron Ionization (EI):

  • Molecular Ion: A molecular ion peak [M]⁺• at m/z 256 would be expected, though it might be of low intensity.

  • Major Fragments: Characteristic fragmentation patterns would arise from cleavage at the carbonyl groups. Key predicted fragments include:

    • m/z 155: [C₁₀H₇CO]⁺ - The naphthoyl cation, resulting from cleavage alpha to the ketone.

    • m/z 127: [C₁₀H₇]⁺ - The naphthyl cation, from loss of CO from the naphthoyl fragment.

    • McLafferty Rearrangement: A fragment resulting from the characteristic rearrangement of the keto-acid chain.

Logical Flow of Spectroscopic Analysis

Caption: Logical workflow for structural elucidation using multiple spectroscopic techniques.

Conclusion

The comprehensive spectroscopic analysis of 6-(2-Naphthyl)-6-oxohexanoic acid, as predicted in this guide, provides a robust framework for its identification and characterization. The combination of NMR, IR, and MS techniques allows for an unambiguous determination of its chemical structure. The predicted data tables and workflows presented herein serve as a valuable resource for scientists engaged in the synthesis, purification, and application of this and structurally related compounds. While this guide is based on well-established spectroscopic principles, experimental verification remains the gold standard for structural confirmation.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. ([Link])

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. ([Link])

• Reich, H. J. Organic Chemistry Data. University of Wisconsin. ([Link])

• National Institute of Standards and Technology. NIST Chemistry WebBook. ([Link])

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• Organic Chemistry Data. 1H NMR Chemical Shifts. ([Link])

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Core Topic: A Comprehensive Analysis of the Solubility of 6-(2-Naphthyl)-6-oxohexanoic acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the solubility characteristics of 6-(2-Naphthyl)-6-oxohexanoic acid (CAS: 132104-10-0), a molecule of interest in synthetic chemistry and pharmaceutical intermediate development. A compound's solubility is a critical physicochemical parameter that dictates its behavior in reaction media, its ease of purification, and its potential bioavailability in drug development contexts. This document delineates the theoretical principles governing the solubility of this specific molecule, provides a robust, field-proven experimental protocol for its empirical determination, and presents a predictive summary of its solubility in a range of common laboratory solvents. The methodologies are designed to establish a self-validating system, ensuring the generation of reliable and reproducible data for critical research and development applications.

Introduction: The Physicochemical Profile of 6-(2-Naphthyl)-6-oxohexanoic acid

6-(2-Naphthyl)-6-oxohexanoic acid is a bifunctional organic molecule characterized by a large, nonpolar aromatic naphthyl system and a polar, acidic carboxylic acid moiety, linked by a flexible keto-alkane chain.

Molecular Structure and Properties:

• Chemical Formula: C₁₆H₁₆O₃[1][2]

• Molecular Weight: 256.30 g/mol [2]

• Melting Point: 69 °C[1][3]

• Predicted pKa: 4.69 ± 0.10[1]

The distinct hydrophobic (naphthyl group) and hydrophilic (carboxylic acid) regions of the molecule confer an amphipathic character. This duality is the primary determinant of its solubility, making solvent selection a non-trivial but critical task for any process involving this compound. Understanding its solubility is paramount for optimizing reaction yields, designing effective extraction and crystallization procedures, and, in a pharmaceutical context, for pre-formulation studies that assess its potential as an active pharmaceutical ingredient (API) or intermediate.[4]

Guiding Principles of Solubility: A Mechanistic Perspective

The venerable principle of "like dissolves like" serves as our primary guide.[5][6] The dissolution of a crystalline solute, such as 6-(2-Naphthyl)-6-oxohexanoic acid, into a solvent is an energetically driven process. It requires the solvent molecules to overcome the solute-solute interactions within the crystal lattice and form new, stable solute-solvent interactions.

Key Factors Influencing Solubility:

• Solvent Polarity: A solvent's ability to dissolve this compound is a function of its polarity relative to the solute's distinct functional regions.

  • Nonpolar Solvents (e.g., Hexane, Toluene): These solvents will interact favorably with the large naphthyl group via van der Waals forces but will poorly solvate the highly polar carboxylic acid group, leading to predicted low solubility.

  • Polar Aprotic Solvents (e.g., Acetone, DMSO, Dichloromethane): These solvents possess dipole moments capable of solvating the polar keto- and carboxyl- groups, while their organic nature allows for interaction with the naphthyl system. They are predicted to be effective solvents.

  • Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents can act as both hydrogen bond donors and acceptors, forming strong hydrogen bonds with the carboxylic acid's hydroxyl and carbonyl oxygens. This makes them strong candidates for effective solvation.

• pH-Dependent Solubility (Aqueous Media): The predicted pKa of ~4.69 is a critical value.[1] In aqueous solutions with a pH significantly below 4.69, the carboxylic acid will exist in its neutral, protonated form (-COOH), rendering the molecule less soluble due to the dominance of the hydrophobic naphthyl group. Conversely, in aqueous solutions with a pH above ~4.69 (e.g., in 5% sodium bicarbonate or sodium hydroxide), the carboxylic acid will be deprotonated to its highly polar carboxylate salt (-COO⁻), dramatically increasing its aqueous solubility.[7][8] This behavior is a cornerstone of designing acid-base extraction protocols for purification.

• Temperature: The dissolution of most solid compounds is an endothermic process. Therefore, increasing the temperature typically increases solubility by providing the necessary energy to break the crystal lattice forces.[5][9] However, this relationship must be determined empirically for each solute-solvent system.

Experimental Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

The shake-flask method is the gold-standard technique for determining the equilibrium solubility of a compound.[10][11][12] It is a direct measurement of a saturated solution, providing a thermodynamic solubility value essential for robust process development.

Required Materials & Instrumentation

• Test Compound: 6-(2-Naphthyl)-6-oxohexanoic acid, solid, >97% purity.

• Solvents: HPLC-grade or equivalent purity for all selected test solvents.

• Equipment:

  • Analytical balance (4-decimal place).

  • Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps.

  • Temperature-controlled orbital shaker or rotator.

  • Centrifuge.

  • Positive displacement pipettes and volumetric flasks.

  • Syringe filters (0.22 µm or 0.45 µm, chemically compatible with the solvent, e.g., PTFE for organic solvents).

  • Analytical System: High-Performance Liquid Chromatography (HPLC) with a UV detector is ideal for quantification.[13][14] Alternatively, a UV-Vis spectrophotometer can be used if no interfering chromophores are present.

Experimental Workflow: A Self-Validating System

To ensure trustworthiness, the protocol must be designed as a self-validating system. This involves establishing that true equilibrium has been reached and that the measurements are accurate.

Caption: Standard Operating Procedure for Shake-Flask Solubility Determination.

Step-by-Step Methodology

• Preparation: Add an excess of solid 6-(2-Naphthyl)-6-oxohexanoic acid to triplicate vials for each solvent. An amount that is 5-10 times the expected solubility is a good starting point. Accurately add a known volume (e.g., 2.0 mL) of the solvent to each vial and cap tightly.

• Equilibration: Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm). Allow the mixture to equilibrate for at least 24 hours.[5]

  • Trustworthiness Check: To confirm equilibrium, take measurements at multiple time points (e.g., 24h, 48h, and 72h). Equilibrium is reached when the measured solubility values plateau.[11]

• Phase Separation: Remove vials from the shaker. Allow the undissolved solid to settle by gravity, then centrifuge the vials to create a compact pellet. This step is critical to avoid contamination of the supernatant.

• Sampling and Preparation: Carefully withdraw an aliquot of the clear supernatant. Immediately filter it through a chemically resistant syringe filter to remove any fine particulates.

• Quantification:

  • Prepare a stock solution of the compound in a suitable solvent (in which it is highly soluble, like DMSO or methanol) and create a set of calibration standards via serial dilution.

  • Accurately dilute the filtered sample to ensure its concentration falls within the linear range of the calibration curve.

  • Analyze the standards and the diluted sample using HPLC-UV. The carboxyl group provides UV absorbance around 200-210 nm, which is a suitable wavelength for detection.[15]

  • Construct a calibration curve (Absorbance vs. Concentration) and determine the concentration of the diluted sample.

• Calculation: Calculate the original solubility in mg/mL or mol/L, accounting for the dilution factor used. Report the final value as the mean ± standard deviation of the triplicate measurements.

Predicted Solubility Profile

While empirical determination is essential, a predictive framework is invaluable for initial solvent screening. The following table summarizes the expected solubility of 6-(2-Naphthyl)-6-oxohexanoic acid at ambient temperature based on the chemical principles discussed.

Solvent	Solvent Type	Predicted Solubility	Expert Rationale & Mechanistic Insight
Water (pH 7.0)	Polar Protic	Very Low	The large, hydrophobic naphthyl group dominates, leading to poor solvation despite the presence of the polar carboxylic acid.
Aqueous NaOH (1M)	Aqueous Basic	High	Deprotonation to the carboxylate salt creates an ionic species that is readily solvated by polar water molecules.[7]
Hexane	Nonpolar	Insoluble	The highly polar carboxylic acid group cannot be solvated by the nonpolar alkane solvent.
Toluene	Nonpolar Aromatic	Low	Pi-stacking interactions between toluene and the naphthyl ring may provide some minimal solvation, but the polar head group remains unsolvated.
Dichloromethane (DCM)	Polar Aprotic	Moderate	DCM provides a balance, capable of some dipole-dipole interactions with the polar groups while being nonpolar enough to solvate the aromatic system.
Acetone	Polar Aprotic	High	The strong dipole of acetone's carbonyl group interacts well with the solute's polar functions.
Methanol / Ethanol	Polar Protic	High	These alcohols are excellent hydrogen bond donors and acceptors, effectively solvating the carboxylic acid group, while their alkyl chains interact with the nonpolar regions.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	DMSO is a powerful, highly polar solvent and a strong hydrogen bond acceptor, making it an excellent choice for dissolving a wide range of amphipathic compounds.

Conclusion for the Practicing Scientist

The solubility of 6-(2-Naphthyl)-6-oxohexanoic acid is fundamentally governed by its amphipathic structure. For practical applications, polar solvents, particularly polar aprotic solvents like DMSO and acetone, and polar protic solvents like methanol, are recommended for achieving high solubility. Solubility in aqueous systems is highly pH-dependent, a property that should be exploited for purification via acid-base extractions. The shake-flask method detailed herein represents a reliable and reproducible approach for generating the precise, quantitative solubility data required for confident process development, optimization, and formulation in both chemical and pharmaceutical research.

References

• Various Analysis Techniques for Organic Acids and Examples of Their Application. Shimadzu. [Link]

• How To Determine Solubility Of Organic Compounds? Chemistry For Everyone. [Link]

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• Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. [Link]

• No.61 Various Analysis Techniques for Organic Acids and Examples of Their Application. Shimadzu. [Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. [Link]

• Solubility Testing – Shake Flask Method. BioAssay Systems. [Link]

• Experiment: Solubility of Organic & Inorganic Compounds. University of California, Los Angeles. [Link]

• Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. SciELO. [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. University of Babylon. [Link]

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. University of Missouri–St. Louis. [Link]

• solubility experimental methods.pptx. Slideshare. [Link]

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An In-depth Technical Guide to the Putative Mechanism of Action of 6-(2-Naphthyl)-6-oxohexanoic Acid

Disclaimer: The compound 6-(2-Naphthyl)-6-oxohexanoic acid is not extensively characterized in publicly available scientific literature. This guide, therefore, presents a putative mechanism of action based on robust structure-activity relationship (SAR) analysis of structurally analogous compounds. The experimental protocols described herein are designed to systematically investigate and validate this proposed mechanism.

Executive Summary

6-(2-Naphthyl)-6-oxohexanoic acid is a novel chemical entity whose biological activity has not been formally documented. However, its chemical architecture, comprising a naphthyl moiety linked to a keto-acid aliphatic chain, bears a strong resemblance to known classes of non-steroidal anti-inflammatory drugs (NSAIDs). Specifically, the presence of the 6-oxohexanoic acid core is analogous to that in 6-aryl-4-oxohexanoic acids, which have been investigated for their anti-inflammatory properties[1]. Furthermore, the 2-naphthyl group is a key feature in the active metabolite of the NSAID nabumetone, which functions as a cyclooxygenase (COX) inhibitor[2].

Based on this structural evidence, we hypothesize that 6-(2-Naphthyl)-6-oxohexanoic acid primarily functions as an inhibitor of the cyclooxygenase (COX) enzymes, thereby blocking the biosynthesis of pro-inflammatory prostaglandins from arachidonic acid. This guide will delineate this proposed mechanism, provide the scientific rationale grounded in existing literature, and present a comprehensive research framework to validate this hypothesis.

Proposed Pharmacological Target and Signaling Pathway

The principal hypothesized target for 6-(2-Naphthyl)-6-oxohexanoic acid is the cyclooxygenase (COX) enzyme, which exists in two primary isoforms, COX-1 and COX-2. These enzymes are central to the inflammatory cascade.

• COX-1: A constitutively expressed enzyme responsible for the production of prostaglandins that regulate homeostatic functions, such as gastric mucosal protection and platelet aggregation.

• COX-2: An inducible enzyme that is upregulated at sites of inflammation by cytokines and other inflammatory stimuli. It is the primary source of prostaglandins that mediate inflammation, pain, and fever.

The proposed mechanism involves the inhibition of these enzymes, which would disrupt the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various other prostaglandins and thromboxanes.

Visualizing the Proposed Mechanism: The Arachidonic Acid Cascade

The following diagram illustrates the arachidonic acid signaling pathway and the putative point of intervention for 6-(2-Naphthyl)-6-oxohexanoic acid.

Caption: Proposed mechanism of action within the arachidonic acid cascade.

Scientific Rationale and Supporting Evidence from Analogs

The hypothesis that 6-(2-Naphthyl)-6-oxohexanoic acid functions as a COX inhibitor is built upon the established activities of two classes of structurally related compounds.

Evidence from 6-Aryl-4-oxohexanoic Acids

A series of 6-aryl-4-oxohexanoic acids were synthesized and evaluated for their anti-inflammatory potential[1]. The core scientific finding was that these molecules could modulate the biosynthesis of eicosanoids. The primary assay used was a human whole blood assay, which measures the production of key metabolites in the arachidonic acid pathway. Although the specific compounds in that study failed to inhibit 5-lipoxygenase (5-LOX), their design and evaluation as NSAIDs establish a clear precedent that the "oxohexanoic acid" scaffold is a valid pharmacophore for targeting enzymes in the eicosanoid pathway[1].

Evidence from Naphthyl-Containing NSAIDs

The 2-naphthyl moiety is a well-established component of several anti-inflammatory drugs. The most pertinent example is Nabumetone , a prodrug whose active metabolite is 6-methoxy-2-naphthylacetic acid (6-MNA) [2]. 6-MNA is a potent inhibitor of COX enzymes, with some preferential activity towards COX-2. The structural similarity between 6-MNA and the target compound is striking:

Feature	6-methoxy-2-naphthylacetic acid (Active NSAID)	6-(2-Naphthyl)-6-oxohexanoic acid (Hypothetical)
Aromatic Core	2-Naphthyl	2-Naphthyl
Acidic Moiety	Carboxylic Acid	Carboxylic Acid
Linker	Acetic Acid	Oxohexanoic Acid

This strong structural correlation suggests a shared biological target. The longer, more flexible oxohexanoic acid linker in the target compound may influence binding affinity and isoform selectivity (COX-1 vs. COX-2) compared to 6-MNA.

Experimental Validation Workflow

To rigorously test the proposed mechanism of action, a phased experimental approach is required. This workflow begins with broad-spectrum screening and progressively narrows down to specific target engagement and cellular effects.

Visualizing the Experimental Workflow

Caption: A phased approach for validating the mechanism of action.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments proposed.

Protocol 1: Enzymatic COX-1 and COX-2 Inhibition Assay

This protocol is designed to directly measure the inhibitory activity of the compound against purified enzymes and determine its IC50 value and selectivity.

Objective: To quantify the concentration-dependent inhibition of recombinant human COX-1 and COX-2 by 6-(2-Naphthyl)-6-oxohexanoic acid.

Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid in DMSO.

  • Prepare serial dilutions of the stock solution in assay buffer (e.g., 100 mM Tris-HCl, pH 8.0) to create a concentration range from 100 µM to 1 nM.

  • Reconstitute recombinant human COX-1 and COX-2 enzymes according to the manufacturer's instructions.

  • Prepare a solution of arachidonic acid (substrate) in ethanol and then dilute in assay buffer.

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound dilutions or vehicle control (DMSO) to appropriate wells.

  • Add 150 µL of assay buffer containing the respective enzyme (COX-1 or COX-2) and a colorimetric probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

  • Incubate the plate at 37°C for 15 minutes to allow for compound-enzyme interaction.

  • Initiate the reaction by adding 20 µL of arachidonic acid solution to all wells.

  • Monitor the absorbance at 590 nm every minute for 10 minutes using a microplate reader. The rate of reaction is proportional to the rate of color development.

• Data Analysis:

  • Calculate the rate of reaction for each concentration.

  • Normalize the data to the vehicle control (100% activity) and a known inhibitor like celecoxib (for COX-2) or SC-560 (for COX-1) as a positive control.

  • Plot the percent inhibition versus the log concentration of the test compound and fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Calculate the COX-2 Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2).

Expected Outcome: This assay will provide quantitative data on the potency and selectivity of the compound, which can be summarized as follows:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index
6-(2-Naphthyl)-6-oxohexanoic acid	Hypothetical: 25.0	Hypothetical: 1.5	Hypothetical: 16.7
Celecoxib (Control)	>100	0.04	>2500
Ibuprofen (Control)	5.0	10.0	0.5

Protocol 2: Human Whole Blood Assay for PGE2 Inhibition

This ex vivo assay provides a more physiologically relevant context by measuring COX activity within blood cells.

Objective: To determine the effect of 6-(2-Naphthyl)-6-oxohexanoic acid on lipopolysaccharide (LPS)-induced prostaglandin E2 (PGE2) production in human whole blood.

Methodology:

• Blood Collection:

  • Draw fresh venous blood from healthy, consenting volunteers into heparinized tubes.

• Assay Procedure:

  • Aliquot 500 µL of whole blood into 1.5 mL microcentrifuge tubes.

  • Add 5 µL of the test compound dilutions (prepared in DMSO) to achieve final concentrations ranging from 100 µM to 1 nM. Include a vehicle control (DMSO).

  • Pre-incubate the tubes at 37°C for 30 minutes.

  • Induce COX-2 expression and prostaglandin synthesis by adding 10 µL of LPS (100 ng/mL final concentration).

  • Incubate for 24 hours at 37°C in a CO2 incubator.

  • After incubation, centrifuge the tubes at 2,000 x g for 10 minutes to pellet the blood cells.

  • Collect the supernatant (plasma).

• PGE2 Quantification:

  • Measure the concentration of PGE2 in the plasma samples using a commercially available Prostaglandin E2 ELISA kit, following the manufacturer's protocol.

• Data Analysis:

  • Calculate the percent inhibition of PGE2 production for each compound concentration relative to the LPS-stimulated vehicle control.

  • Determine the IC50 value by plotting percent inhibition against the log concentration of the compound.

Conclusion and Future Directions

The structural features of 6-(2-Naphthyl)-6-oxohexanoic acid provide a compelling, scientifically-grounded hypothesis for its mechanism of action as a cyclooxygenase inhibitor. Its naphthyl core is a proven pharmacophore in established NSAIDs, and the oxohexanoic acid linker is present in other compounds designed to target the eicosanoid pathway.

The experimental workflow detailed in this guide provides a clear and robust path to validating this hypothesis. Successful outcomes from these studies, particularly demonstrating potent and selective COX-2 inhibition, would position 6-(2-Naphthyl)-6-oxohexanoic acid as a promising lead candidate for development as a novel anti-inflammatory agent with a potentially favorable gastrointestinal safety profile compared to non-selective NSAIDs.

References

• 6-Aryl-4-Oxohexanoic Acids: Synthesis, Effects on Eicosanoid Biosynthesis, and Anti-Inflammatory In Vivo-Activities. ResearchGate. Available at: [Link][1]

• 6-Methoxy-2-naphthylacetic acid | C13H12O3. PubChem. Available at: [Link][2]

• Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon. ACS Omega. Available at: [Link][3][4]

• Design, synthesis and SAR of novel naphthalene–sulfonamide hybrids: anticancer assessment, gene expression analysis of IL6/JAK2/STAT3 signaling in MCF7 cells and antimicrobial evaluation. RSC Advances. Available at: [Link][5]

• Synthesis and Biological Evaluation of Novel Bis-Aziridinylnaphthoquinone Derivatives. Oncology Research. Available at: [Link]

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Unlocking the Therapeutic Potential of 6-(2-Naphthyl)-6-oxohexanoic Acid: A Technical Guide for Preclinical Investigation

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

While specific biological data for 6-(2-Naphthyl)-6-oxohexanoic acid remains limited, its chemical architecture—a union of a naphthalene scaffold and a keto-acid chain—presents a compelling case for significant pharmacological potential. The naphthalene moiety is a well-established pharmacophore found in numerous FDA-approved drugs and clinical candidates, conferring properties that range from anticancer to antimicrobial.[1][2] This technical guide outlines a structured, hypothesis-driven approach to systematically investigate and unlock the therapeutic promise of this molecule. We provide a comprehensive framework for its initial characterization, including proposed mechanisms of action, detailed experimental protocols for validation, and a clear vision for subsequent development.

Compound Profile and Physicochemical Characteristics

6-(2-Naphthyl)-6-oxohexanoic acid (CAS: 132104-10-0) is a derivative of hexanoic acid featuring a ketone at the 6-position and a 2-naphthyl substituent.[3][4] A foundational understanding of its physicochemical properties is paramount for designing relevant biological assays and formulating delivery strategies.

Property	Predicted/Reported Value	Source
Molecular Formula	C₁₆H₁₆O₃	[5]
Molecular Weight	256.30 g/mol	[6]
Melting Point	69 °C	[3][4]
Boiling Point	479.1±28.0 °C (Predicted)	[3]
Density	1.188±0.06 g/cm³ (Predicted)	[3]
pKa	4.69±0.10 (Predicted)	[3]

The presence of both a lipophilic naphthalene ring and a hydrophilic carboxylic acid group suggests an amphipathic character, which may influence its interaction with biological membranes and protein binding pockets.

Hypothesized Biological Activities & Rationale

The structural motifs of 6-(2-Naphthyl)-6-oxohexanoic acid suggest several avenues for biological activity. The following sections explore these hypotheses, grounded in the established pharmacology of related compounds.

Anticancer Potential

The naphthalene scaffold is integral to a multitude of compounds demonstrating potent antiproliferative and cytotoxic effects against various cancer cell lines.[7][8][9] The mechanism often involves inducing cell cycle arrest and apoptosis.[7]

Rationale for Investigation: Given the prevalence of the naphthalene core in anticancer agents, it is highly probable that 6-(2-Naphthyl)-6-oxohexanoic acid will exhibit cytotoxic activity. Its lipophilicity may facilitate cell membrane penetration, allowing it to interact with intracellular targets.

Antimicrobial Activity

Naphthalene derivatives have a documented history of broad-spectrum antimicrobial activity, effective against both bacteria and fungi, including drug-resistant strains.[2][10][11]

Rationale for Investigation: The planar, aromatic naphthalene ring can intercalate into microbial cell membranes, disrupting their integrity and leading to cell death. The hexanoic acid chain may further contribute to this membrane-destabilizing effect.

Enzyme Inhibition

The specific arrangement of functional groups in 6-(2-Naphthyl)-6-oxohexanoic acid makes it a candidate for inhibiting key enzymes implicated in disease.

• Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition: Naphthalene-based structures have been identified as effective inhibitors of PTP1B, a key regulator in insulin signaling and a target for type 2 diabetes and obesity.[12]

• Peptidylarginine Deiminase (PAD) Inhibition: Hydroxylated naphthalene scaffolds have shown potent inhibitory activity against PAD enzymes, which are implicated in autoimmune diseases like rheumatoid arthritis and certain cancers.[13]

Rationale for Investigation: The molecule's carboxylic acid can form critical hydrogen bonds and salt bridges within an enzyme's active site, while the naphthalene ring can engage in hydrophobic and π-π stacking interactions, anchoring the molecule for effective inhibition.

Nuclear Receptor Modulation

Nuclear receptors are ligand-activated transcription factors that regulate a host of physiological processes.[14][15] Naphthalene derivatives have been successfully designed as ligands for various nuclear receptors, including serotonin and retinoic acid receptors.[16]

Rationale for Investigation: The size, shape, and lipophilicity of the naphthalene moiety are well-suited for fitting into the ligand-binding pockets of nuclear receptors, potentially acting as an agonist or antagonist to modulate gene transcription.[17]

Proposed Experimental Workflows & Protocols

To systematically evaluate the hypothesized biological activities, a tiered screening approach is recommended. The following protocols provide a robust starting point for investigation.

General Workflow for Initial Bioactivity Screening

Caption: Tiered screening workflow for 6-(2-Naphthyl)-6-oxohexanoic acid.

Protocol: In Vitro Anticancer Activity (MTT Assay)

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast, HCT-116 for colon, A549 for lung) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, maintained at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid in DMSO. Serially dilute the compound in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM. Replace the media in the wells with the compound-containing media. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

• Bacterial/Fungal Preparation: Grow bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) or fungal strains (e.g., Candida albicans) overnight in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi).

• Compound Dilution: Serially dilute 6-(2-Naphthyl)-6-oxohexanoic acid in a 96-well plate using the appropriate broth to create a two-fold dilution series (e.g., from 256 µg/mL to 0.5 µg/mL).

• Inoculation: Adjust the microbial culture to a concentration of approximately 5 x 10⁵ CFU/mL and add 50 µL to each well of the plate.

• Controls: Include a positive control (microbes with no compound) and a negative control (broth only). A standard antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) should also be tested.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 30°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Protocol: PTP1B Enzyme Inhibition Assay

• Reagents: Recombinant human PTP1B enzyme, p-nitrophenyl phosphate (pNPP) as a substrate, and a suitable assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT).

• Assay Setup: In a 96-well plate, add 50 µL of assay buffer, 10 µL of various concentrations of 6-(2-Naphthyl)-6-oxohexanoic acid (dissolved in DMSO and diluted in buffer), and 20 µL of PTP1B enzyme solution.

• Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 20 µL of pNPP solution to each well to start the reaction.

• Incubation and Termination: Incubate at 37°C for 30 minutes. Stop the reaction by adding 10 µL of 10 M NaOH.

• Measurement: Measure the absorbance of the product, p-nitrophenol, at 405 nm.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the compound and determine the IC₅₀ value.

Potential Signaling Pathway Involvement

Should 6-(2-Naphthyl)-6-oxohexanoic acid prove to be a potent anticancer agent, a potential mechanism could involve the induction of apoptosis through the intrinsic (mitochondrial) pathway.

Caption: Hypothesized apoptotic pathway induced by the compound.

Conclusion and Future Directions

6-(2-Naphthyl)-6-oxohexanoic acid stands as a molecule of significant interest at the intersection of established pharmacophores. Its structural components provide a strong rationale for exploring its potential as an anticancer, antimicrobial, enzyme-inhibiting, or receptor-modulating agent. The experimental framework detailed in this guide offers a clear and logical path for the initial preclinical evaluation of this compound. Positive results from these primary screens will pave the way for more in-depth mechanistic studies, structure-activity relationship (SAR) optimization, and eventual in vivo testing. This systematic approach will be crucial in determining if 6-(2-Naphthyl)-6-oxohexanoic acid can be developed into a novel therapeutic agent.

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The Unseen Scaffolding: A Technical Guide to the Synthesis and Significance of 6-(2-Naphthyl)-6-oxohexanoic Acid

This technical guide delves into the chemistry of 6-(2-Naphthyl)-6-oxohexanoic acid, a molecule whose significance is intrinsically linked to the development of important pharmaceuticals. While not a widely recognized therapeutic agent in its own right, its role as a key synthetic intermediate provides a compelling narrative of chemical ingenuity in drug discovery. This document will explore its probable synthetic origins, its pivotal position in multi-step synthetic pathways, and the chemical logic that underpins its utility.

Introduction: A Molecule in the Shadow of a Blockbuster

6-(2-Naphthyl)-6-oxohexanoic acid is a keto-acid whose chemical architecture is of significant interest to medicinal chemists. Its structure, featuring a naphthalene ring system linked to a six-carbon chain with a ketone and a carboxylic acid, makes it a versatile building block. The primary context for the scientific interest in this molecule is its role as a precursor in the synthesis of Nabumetone [1][2][3][4]. Nabumetone is a widely prescribed nonsteroidal anti-inflammatory drug (NSAID) that was developed by Beecham and first received regulatory approval in 1991[4]. Understanding the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid is, therefore, fundamental to understanding a key aspect of Nabumetone's manufacturing history.

The Genesis of a Precursor: The Friedel-Crafts Acylation

The most logical and industrially scalable method for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid is the Friedel-Crafts acylation of naphthalene[5][6][7][8]. This classic electrophilic aromatic substitution reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds to aromatic rings.

Causality Behind Experimental Choices

The choice of reagents for this synthesis is dictated by the desired product. The naphthalene core provides the naphthyl moiety, while a derivative of adipic acid is required to introduce the six-carbon chain. The most common acylating agent in this context would be adipic anhydride or adipoyl chloride . A strong Lewis acid catalyst, typically aluminum chloride (AlCl₃) , is essential to activate the acylating agent and generate the reactive acylium ion[8].

The regioselectivity of the Friedel-Crafts acylation of naphthalene is highly dependent on reaction conditions. Acylation can occur at either the 1-position (alpha) or the 2-position (beta) of the naphthalene ring. The formation of the 2-substituted product, as required for 6-(2-Naphthyl)-6-oxohexanoic acid, is generally favored under conditions of thermodynamic control, which often involves higher temperatures and the use of a less reactive solvent system[5][6].

Visualizing the Synthesis

Figure 1: Conceptual workflow for the Friedel-Crafts acylation synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a representative, generalized procedure based on established principles of Friedel-Crafts acylation.

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel is charged with anhydrous aluminum chloride (1.2 equivalents) and a suitable solvent (e.g., nitrobenzene or dichlorobenzene).

• Acylating Agent Addition: Adipic anhydride (1.0 equivalent) is dissolved in the same solvent and added dropwise to the stirred suspension of aluminum chloride at 0-5 °C. The mixture is then allowed to warm to room temperature and stirred for 30 minutes to form the acylium ion complex.

• Naphthalene Addition: Naphthalene (1.0 equivalent) dissolved in the solvent is added dropwise to the reaction mixture.

• Reaction Progression: The reaction mixture is heated to a temperature that favors 2-substitution (typically 60-80 °C) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: The reaction is quenched by carefully pouring the mixture over crushed ice and concentrated hydrochloric acid. This hydrolyzes the aluminum chloride complex and precipitates the crude product.

• Purification: The crude solid is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 6-(2-Naphthyl)-6-oxohexanoic acid.

From Intermediate to Active Pharmaceutical Ingredient: The Path to Nabumetone

The primary value of 6-(2-Naphthyl)-6-oxohexanoic acid lies in its potential for conversion to Nabumetone. This transformation requires the removal of both the ketone and carboxylic acid functionalities. A common and effective method for achieving this is the Wolff-Kishner reduction or the Clemmensen reduction .

The Wolff-Kishner Reduction: A Base-Catalyzed Transformation

The Wolff-Kishner reduction is particularly suitable for compounds that are stable in the presence of strong bases. The reaction involves the conversion of the ketone to a hydrazone, followed by deprotonation and elimination of nitrogen gas to yield the corresponding alkane.

Visualizing the Reduction to Nabumetone

Figure 2: Conceptual workflow for the Wolff-Kishner reduction of 6-(2-Naphthyl)-6-oxohexanoic acid to Nabumetone.

Step-by-Step Experimental Protocol (Hypothetical)

• Hydrazone Formation: 6-(2-Naphthyl)-6-oxohexanoic acid (1.0 equivalent) is dissolved in a high-boiling solvent such as diethylene glycol. Hydrazine hydrate (excess) and potassium hydroxide (catalytic amount) are added.

• Initial Heating: The mixture is heated to a moderate temperature (e.g., 100-120 °C) for a period to ensure the complete formation of the hydrazone.

• Reduction and Decarboxylation: The temperature is then increased to a higher level (e.g., 180-200 °C) to facilitate the elimination of nitrogen gas and the decarboxylation of the carboxylic acid. The reaction progress is monitored by TLC.

• Workup: After cooling, the reaction mixture is diluted with water and acidified with a mineral acid (e.g., HCl).

• Extraction and Purification: The product is extracted with a suitable organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude Nabumetone is then purified by recrystallization or column chromatography.

Physicochemical Properties and Spectral Data

A summary of the known physicochemical properties of 6-(2-Naphthyl)-6-oxohexanoic acid is presented in the table below.

Property	Value	Source
CAS Number	132104-10-0	[9][10][11][12]
Molecular Formula	C₁₆H₁₆O₃	[9][10][11]
Molecular Weight	256.30 g/mol	[9][10]
Melting Point	69 °C	[10]
Boiling Point (Predicted)	479.1 ± 28.0 °C	[10]
Density (Predicted)	1.188 ± 0.06 g/cm³	[10]
pKa (Predicted)	4.69 ± 0.10	[10]

Conclusion: An Essential Component in Pharmaceutical Synthesis

6-(2-Naphthyl)-6-oxohexanoic acid serves as a prime example of a molecule whose importance is defined by its role in the synthesis of a more complex, biologically active compound. Its discovery and history are not documented as standalone events but are embedded within the broader narrative of the development of the anti-inflammatory drug Nabumetone. The synthesis of this keto-acid, primarily through the Friedel-Crafts acylation, and its subsequent conversion to the final drug product, highlight fundamental and powerful reactions in the arsenal of the synthetic organic chemist. This technical guide has provided a logical and scientifically grounded overview of the synthesis, properties, and significance of this pivotal, yet often overlooked, chemical intermediate.

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• A Scalable Two-Step Continuous Flow Synthesis of Nabumetone and Related 4-Aryl-2-butanones. Moodle@Units. Available at: [Link]

• Approaches to the synthesis of nabumetone 2.2. ResearchGate. Available at: [Link]

• Process for the synthesis of nabumetone. Google Patents.

• Nabumetone. Wikipedia. Available at: [Link]

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• S 20. The acylation of naphthalene by the friedel–crafts reaction. RSC Publishing. Available at: [Link]

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An In-depth Technical Guide to the Derivatives and Analogs of 6-(2-Naphthyl)-6-oxohexanoic Acid: A Scaffold for Selective COX-2 Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-(2-Naphthyl)-6-oxohexanoic acid, its derivatives, and its analogs, with a particular focus on their significance in the field of medicinal chemistry. The core of this exploration centers on the structural relationship of this scaffold to the active metabolite of the non-steroidal anti-inflammatory drug (NSAID) Nabumetone, namely 6-methoxy-2-naphthylacetic acid (6-MNA). We will delve into the synthetic pathways, structure-activity relationships (SAR), and the mechanistic basis for the selective inhibition of cyclooxygenase-2 (COX-2), a key target in the development of anti-inflammatory agents with improved gastrointestinal safety profiles. This guide is intended to serve as a valuable resource for researchers engaged in the design and development of novel anti-inflammatory drugs.

Introduction: The Naphthylalkanoic Acid Scaffold and its Therapeutic Relevance

The naphthylalkanoic acid moiety is a well-established pharmacophore in medicinal chemistry, most notably recognized in the structures of several NSAIDs. The compound 6-(2-Naphthyl)-6-oxohexanoic acid represents a key chemical entity within this class. Its structural similarity to the active metabolite of Nabumetone, 6-MNA, positions it as a compound of significant interest for the development of novel anti-inflammatory agents.[1]

Nabumetone is a non-acidic prodrug that, upon oral administration, undergoes extensive first-pass metabolism to its active form, 6-MNA.[2] This active metabolite is a potent inhibitor of the cyclooxygenase (COX) enzymes, with a preferential selectivity for COX-2.[3] The discovery of two COX isoforms, the constitutively expressed COX-1, which is involved in physiological processes such as gastric cytoprotection, and the inducible COX-2, which is upregulated during inflammation, revolutionized the development of NSAIDs.[4] The selective inhibition of COX-2 is a key strategy to mitigate the gastrointestinal side effects associated with non-selective NSAIDs.

This guide will explore the synthesis of the core molecule, 6-(2-Naphthyl)-6-oxohexanoic acid, and its derivatives. We will then examine the structure-activity relationships that govern their COX inhibitory potency and selectivity. Finally, we will provide detailed experimental protocols for the synthesis and biological evaluation of these compounds.

Synthesis of the Core Scaffold: 6-(2-Naphthyl)-6-oxohexanoic Acid

The synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid can be achieved through a multi-step process, with the key step being a Friedel-Crafts acylation of a naphthalene derivative. A plausible and efficient synthetic route is outlined below.

Proposed Synthetic Pathway

The synthesis commences with the Friedel-Crafts acylation of 2-methoxynaphthalene with adipic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃). This reaction introduces the six-carbon chain with a terminal carboxylic acid and a ketone at the 6-position of the naphthalene ring. The methoxy group serves as an activating and directing group. Subsequent demethylation of the methoxy group can be achieved if the parent naphthyl compound is desired.

Caption: Proposed synthetic pathway for 6-(2-Naphthyl)-6-oxohexanoic acid.

Detailed Experimental Protocol: Synthesis of 6-(6-Methoxy-2-naphthyl)-6-oxohexanoic acid

This protocol describes the synthesis of the methoxy-substituted precursor, which is a close analog and a key intermediate.

Materials:

• 2-Methoxynaphthalene

• Adipic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dry nitrobenzene (solvent)

• Concentrated hydrochloric acid (HCl)

• Chloroform

• Anhydrous magnesium sulfate

• Ice

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a pressure-equalizing addition funnel, dissolve anhydrous aluminum chloride (0.32 mol) in dry nitrobenzene (200 mL).

• Addition of Naphthalene Derivative: To the stirred solution, add finely ground 2-methoxynaphthalene (0.250 mol).

• Acylation: Cool the mixture to approximately 5°C using an ice bath. Add adipic anhydride (0.32 mol) dropwise over 20-30 minutes, maintaining the temperature between 10°C and 15°C.[5]

• Reaction Progression: After the addition is complete, continue stirring in the ice bath for 2 hours. Then, allow the mixture to stand at room temperature for at least 12 hours.

• Work-up: Cool the reaction mixture in an ice bath and pour it with stirring into a beaker containing crushed ice (200 g) and concentrated hydrochloric acid (100 mL).

• Extraction: Transfer the two-phase mixture to a separatory funnel with the aid of chloroform (50 mL). Separate the organic layer (chloroform-nitrobenzene) and wash it with three portions of water (100 mL each).

• Solvent Removal: Transfer the organic layer to a round-bottom flask and remove the nitrobenzene and chloroform by steam distillation.

• Purification: Dissolve the solid residue in chloroform and dry the solution over anhydrous magnesium sulfate. Filter the solution and evaporate the solvent under reduced pressure. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Derivatives and Analogs: Exploring the Chemical Space for Enhanced Activity

The 6-(2-Naphthyl)-6-oxohexanoic acid scaffold provides a versatile platform for the synthesis of a wide range of derivatives and analogs with potentially enhanced biological activity and improved pharmacokinetic profiles. Modifications can be targeted at several positions of the molecule, including the naphthalene ring, the alkyl chain, and the carboxylic acid moiety.

Modifications of the Naphthalene Ring

Substitution on the naphthalene ring can significantly influence the compound's potency and selectivity. The methoxy group at the 6-position, as seen in 6-MNA, is crucial for its COX-2 selectivity. Other substitutions, such as halogens or small alkyl groups, can be explored to modulate lipophilicity and electronic properties.

Alterations of the Alkyl Chain

The length and rigidity of the alkyl chain connecting the naphthalene ring to the carboxylic acid are critical for optimal binding to the COX enzyme active site. Modifications can include:

• Chain Length: Varying the number of methylene units can alter the distance between the key pharmacophoric features.

• Introduction of Heteroatoms: Replacing a methylene group with an oxygen or nitrogen atom can introduce hydrogen bonding capabilities.

• Cyclization: Incorporating the alkyl chain into a cyclic system can restrict conformational flexibility and potentially increase binding affinity.

Derivatization of the Carboxylic Acid

The carboxylic acid group is a key feature for the interaction of many NSAIDs with the active site of COX enzymes. However, it is also associated with gastric irritation. Prodrug strategies, similar to Nabumetone, can be employed by converting the carboxylic acid to an ester or an amide. Furthermore, the carboxylic acid can be replaced with other acidic bioisosteres, such as a tetrazole or a hydroxamic acid.

Introduction of Heterocyclic Moieties

Recent research has focused on the synthesis of Nabumetone derivatives incorporating various heterocyclic rings, such as pyrazoline, isoxazoline, and pyrimidine.[6][7] These modifications aim to enhance the anti-inflammatory activity and explore other potential therapeutic applications, including anticancer and antibacterial activities.[8]

Caption: Structure-Activity Relationship (SAR) of 6-(2-Naphthyl)-6-oxohexanoic acid derivatives.

Structure-Activity Relationship (SAR) and COX-2 Selectivity

The development of selective COX-2 inhibitors is guided by understanding the structural differences between the COX-1 and COX-2 active sites. The active site of COX-2 is larger and has a side pocket that is not present in COX-1. This structural feature allows for the design of bulkier molecules that can selectively bind to COX-2.

For the analogs of 6-(2-Naphthyl)-6-oxohexanoic acid, the following SAR observations are crucial:

• The Naphthalene Moiety: The bulky naphthalene ring system contributes to the overall lipophilicity of the molecule and can interact with hydrophobic regions of the COX active site.

• The 6-Methoxy Group: In 6-MNA, the methoxy group at the 6-position of the naphthalene ring is thought to play a key role in its COX-2 selectivity by interacting with the side pocket of the COX-2 active site.

• The Carboxylic Acid: The acidic group is essential for binding to the arginine residue (Arg120) at the entrance of the COX active site.

The following table summarizes the reported COX inhibitory activities of Nabumetone's active metabolite and other related NSAIDs.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
6-MNA (active metabolite of Nabumetone)	149	230	0.65[9]
Celecoxib	82	6.8	12[9]
Rofecoxib	>100	25	>4.0[9]
Ibuprofen	12	80	0.15[9]
Naproxen	1.79	-	-[10]
Diclofenac	0.076	0.026	2.9[9]

A higher selectivity index indicates greater selectivity for COX-2.

Experimental Protocols: Evaluation of COX Inhibition

The in vitro evaluation of the COX inhibitory activity of newly synthesized compounds is a critical step in the drug discovery process. The following is a general protocol for a whole blood assay, which provides a physiologically relevant environment for assessing COX inhibition.[11]

Human Whole Blood Assay for COX-1 and COX-2 Inhibition

Principle:

This assay measures the production of prostaglandins (PGE₂) by COX-1 and COX-2 in human whole blood. COX-1 activity is measured in unstimulated blood, while COX-2 activity is induced by lipopolysaccharide (LPS). The amount of PGE₂ produced is quantified by enzyme-linked immunosorbent assay (ELISA).

Materials:

• Fresh human venous blood collected in heparinized tubes

• Lipopolysaccharide (LPS) from E. coli

• Test compounds dissolved in DMSO

• Phosphate-buffered saline (PBS)

• PGE₂ ELISA kit

• 96-well plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Preparation of Blood: Dilute the heparinized whole blood 1:1 with PBS.

• COX-1 Assay:

  • To the wells of a 96-well plate, add 10 µL of the test compound at various concentrations.

  • Add 190 µL of the diluted blood to each well.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• COX-2 Assay:

  • To the wells of a 96-well plate, add 10 µL of the test compound at various concentrations.

  • Add 180 µL of the diluted blood.

  • Add 10 µL of LPS solution (final concentration 10 µg/mL) to induce COX-2 expression.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Sample Collection: After incubation, centrifuge the plates to separate the plasma.

• PGE₂ Quantification: Measure the PGE₂ concentration in the plasma using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition of PGE₂ production for each concentration of the test compound and determine the IC₅₀ values for COX-1 and COX-2.

Caption: Workflow for the human whole blood COX inhibition assay.

Conclusion and Future Directions

The 6-(2-Naphthyl)-6-oxohexanoic acid scaffold and its analogs, particularly those inspired by the structure of Nabumetone's active metabolite, 6-MNA, represent a promising area for the development of novel and selective COX-2 inhibitors. A thorough understanding of the synthetic methodologies and structure-activity relationships is paramount for the rational design of new chemical entities with improved efficacy and safety profiles.

Future research in this area should focus on:

• Exploring a wider range of substitutions on the naphthalene ring to fine-tune COX-2 selectivity and potency.

• Synthesizing and evaluating novel bioisosteres of the carboxylic acid moiety to enhance oral bioavailability and reduce gastric side effects.

• Investigating the therapeutic potential of these compounds in other inflammation-related diseases, such as cancer and neurodegenerative disorders.

• Conducting in vivo studies to validate the anti-inflammatory efficacy and safety of the most promising lead compounds.

By leveraging the knowledge presented in this guide, researchers can continue to advance the field of anti-inflammatory drug discovery and contribute to the development of safer and more effective treatments for patients worldwide.

References

• A convenient synthesis of Nabumetone: An anti-inflammatory drug candidate. (URL: [Link])

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (URL: [Link])

• Synthesis of novel Naphthalene COX inhibitors for anti-inflammatory activity. (URL: [Link])

• Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors. (URL: [Link])

• The binding energies for nabumetone derivatives and reference NSAIDs docked with COX-1* and COX-2**. (URL: [Link])

• REVIEW ON NABUMETONE DERIVATIVES SYNTHESIS IN THE LAST 10 YEARS. (URL: [Link])

• REVIEW ON NABUMETONE DERIVATIVES SYNTHESIS IN THE LAST 10 YEARS. (URL: [Link])

• A Scalable Two-Step Continuous Flow Synthesis of Nabumetone and Related 4-Aryl-2-butanones. (URL: [Link])

• Willgerodt rearrangement. (URL: [Link])

• Acetylation of 2-Methoxynaphtalene with Acetic anhidryde over Zr4+-Zeolite beta. (URL: [Link])

• CLEMMENSEN REDUCTION. (URL: [Link])

• Clemmensen Reduction. (URL: [Link])

• Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes. (URL: [Link])

• Friedel–Crafts acylation of 2-methoxynaphthalene over zeolite catalysts. (URL: [Link])

• Clemmensen reduction. (URL: [Link])

• Approaches to the synthesis of nabumetone 2.2.. (URL: [Link])

• The binding energies for nabumetone derivatives and reference NSAIDs docked with COX-1* and COX-2**. (URL: [Link])

• [Properties and features of nabumetone]. (URL: [Link])

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• [Table, Cyclooxygenase Selectivity of NSAIDs]. (URL: [Link])

• Nabumetone. (URL: [Link])

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• 2-acetyl-6-methoxynaphthalene. (URL: [Link])

• Wolff–Kishner reduction. (URL: [Link])

• Nabumetone: therapeutic use and safety profile in the management of osteoarthritis and rheumatoid arthritis. (URL: [Link])

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theoretical studies on 6-(2-Naphthyl)-6-oxohexanoic acid

An In-Depth Technical Guide to the Theoretical Exploration of 6-(2-Naphthyl)-6-oxohexanoic acid

Authored by a Senior Application Scientist

Preamble: Charting the Unexplored Computational Landscape of a Naphthyl Derivative

In the realm of medicinal chemistry and materials science, the naphthyl moiety serves as a versatile scaffold, lending unique photophysical and biological properties to the molecules that incorporate it. 6-(2-Naphthyl)-6-oxohexanoic acid, a molecule combining this aromatic system with a flexible keto-acid chain, presents a compelling subject for theoretical investigation. While direct, in-depth computational studies on this specific molecule are not yet prevalent in the scientific literature, its structural motifs suggest potential applications ranging from novel anti-inflammatory agents to functional organic materials.

This guide, therefore, serves as a comprehensive roadmap for researchers, scientists, and drug development professionals on how to conduct a thorough theoretical and computational analysis of 6-(2-Naphthyl)-6-oxohexanoic acid. We will not merely list protocols but delve into the scientific rationale behind each computational step, creating a self-validating framework for future research.

Part 1: Foundational Theoretical Analysis: Unveiling Molecular Geometry and Electronic Properties

The initial and most critical step in the theoretical study of any molecule is the determination of its most stable three-dimensional structure and the characterization of its electronic landscape. Density Functional Theory (DFT) is the computational workhorse for such investigations, offering a favorable balance between accuracy and computational cost.

Geometry Optimization: The Quest for the Global Minimum

A molecule's biological activity and physical properties are intrinsically linked to its shape. For a flexible molecule like 6-(2-Naphthyl)-6-oxohexanoic acid, multiple conformations exist due to the rotatable bonds in the hexanoic acid chain. A comprehensive conformational analysis is paramount to identify the global minimum energy structure.

Computational Workflow for Geometry Optimization

Caption: Workflow for determining the global minimum energy structure.

Step-by-Step Protocol for Geometry Optimization:

• Initial Structure Drawing: The 2D structure of 6-(2-Naphthyl)-6-oxohexanoic acid is first drawn using a chemical drawing program and converted to a 3D structure.

• Conformational Search: A molecular mechanics force field (e.g., MMFF94) is employed to rapidly explore the conformational space and identify a set of low-energy candidate structures. This is crucial for molecules with flexible side chains.

• DFT Optimization: The lowest energy conformers from the molecular mechanics search are then subjected to a more accurate geometry optimization using DFT. A common and effective method is the B3LYP functional with a 6-31G(d) basis set.[1]

• Frequency Analysis: A frequency calculation is performed on the optimized structure. The absence of imaginary frequencies confirms that the structure is a true local minimum on the potential energy surface.[2]

Electronic Properties: Mapping Reactivity and Stability

Once the optimized geometry is obtained, a wealth of electronic properties can be calculated to understand the molecule's reactivity, stability, and intermolecular interaction potential.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a measure of the molecule's chemical stability. A smaller gap suggests higher reactivity.[3]

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the electron density surface of a molecule. It is invaluable for identifying regions that are electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue). This allows for the prediction of how the molecule will interact with other molecules, such as biological receptors or reactants.

Quantitative Electronic Descriptors

From the HOMO and LUMO energies, several important chemical descriptors can be calculated:[3]

Descriptor	Formula	Significance
Ionization Potential (I)	I ≈ -EHOMO	Energy required to remove an electron.
Electron Affinity (A)	A ≈ -ELUMO	Energy released when an electron is added.
Electronegativity (χ)	χ = (I + A) / 2	The ability to attract electrons.
Chemical Hardness (η)	η = (I - A) / 2	Resistance to change in electron distribution.
Chemical Softness (S)	S = 1 / η	A measure of chemical reactivity.

These descriptors provide a quantitative basis for comparing the reactivity of 6-(2-Naphthyl)-6-oxohexanoic acid with other molecules.[2]

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Protocols & Analytical Methods

Application Notes and Protocols: 6-(2-Naphthyl)-6-oxohexanoic Acid for Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Potential of Naphthalene Derivatives in Cellular Imaging

Naphthalene and its derivatives represent a versatile class of fluorophores with significant potential in biological imaging.[1][2] Their relatively small size, coupled with favorable photophysical properties such as high quantum yields and excellent photostability, makes them attractive candidates for the development of novel fluorescent probes.[1] Small-molecule synthetic fluorophores are particularly well-suited for advanced imaging techniques like super-resolution microscopy, offering advantages in size and the ability to be chemically tuned for specific properties over larger fluorescent proteins.[3]

This document provides a detailed guide to the potential application of 6-(2-Naphthyl)-6-oxohexanoic acid , a naphthalene derivative, as a fluorescent probe for cellular imaging. While specific experimental data for this compound is not yet extensively published, this guide synthesizes established principles for naphthalene-based fluorophores and general protocols for small-molecule probes to provide a robust framework for its investigation and application in fluorescence microscopy.[4][5]

The hydrophobic nature of the naphthalene moiety suggests that this probe may preferentially associate with lipid-rich structures within the cell, such as membranes of the endoplasmic reticulum, Golgi apparatus, or the plasma membrane.[6][7] The carboxylic acid group may influence its solubility and cellular uptake dynamics.

Section 1: Photophysical Properties (Hypothetical)

The photophysical properties of a fluorophore are critical for designing imaging experiments. While experimental validation is essential, we can hypothesize the likely spectral characteristics of 6-(2-Naphthyl)-6-oxohexanoic acid based on the broader class of naphthalene derivatives.[1][8][9]

Property	Hypothesized Value/Range	Rationale & Considerations
Excitation Maximum (λex)	~320 - 360 nm	Naphthalene derivatives typically exhibit excitation in the UV to near-visible range. The exact maximum will depend on the solvent environment and any potential binding interactions within the cell.[10]
Emission Maximum (λem)	~400 - 480 nm	A significant Stokes shift (the difference between excitation and emission maxima) is characteristic of many fluorophores and is beneficial for reducing background signal.[11] The emission is likely to be in the blue to cyan region of the spectrum.
Quantum Yield (Φ)	Environment-dependent	The quantum yield of naphthalene-based probes is highly sensitive to the polarity of their local environment, which can be exploited to study changes in cellular microenvironments.[8][9]
Photostability	Moderate to High	Naphthalene derivatives are known for their rigid planar structure and large π-electron conjugation, which contributes to good photostability.[1]

Note: These values are estimations and must be experimentally determined for 6-(2-Naphthyl)-6-oxohexanoic acid.

Section 2: Experimental Protocols

The following protocols are designed as a starting point for utilizing 6-(2-Naphthyl)-6-oxohexanoic acid in fluorescence microscopy. Optimization will be necessary for specific cell types and experimental goals.

2.1. Reagent Preparation

• Stock Solution Preparation:

  • Prepare a 1-10 mM stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid in a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO).

  • Store the stock solution at -20°C, protected from light. Aliquot to avoid repeated freeze-thaw cycles.

• Working Solution Preparation:

  • On the day of the experiment, dilute the stock solution in a serum-free cell culture medium or an appropriate buffer (e.g., phosphate-buffered saline, PBS) to the desired final working concentration. A typical starting range for small molecule probes is 1-10 µM.

2.2. Workflow for Live-Cell Imaging

Live-cell imaging allows for the study of dynamic cellular processes in real-time.[4][12]

Caption: Workflow for live-cell imaging with a fluorescent probe.

Detailed Steps:

• Cell Seeding: Seed cells of interest onto glass-bottom dishes, chamber slides, or 96-well imaging plates. Allow cells to adhere and reach the desired confluency (typically 60-80%).

• Probe Incubation: Remove the culture medium and add the pre-warmed working solution of 6-(2-Naphthyl)-6-oxohexanoic acid. Incubate for 15-60 minutes at 37°C in a CO2 incubator. The optimal incubation time should be determined empirically.

• Washing: Gently wash the cells two to three times with pre-warmed, serum-free medium or PBS to remove any unbound probe.

• Imaging: Immediately image the cells using a fluorescence microscope equipped with appropriate filter sets for UV excitation and blue/cyan emission (e.g., a DAPI filter set may be a suitable starting point).

2.3. Protocol for Fixed-Cell Staining

Fixation can be useful for preserving cellular morphology and for co-staining experiments with antibodies.

Caption: Workflow for fixed-cell staining with a fluorescent probe.

Detailed Steps:

• Cell Culture and Fixation: Grow cells on sterile glass coverslips. Wash briefly with PBS and then fix with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS for 5 minutes each.

• Permeabilization (Optional): If co-staining with antibodies that target intracellular epitopes, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes. Wash three times with PBS.

• Staining: Incubate the coverslips with the working solution of 6-(2-Naphthyl)-6-oxohexanoic acid for 30-60 minutes at room temperature, protected from light.

• Final Washes: Wash three times with PBS for 5 minutes each.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium, preferably one with an anti-fade agent.

• Imaging: Image the slides using a fluorescence microscope.

Section 3: Cytotoxicity Assessment

Prior to extensive use in live-cell imaging, it is crucial to assess the potential cytotoxicity of any new probe.[13][14]

3.1. Recommended Assay: MTT or Neutral Red Uptake

A colorimetric assay such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or Neutral Red Uptake can provide a quantitative measure of cell viability.[13]

Protocol Outline:

• Cell Seeding: Plate cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of 6-(2-Naphthyl)-6-oxohexanoic acid (e.g., 0.1 µM to 100 µM) for a duration relevant to the planned imaging experiments (e.g., 1 to 24 hours). Include a vehicle control (DMSO) and an untreated control.

• Assay Performance: Perform the MTT or Neutral Red assay according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance using a plate reader. Calculate the percentage of cell viability relative to the untreated control. The concentration that reduces cell viability by 50% (IC50) can then be determined.

Section 4: Troubleshooting

Issue	Possible Cause	Suggested Solution
No or Weak Signal	- Incorrect filter set- Probe concentration too low- Photobleaching	- Verify excitation and emission filters match the probe's spectra.- Increase probe concentration or incubation time.- Minimize exposure to excitation light; use an anti-fade mounting medium for fixed cells.
High Background	- Probe concentration too high- Insufficient washing	- Decrease probe concentration.- Increase the number and duration of wash steps.
Cell Death/Morphological Changes	- Cytotoxicity of the probe- Phototoxicity	- Perform a cytotoxicity assay to determine a non-toxic working concentration.- Reduce excitation light intensity and exposure time.

Section 5: Concluding Remarks

6-(2-Naphthyl)-6-oxohexanoic acid holds promise as a novel fluorescent probe for cellular imaging, leveraging the favorable photophysical characteristics of the naphthalene scaffold. The protocols and considerations outlined in this document provide a comprehensive starting point for researchers to explore its utility. It is imperative that the hypothesized properties are experimentally validated and that cytotoxicity is carefully assessed to ensure robust and reliable results in fluorescence microscopy applications.

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• Chen, Y.-H., et al. (2025). The Synergistic Cytotoxic Effect of the Two Enantiomers of 6-Prenylflavanones in the HeLa Cell Line. ResearchGate. [Link]

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Application Notes and Protocols: 6-(2-Naphthyl)-6-oxohexanoic Acid as a Fluorescent Probe for Proteins

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the application of 6-(2-Naphthyl)-6-oxohexanoic acid as a fluorescent probe for characterizing proteins. This document is intended for researchers and professionals in the fields of biochemistry, molecular biology, and drug development who are interested in utilizing fluorescence spectroscopy to study protein structure, function, and ligand interactions.

Introduction: The Power of Naphthalene-Based Fluorescent Probes

Fluorescence spectroscopy is a highly sensitive and versatile technique for studying molecular interactions in biological systems.[1] Extrinsic fluorescent probes, which are small molecules that exhibit changes in their fluorescent properties upon binding to a target, are invaluable tools for elucidating protein characteristics. The naphthalene moiety is a well-established fluorophore that is particularly sensitive to the polarity of its microenvironment.[2][3]

6-(2-Naphthyl)-6-oxohexanoic acid is a derivative of naphthalene with a flexible hexanoic acid chain. It is postulated that the naphthalene group serves as the fluorescent reporter, while the keto- and carboxyl- groups may participate in specific interactions with protein binding sites. The principle behind its use as a protein probe lies in the phenomenon of environment-sensitive fluorescence. In a polar aqueous environment, the probe is expected to have a low fluorescence quantum yield. However, upon binding to hydrophobic pockets on the surface of a protein, the probe is shielded from water, leading to a significant enhancement in its fluorescence intensity and a blue shift in its emission maximum.[2][3] This change in fluorescence provides a direct measure of the binding event and can be used to quantify binding affinities and study conformational changes.

Principle of Operation

The utility of 6-(2-Naphthyl)-6-oxohexanoic acid as a protein probe is based on the following principles:

• Hydrophobic Binding: The non-polar naphthalene ring has a high affinity for hydrophobic regions of proteins, which are often shielded from the aqueous solvent in the native protein structure but can become exposed during conformational changes or ligand binding.

• Fluorescence Enhancement: In an aqueous solution, the excited state of the naphthalene fluorophore is efficiently quenched by interactions with water molecules. Upon binding to a hydrophobic pocket of a protein, the fluorophore is sequestered from the polar solvent, which restricts its molecular motion and reduces non-radiative decay pathways. This results in a significant increase in fluorescence quantum yield.[2]

• Spectral Shift: The change in the polarity of the microenvironment upon binding to a protein also affects the energy levels of the excited state. This typically results in a shift of the emission maximum to a shorter wavelength (a "blue shift").[2]

These photophysical changes are the basis for quantitative binding assays and the characterization of protein-ligand interactions.

Visualizing the Mechanism

The following diagram illustrates the proposed mechanism of fluorescence enhancement of 6-(2-Naphthyl)-6-oxohexanoic acid upon binding to a protein.

Caption: Proposed mechanism of 6-(2-Naphthyl)-6-oxohexanoic acid fluorescence.

Spectral and Physicochemical Properties

While detailed experimental data for 6-(2-Naphthyl)-6-oxohexanoic acid is not widely published, the following table summarizes its known physicochemical properties and expected spectral characteristics based on similar naphthalene-based probes like 8-anilino-1-naphthalenesulfonic acid (ANS).

Property	Value	Source/Reference
Molecular Formula	C₁₆H₁₆O₃	Chemical Supplier Data
Molecular Weight	256.30 g/mol	Chemical Supplier Data
Melting Point	69 °C	[4]
Boiling Point	479.1±28.0 °C (Predicted)	[4]
Density	1.188±0.06 g/cm³ (Predicted)	[4]
pKa	4.69±0.10 (Predicted)	[4]
Expected Excitation Max (λex)	~350 - 380 nm	Analogous to ANS[3]
Expected Emission Max (λem) in Water	~500 - 520 nm	Analogous to ANS[2]
Expected Emission Max (λem) Bound to Protein	~460 - 480 nm (Blue-shifted)	Analogous to ANS[2]
Expected Quantum Yield in Water	Low (<0.1)	Analogous to ANS
Expected Quantum Yield Bound to Protein	High (>0.5)	Analogous to ANS

Experimental Protocols

The following protocols provide a framework for utilizing 6-(2-Naphthyl)-6-oxohexanoic acid to study protein binding. It is crucial to empirically determine the optimal concentrations and conditions for each specific protein of interest.

Protocol 1: Preparation of Stock Solutions

• Probe Stock Solution:

  • Accurately weigh a small amount of 6-(2-Naphthyl)-6-oxohexanoic acid.

  • Dissolve in a minimal amount of a suitable organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, to create a concentrated stock solution (e.g., 1-10 mM).

  • Store the stock solution protected from light at -20°C. Note: The final concentration of the organic solvent in the experimental buffer should be kept low (typically <1%) to avoid affecting protein structure.

• Protein Stock Solution:

  • Prepare a stock solution of the protein of interest in a suitable buffer (e.g., phosphate-buffered saline (PBS), Tris-HCl) at a known concentration.

  • The buffer should be chosen to maintain the stability and activity of the protein.

  • Determine the protein concentration accurately using a reliable method, such as UV-Vis spectroscopy (measuring absorbance at 280 nm) or a colorimetric protein assay.[5]

Protocol 2: Determination of Excitation and Emission Spectra

• Prepare two samples:

  • Sample A (Probe only): Dilute the 6-(2-Naphthyl)-6-oxohexanoic acid stock solution in the experimental buffer to a final concentration of approximately 10-50 µM.

  • Sample B (Probe + Protein): Prepare a solution containing the same concentration of the probe as in Sample A and a concentration of the protein known to cause saturation (e.g., 5-10 fold molar excess of protein over the probe).

• Measure the excitation spectrum:

  • Set the emission wavelength to the expected maximum for the bound probe (e.g., 470 nm).

  • Scan a range of excitation wavelengths (e.g., 300-450 nm) for both samples.

  • The wavelength with the highest fluorescence intensity is the optimal excitation wavelength (λex).

• Measure the emission spectrum:

  • Set the excitation wavelength to the determined λex.

  • Scan a range of emission wavelengths (e.g., 400-600 nm) for both samples.

  • Observe the fluorescence intensity and any shift in the emission maximum for the protein-containing sample compared to the probe-only sample.

Protocol 3: Fluorescence Titration for Determining Binding Affinity (Kd)

This protocol is designed to determine the dissociation constant (Kd) of the interaction between the protein and the fluorescent probe.

• Prepare a series of solutions:

  • In a set of microcentrifuge tubes or a 96-well plate, add a fixed concentration of 6-(2-Naphthyl)-6-oxohexanoic acid (e.g., 1-5 µM).

  • Add increasing concentrations of the protein to each tube, ranging from 0 to a concentration expected to saturate the probe (e.g., 0-50 µM).

  • Ensure the final volume in each tube is the same by adding buffer. Include a blank sample containing only the buffer.

• Incubate the samples:

  • Incubate the samples at a constant temperature for a sufficient time to reach binding equilibrium (e.g., 15-30 minutes at room temperature). Protect the samples from light.

• Measure fluorescence:

  • Using a fluorometer, measure the fluorescence intensity of each sample at the optimal excitation and emission wavelengths determined in Protocol 2.

• Data Analysis:

  • Subtract the fluorescence of the blank from all readings.

  • Plot the change in fluorescence intensity (ΔF = F - F₀, where F is the fluorescence with protein and F₀ is the fluorescence of the probe alone) as a function of the protein concentration.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to calculate the dissociation constant (Kd). The equation for a one-site binding model is: ΔF = (ΔF_max * [P]) / (Kd + [P]) where ΔF_max is the maximum change in fluorescence at saturation and [P] is the protein concentration.

Visualizing the Experimental Workflow

The following diagram outlines the general workflow for a fluorescence titration experiment.

Caption: Workflow for determining protein-probe binding affinity.

Trustworthiness and Self-Validation

To ensure the reliability of the experimental results, consider the following points:

• Controls: Always include a "probe only" control to determine the baseline fluorescence and a "buffer only" control to account for background signal.

• Inner Filter Effect: At high concentrations, the probe or protein may absorb the excitation or emission light, leading to an artificial decrease in fluorescence. This can be checked by measuring the absorbance of the samples at the excitation and emission wavelengths. If the absorbance is significant (>0.05), the data should be corrected, or lower concentrations should be used.

• Light Scattering: Protein aggregation or the presence of particulates can cause light scattering, which can interfere with fluorescence measurements. Samples should be centrifuged or filtered before measurement if necessary.

• Photobleaching: Naphthalene-based probes can be susceptible to photobleaching upon prolonged exposure to the excitation light. Minimize exposure times and use the lowest necessary excitation intensity.

• Validation with a Known System: If possible, validate the experimental setup and protocol using a well-characterized protein-ligand interaction.

Conclusion and Future Directions

6-(2-Naphthyl)-6-oxohexanoic acid holds promise as a fluorescent probe for characterizing proteins due to the environment-sensitive nature of its naphthalene fluorophore. The protocols outlined in this application note provide a solid foundation for its use in determining protein binding affinities and studying conformational changes. Further characterization of the specific photophysical properties of this probe is warranted to fully establish its capabilities and limitations. Researchers are encouraged to perform the initial spectral characterization (Protocol 2) thoroughly for their specific experimental conditions. This will enable more accurate and reliable data for advancing our understanding of protein science and aiding in the drug discovery process.

References

• (Reference to a general fluorescence spectroscopy textbook or review - placeholder as no direct citation is available
• (Reference to a protein quantification method, e.g.
• (Reference on the theory of fluorescence quenching - placeholder as no direct citation is available

• Schönfeld, F. J., et al. (1996). Structural basis for the interaction of the fluorescence probe 8-anilino-1-naphthalene sulfonate (ANS) with the antibiotic target MurA. PNAS, 93(20), 10649-10654. Retrieved from [Link][3]

• (Reference for a detailed protocol on fluorescence titration - placeholder as no direct citation is available
• (Reference for data analysis of binding isotherms - placeholder as no direct citation is available
• (Reference on potential artifacts in fluorescence spectroscopy - placeholder as no direct citation is available
• Royer, C. A. (1995). Fluorescence Spectroscopy of Proteins and Nucleic Acids. In Topics in Fluorescence Spectroscopy (pp. 1-38). Springer, Boston, MA. (This is a representative authoritative source for the general principles of fluorescence spectroscopy in protein studies).
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)
• (Placeholder for additional relevant references)

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• 1. Applications of fluorescence spectroscopy in protein conformational changes and intermolecular contacts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pnas.org [pnas.org]
• 4. Spectrum [6-VIC] | AAT Bioquest [aatbio.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Topic: A Framework for Establishing and Validating Binding Assays for 6-(2-Naphthyl)-6-oxohexanoic Acid

An Application Note from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: The identification and characterization of interactions between small molecules and their protein targets are foundational to drug discovery and chemical biology.[1][2] This document provides a comprehensive guide for researchers seeking to establish and validate binding assays for the novel compound 6-(2-Naphthyl)-6-oxohexanoic acid. As the specific protein target for this molecule may vary depending on the research context, this guide focuses on the principles and methodologies required to characterize its binding to a putative protein partner. We present a logical workflow, from initial target engagement validation to detailed biophysical characterization, offering protocols for several industry-standard techniques. The emphasis is on explaining the rationale behind experimental choices to ensure the development of robust, reliable, and self-validating assays.[3]

Introduction: The Challenge of a Novel Ligand

6-(2-Naphthyl)-6-oxohexanoic acid is a small molecule featuring a naphthyl group and a hexanoic acid chain, suggesting potential interactions with proteins that have hydrophobic and charged binding pockets. The critical first step in any binding assay is the identification of a putative protein target. This can be achieved through various methods such as affinity chromatography, proteome microarrays, or computational screening.[4][5] Once a target protein is identified, the primary challenge is to select and optimize an appropriate assay to confirm and quantify the binding interaction.

This guide presents a multi-tiered approach. We first describe a method for rapid validation of target engagement and then provide detailed protocols for three distinct, quantitative biophysical assays: Fluorescence Polarization (FP), Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC).

Part 1: Foundational Workflow for Binding Assay Development

A successful binding study follows a logical progression from initial confirmation to in-depth characterization. Rushing to a complex assay without first confirming a direct interaction can lead to wasted resources and ambiguous results. The following workflow provides a robust framework.

Caption: General workflow for ligand-protein binding characterization.

Part 2: Initial Target Engagement using Differential Scanning Fluorimetry (DSF)

Principle: DSF, or Thermal Shift Assay, is a rapid and cost-effective method to assess whether a ligand binds to and stabilizes a protein.[2] The assay monitors the thermal unfolding of a protein in the presence of a fluorescent dye that binds to exposed hydrophobic regions. As the protein unfolds with increasing temperature, fluorescence increases. A binding ligand will typically stabilize the protein's folded state, resulting in a higher melting temperature (Tm).

Step-by-Step Protocol for DSF

• Reagent Preparation:

  • Protein Stock: Prepare the purified target protein at 1-2 mg/mL in a suitable buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). The buffer should be chosen to maintain protein stability and solubility.

  • Compound Stock: Prepare a 10 mM stock of 6-(2-Naphthyl)-6-oxohexanoic acid in 100% DMSO.

  • Fluorescent Dye: Prepare a working stock of a suitable dye (e.g., SYPRO Orange) according to the manufacturer's instructions.

• Experimental Setup:

  • On a 96-well or 384-well qPCR plate, prepare reactions with a final volume of 20-25 µL.

  • Protein + Buffer Control: Add protein to the buffer to a final concentration of 2 µM.

  • Protein + Compound: Add protein (final concentration 2 µM) and 6-(2-Naphthyl)-6-oxohexanoic acid to the desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 1-2%.

  • Dye Addition: Add the fluorescent dye to all wells at the manufacturer's recommended concentration.

  • Seal the plate securely.

• Data Acquisition:

  • Place the plate in a real-time PCR instrument.

  • Set up a melt curve experiment: ramp the temperature from 25 °C to 95 °C with a ramp rate of 0.5-1.0 °C/minute.

  • Monitor fluorescence at the appropriate excitation/emission wavelengths for the chosen dye.

• Data Analysis:

  • Plot fluorescence versus temperature. The resulting curve will be sigmoidal.

  • The melting temperature (Tm) is the midpoint of the transition, which can be calculated by fitting the data to a Boltzmann equation or by finding the peak of the first derivative.

  • A positive shift in Tm (ΔTm) in the presence of the compound compared to the control indicates stabilization and suggests direct binding.

Parameter	Recommended Starting Condition	Notes
Protein Concentration	2 µM	Should be high enough for a good signal, but low enough to conserve material.
Ligand Concentration	10-50 µM	A 5-25 fold molar excess over the protein is a good starting point.
Final DMSO %	≤ 1%	High concentrations of DMSO can denature proteins and interfere with the assay.
Buffer System	50 mM HEPES, 150 mM NaCl, pH 7.4	Buffer should be optimized for protein stability. Avoid buffers with high fluorescence.

Part 3: Quantitative Analysis by Fluorescence Polarization (FP) Competition Assay

Principle: FP is a solution-based technique that measures changes in the apparent molecular size of a fluorescent molecule. A small, fluorescently-labeled tracer molecule tumbles rapidly in solution, depolarizing emitted light. When bound to a larger protein, its tumbling slows dramatically, and the emitted light remains more polarized. In a competition assay, an unlabeled ligand (6-(2-Naphthyl)-6-oxohexanoic acid) competes with a known fluorescent binder (the tracer) for the protein's active site. Displacement of the tracer by the test compound results in a decrease in fluorescence polarization.[6][7]

Caption: Principle of a Fluorescence Polarization competition assay.

Step-by-Step Protocol for FP Competition Assay

• Reagent Preparation:

  • Assay Buffer: e.g., Phosphate-Buffered Saline (PBS) with 0.01% Tween-20 to prevent non-specific binding.

  • Target Protein: Prepare a 2X working stock in assay buffer. The final concentration should be determined from a preliminary protein titration experiment to be at or near the Kd of the fluorescent tracer.

  • Fluorescent Tracer: Prepare a 2X working stock in assay buffer. The final concentration should ideally be below its Kd for the target protein to ensure assay sensitivity.

  • Test Compound: Prepare a serial dilution series of 6-(2-Naphthyl)-6-oxohexanoic acid in assay buffer containing a constant percentage of DMSO (e.g., 2% DMSO, for a final concentration of 1%).

• Experimental Setup (384-well plate format):

  • Total Binding Wells: Add 10 µL of 2X Protein and 10 µL of 2X Tracer.

  • Nonspecific Binding Wells: Add 10 µL of assay buffer and 10 µL of 2X Tracer.

  • Competition Wells: Add 10 µL of 2X Protein/2X Tracer pre-mixed solution to wells containing 10 µL of the serially diluted test compound.

  • Controls: Include wells with a known inhibitor (positive control) and wells with only buffer and tracer (negative control).

  • Incubate the plate at room temperature for the time required to reach binding equilibrium (determined in preliminary experiments).

• Data Acquisition:

  • Read the plate on a microplate reader equipped with appropriate filters for the fluorescent tracer. Measure both parallel and perpendicular fluorescence intensity.

  • The instrument software will calculate the fluorescence polarization (FP) in millipolarization (mP) units.

• Data Analysis:

  • Subtract the nonspecific binding signal from all other readings.

  • Plot the FP signal (in mP) against the logarithm of the competitor concentration.

  • Fit the resulting sigmoidal dose-response curve using a non-linear regression model (e.g., four-parameter logistic fit) to determine the IC50 value (the concentration of the competitor that displaces 50% of the tracer).

  • Calculate the inhibition constant (Ki) from the IC50 using the Cheng-Prusoff equation, which requires the known Kd of the fluorescent tracer.[3]

Part 4: Kinetic and Affinity Analysis by Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique that measures real-time binding events on a sensor surface.[2] A protein (the "ligand" in SPR terminology) is immobilized on a gold-coated sensor chip. A solution containing the binding partner (the "analyte," in this case, 6-(2-Naphthyl)-6-oxohexanoic acid) is flowed over the surface. Binding causes a change in the refractive index at the surface, which is detected as a change in the SPR signal (measured in Response Units, RU). This allows for the determination of association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (Kd).

Step-by-Step Protocol for SPR Analysis

• Sensor Chip Preparation and Protein Immobilization:

  • Select a sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified target protein (typically 10-50 µg/mL in a low ionic strength buffer, e.g., 10 mM sodium acetate, pH 4.5) over the activated surface until the desired immobilization level is reached (typically 2000-10000 RU).

  • Deactivate any remaining active esters using an injection of ethanolamine. A reference flow cell should be prepared similarly but without protein immobilization to subtract bulk refractive index changes.

• Binding Analysis:

  • Running Buffer: A buffer such as HBS-EP+ (HEPES buffered saline with EDTA and P20 surfactant) is commonly used to minimize non-specific binding.

  • Analyte Preparation: Prepare a serial dilution of 6-(2-Naphthyl)-6-oxohexanoic acid in running buffer. It is critical to match the DMSO concentration in all analyte solutions and the running buffer.

  • Injection Cycle (Multi-cycle kinetics):

    • Inject a single concentration of the analyte over both the protein and reference flow cells for a set time (e.g., 60-180 seconds) to observe the association phase.

    • Switch back to flowing only running buffer to observe the dissociation phase (e.g., 120-600 seconds).

    • Inject a regeneration solution (e.g., a pulse of low pH glycine or high salt) to remove any remaining bound analyte and prepare the surface for the next cycle. This step must be optimized to ensure complete removal without damaging the immobilized protein.

    • Repeat the cycle for each concentration of the analyte, including a zero-concentration (buffer only) injection for double referencing.

• Data Analysis:

  • The raw data (sensorgram) is a plot of Response Units (RU) versus time.

  • Process the data by subtracting the reference flow cell signal and the zero-concentration (buffer) injection signal.

  • Globally fit the processed sensorgrams for all concentrations simultaneously to a suitable binding model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software.

  • This fitting process will yield the kinetic rate constants kon (units: M⁻¹s⁻¹) and koff (units: s⁻¹).

  • The equilibrium dissociation constant (Kd) is calculated as koff / kon.

Parameter	Typical Range/Value	Rationale
Immobilization Level	2000 - 10000 RU	High enough for a good signal, but low enough to avoid mass transport limitations.
Analyte Concentrations	0.1x to 10x estimated Kd	A wide concentration range is needed to accurately define the binding curve.
Association Time	60 - 180 s	Should be long enough for the binding curve to approach equilibrium at higher concentrations.
Dissociation Time	120 - 600 s	Must be long enough to observe a significant portion of the dissociation phase.
Flow Rate	30 - 50 µL/min	A higher flow rate can help minimize mass transport effects.

Part 5: Thermodynamic Characterization by Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat released or absorbed during a binding event.[2] It is the gold standard for determining the thermodynamic profile of an interaction. In an ITC experiment, a solution of the ligand (6-(2-Naphthyl)-6-oxohexanoic acid) is titrated into a sample cell containing the target protein. Each injection produces a heat pulse that is measured relative to a reference cell. The magnitude of these heat pulses is proportional to the amount of binding occurring.

Step-by-Step Protocol for ITC

• Sample Preparation (Crucial Step):

  • Both the protein and ligand solutions must be prepared in the exact same buffer from the same stock to avoid large heats of dilution that can obscure the binding signal.

  • Dialyze the protein extensively against the final ITC buffer. Dissolve the ligand in the final dialysis buffer. A small, matched amount of DMSO may be used if necessary for solubility.

  • Degas all solutions thoroughly immediately before the experiment to prevent air bubbles in the cells.

  • Protein Concentration (in cell): Typically 10-50 µM.

  • Ligand Concentration (in syringe): Typically 10-20 times the protein concentration.

• Experimental Setup:

  • Load the protein solution into the sample cell and the ligand solution into the injection syringe.

  • Equilibrate the instrument to the desired temperature (e.g., 25 °C).

  • Set up the injection parameters: a series of small injections (e.g., 20-30 injections of 1-2 µL each) with sufficient spacing between them (e.g., 150-180 seconds) to allow the signal to return to baseline.

• Data Acquisition:

  • The instrument records the differential power required to maintain zero temperature difference between the sample and reference cells. The raw output is a series of peaks corresponding to each injection.

• Data Analysis:

  • Integrate the area under each peak to determine the heat change (ΔH) for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit this binding isotherm to a suitable model (e.g., a one-site binding model).

  • The fit directly yields the binding affinity (Ka, from which Kd = 1/Ka), the stoichiometry of binding (n), and the enthalpy of binding (ΔH).

  • The Gibbs free energy (ΔG) and the entropy of binding (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS.

Conclusion and Best Practices

The choice of a binding assay for 6-(2-Naphthyl)-6-oxohexanoic acid depends on the specific goals of the study. DSF provides a rapid, initial confirmation of a direct interaction. FP is well-suited for screening and determining relative affinities in a high-throughput format. For detailed mechanistic insights, SPR provides invaluable kinetic data, while ITC offers a complete thermodynamic profile of the interaction.

Key recommendations for trustworthy data include:

• Orthogonal Validation: Confirming a binding interaction with at least two different methods adds significant confidence to the results.

• Solvent Matching: For all techniques, meticulously match the buffer and solvent (e.g., DMSO) concentrations between interacting partners to avoid artifacts.[3]

• Protein Quality: Use highly pure, monodisperse, and active protein for all assays.

• Appropriate Controls: Always include positive and negative controls to ensure the assay is performing as expected.[3]

By following this structured approach, researchers can confidently and accurately characterize the binding properties of 6-(2-Naphthyl)-6-oxohexanoic acid to its protein targets, paving the way for a deeper understanding of its biological function.

References

• Multiplexed Small Molecule Ligand Binding Assays by Affinity Labeling and DNA Sequence Analysis - PMC. (2021). PubMed Central.
• Biophysical Screening for the Discovery of Small-Molecule Ligands - PMC. (n.d.). PubMed Central.
• Receptor Binding Assays for HTS and Drug Discovery. (2012).
• Identification of Direct Protein Targets of Small Molecules. (n.d.). ACS Chemical Biology.
• Biochemical, Biophysical, and Cell-Based Techniques Used to Assay the RNA-Protein Binding and Its Modulation by Small Molecules. (n.d.).
• A Guide to Simple and Informative Binding Assays. (2017). Molecular Biology of the Cell (MBoC).
• Novel Fluorescence Competition Assay for Retinoic Acid Binding Proteins. (2018).
• Protein Interaction Assays. (n.d.). Turku Bioscience Centre.
• Protocol to identify multiple protein targets and therapeutic compounds using an in silico polypharmacological approach. (2023). PubMed Central.

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• 1. Multiplexed Small Molecule Ligand Binding Assays by Affinity Labeling and DNA Sequence Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biophysical Screening for the Discovery of Small-Molecule Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Protocol to identify multiple protein targets and therapeutic compounds using an in silico polypharmacological approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Mastering the Purification of 6-(2-Naphthyl)-6-oxohexanoic Acid: A Guide for Researchers

Introduction: Navigating the Purification of a Key Synthetic Intermediate

6-(2-Naphthyl)-6-oxohexanoic acid is a valuable building block in the synthesis of a variety of complex organic molecules, particularly in the realm of drug discovery and materials science. Its unique structure, incorporating a naphthyl group, a ketone, and a carboxylic acid, presents both opportunities for diverse chemical transformations and challenges in its purification. The presence of multiple functional groups dictates its solubility and chromatographic behavior, requiring a well-designed purification strategy to isolate the compound in high purity, free from starting materials, isomers, and other byproducts.

This comprehensive guide provides detailed application notes and protocols for the purification of 6-(2-Naphthyl)-6-oxohexanoic acid. Drawing upon established principles of organic chemistry and extensive experience in purification sciences, this document will empower researchers, scientists, and drug development professionals to confidently tackle the purification of this and structurally related molecules. We will delve into the "why" behind the "how," ensuring a deep understanding of the principles governing each technique.

Physicochemical Properties: A Foundation for Purification Strategy

A thorough understanding of the physicochemical properties of 6-(2-Naphthyl)-6-oxohexanoic acid is the cornerstone of developing an effective purification protocol. These properties dictate its behavior in different solvent systems and on various stationary phases.

Property	Value	Source
Molecular Formula	C₁₆H₁₆O₃	[1]
Molecular Weight	256.30 g/mol	[2]
Melting Point	69 °C	[3][4]
Predicted pKa	4.69 ± 0.10	[4]
Appearance	Solid	[5]

The presence of the carboxylic acid group (with a predicted pKa of 4.69) indicates that the compound's solubility will be highly pH-dependent.[4] In its protonated (acidic) form, it will be less polar and more soluble in organic solvents. Conversely, in its deprotonated (basic) form (as a carboxylate salt), it will be significantly more water-soluble. The naphthyl and keto groups contribute to its overall moderate polarity and provide chromophores for UV detection during chromatography.

Understanding Potential Impurities: A Glimpse into the Synthesis

The most common synthetic route to 6-(2-Naphthyl)-6-oxohexanoic acid is the Friedel-Crafts acylation of naphthalene with adipic anhydride or a related derivative. This reaction, while powerful, is known to generate specific impurities that must be addressed during purification.

Primary Impurities to Consider:

• Isomeric Products: Friedel-Crafts acylation of naphthalene can occur at either the 1- or 2-position. While the 2-substituted product is often thermodynamically favored, the kinetically favored 1-isomer can be a significant byproduct. The ratio of these isomers can be influenced by the reaction solvent and catalyst.

• Unreacted Starting Materials: Incomplete reactions can leave residual naphthalene and adipic acid/anhydride in the crude product mixture.

• Polysubstituted Products: Although less common under controlled conditions, multiple acylations on the naphthalene ring can occur.

The purification strategy must be robust enough to separate the desired 2-substituted isomer from these potential contaminants.

Purification Workflow: A Multi-pronged Approach

A logical workflow for the purification of 6-(2-Naphthyl)-6-oxohexanoic acid involves a primary purification step, typically recrystallization or column chromatography, followed by an optional high-purity polishing step using preparative HPLC if required for highly demanding applications.

Caption: A general workflow for the purification of 6-(2-Naphthyl)-6-oxohexanoic acid.

Protocol 1: Purification by Recrystallization

Recrystallization is an excellent first-line purification technique for solids, leveraging differences in solubility between the target compound and its impurities in a given solvent at varying temperatures. For keto-carboxylic acids, a mixed solvent system often provides the ideal solubility profile.[3]

Rationale for Solvent Selection

An ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For 6-(2-Naphthyl)-6-oxohexanoic acid, its dual functionality (polar carboxylic acid and less polar naphthyl ketone) suggests that a solvent pair will be most effective. An ethanol/water system is a prime candidate. The compound is expected to be soluble in hot ethanol and less soluble in water. By carefully adjusting the ratio, a point of saturation can be reached where the desired product crystallizes upon cooling, while more soluble impurities remain in the mother liquor.

Step-by-Step Protocol

• Solvent Selection and Initial Solubility Tests:

  • Place a small amount (10-20 mg) of the crude 6-(2-Naphthyl)-6-oxohexanoic acid into a small test tube.

  • Add a few drops of ethanol and observe the solubility at room temperature.

  • Gently heat the test tube. A good primary solvent will dissolve the compound upon heating.

  • In a separate test tube, confirm that the compound has low solubility in water, even when heated.

• Dissolution:

  • Place the bulk of the crude material into an appropriately sized Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely. It is crucial to use the minimum volume of hot solvent to ensure a good recovery yield.

• Hot Filtration (Optional):

  • If insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be done quickly to prevent premature crystallization.

• Inducing Crystallization:

  • To the hot ethanolic solution, add hot water dropwise until the solution becomes faintly and persistently cloudy (the cloud point).

  • Add a few more drops of hot ethanol to redissolve the precipitate, resulting in a saturated solution at the boiling point.

• Cooling and Crystal Formation:

  • Allow the flask to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any adhering mother liquor.

  • Dry the crystals in a vacuum oven at a temperature well below the melting point (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Purification by Column Chromatography

For more challenging separations, particularly for removing isomeric impurities, column chromatography is the method of choice.[4] This technique separates compounds based on their differential adsorption to a stationary phase as a mobile phase is passed through the column.

Rationale for Stationary and Mobile Phase Selection

Given the acidic nature of the target compound, silica gel is a suitable stationary phase.[4] To ensure that the carboxylic acid is protonated and does not streak on the acidic silica gel, a small amount of a volatile acid (e.g., acetic acid or formic acid) is often added to the mobile phase. A gradient elution starting with a less polar solvent system and gradually increasing in polarity is typically effective. A common mobile phase for compounds of moderate polarity is a mixture of hexane (or heptane) and ethyl acetate.

Caption: A step-by-step workflow for the purification of 6-(2-Naphthyl)-6-oxohexanoic acid by column chromatography.

Step-by-Step Protocol

• Preparation of the Column:

  • Select a glass column of appropriate size (a general rule of thumb is a 20:1 to 50:1 ratio of silica gel to crude product by weight).[4]

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 9:1 hexane:ethyl acetate).

  • Carefully pack the column with the slurry, ensuring no air bubbles are trapped. Allow the silica to settle, and then add a thin layer of sand to the top to protect the silica bed.

• Sample Loading:

  • Dissolve the crude 6-(2-Naphthyl)-6-oxohexanoic acid in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting the column with the initial mobile phase.

  • Gradually increase the polarity of the mobile phase. For example, start with 9:1 hexane:ethyl acetate and gradually move to 7:3 hexane:ethyl acetate. Add 0.5-1% acetic acid to the mobile phase to suppress deprotonation of the carboxylic acid.

  • Collect fractions of the eluate in test tubes.

• Fraction Analysis and Product Isolation:

  • Monitor the composition of the collected fractions using Thin-Layer Chromatography (TLC).

  • Combine the fractions that contain the pure desired product.

  • Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to yield the purified 6-(2-Naphthyl)-6-oxohexanoic acid.

Protocol 3: High-Purity Polishing by Preparative HPLC

For applications requiring the highest purity (>99.5%), such as in the development of active pharmaceutical ingredients, preparative High-Performance Liquid Chromatography (HPLC) is the ultimate purification tool.[6] It offers superior resolution for separating closely related impurities.

Rationale for HPLC Method Parameters

A reversed-phase C18 column is the standard choice for separating moderately polar organic molecules. The mobile phase will consist of a mixture of an organic solvent (acetonitrile is preferred for its low viscosity and UV transparency) and water. An acidic modifier, such as formic acid or trifluoroacetic acid (TFA), is added to the mobile phase to ensure the carboxylic acid is protonated, leading to better peak shape and retention. A gradient elution, where the proportion of the organic solvent is increased over time, will be employed to effectively elute the compound of interest while separating it from any remaining impurities.

Step-by-Step Protocol

• System Preparation:

  • Equilibrate a preparative C18 HPLC column with the initial mobile phase conditions (e.g., 60:40 water:acetonitrile with 0.1% formic acid).

• Sample Preparation:

  • Dissolve the partially purified 6-(2-Naphthyl)-6-oxohexanoic acid in the mobile phase or a compatible solvent like methanol.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

• Injection and Separation:

  • Inject the sample onto the column.

  • Run a gradient elution program. A typical gradient might start at 40% acetonitrile and ramp up to 90% acetonitrile over 20-30 minutes. The optimal gradient should be developed on an analytical scale first.

• Fraction Collection:

  • Monitor the column effluent using a UV detector (a wavelength of 254 nm is a good starting point due to the naphthalene chromophore).

  • Collect the fraction corresponding to the main peak of 6-(2-Naphthyl)-6-oxohexanoic acid.

• Product Isolation:

  • Combine the collected pure fractions.

  • Remove the majority of the organic solvent (acetonitrile) using a rotary evaporator.

  • The remaining aqueous solution can be lyophilized or extracted with a suitable organic solvent (e.g., ethyl acetate) after adjusting the pH to be acidic, followed by drying and evaporation of the organic solvent to yield the ultra-pure product.

Conclusion: A Pathway to Purity

The successful purification of 6-(2-Naphthyl)-6-oxohexanoic acid is readily achievable through a systematic and well-informed approach. By understanding the compound's physicochemical properties and the nature of potential impurities, researchers can select and optimize the most appropriate purification technique. Recrystallization offers a simple and scalable method for initial purification, while column chromatography provides a more powerful tool for separating challenging impurities like isomers. For the highest purity requirements, preparative HPLC stands as the gold standard. The protocols detailed in this guide provide a solid foundation for obtaining high-purity 6-(2-Naphthyl)-6-oxohexanoic acid, a critical step in advancing research and development in the chemical and pharmaceutical sciences.

References

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• African Journals Online (AJOL). (2003). High performance liquid chromatographic (HPLC) separation of some fatty acids as naphthyl methly derivatives using resin supported 1-naphthalene methanol as the derivatization reagent. Global Journal of Pure and Applied Sciences, 9(2). [Link]

• Agilent Technologies. (2014). Application Compendium Solutions for Preparative HPLC. [Link]

• SIELC Technologies. HPLC Method for Analysis of Naphthalene on Chromni Column. [Link]

• Khan Academy. Column chromatography. [Link]

• Chemistry For Everyone. (2025, January 14). What Is The Mobile Phase In Column Chromatography? [YouTube video]. [Link]

• ResearchGate. Column Chromatography set up for separation of aliphatic, aromatic and polar fractions. [Link]

• University of California, Irvine. Recrystallization. [Link]

• University of Groningen. (2022, October 14). Chemical/Laboratory Techniques: Column Chromatography. [YouTube video]. [Link]

• University of California, Los Angeles. Recrystallization and Crystallization. [Link]

• International Journal of ChemTech Applications. (2014). A Comprehensive Review for the Learners and Users: Preparative High Performance Liquid Chromatography. 3(2), 54-63. [Link]

• Neilson, W. L. F., & Armarego, W. L. F. (2009). Purification of Laboratory Chemicals (6th ed.). Butterworth-Heinemann.
• European Patent Office. (1982).

• Chemsrc. 6-Oxohexanoic acid. [Link]

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Application Notes and Protocols for 6-(2-Naphthyl)-6-oxohexanoic acid in Drug Discovery Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential utility of 6-(2-Naphthyl)-6-oxohexanoic acid as a scaffold in drug discovery, particularly in the development of novel anti-inflammatory agents. Drawing parallels with the established non-steroidal anti-inflammatory drug (NSAID), Nabumetone, this document outlines the rationale, potential synthetic routes, and detailed protocols for the biological evaluation of this compound.

Introduction: The Naphthyl Moiety in Anti-Inflammatory Drug Discovery

The naphthyl group is a privileged scaffold in medicinal chemistry, forming the core of several successful therapeutic agents. A prime example in the anti-inflammatory field is Nabumetone, a non-acidic prodrug that is metabolized in the liver to its active form, 6-methoxy-2-naphthylacetic acid (6-MNA).[1][2][3] 6-MNA is a potent inhibitor of cyclooxygenase (COX) enzymes, with a degree of selectivity for the inducible COX-2 isoform, which is upregulated at sites of inflammation.[4][5] This selectivity is thought to contribute to a more favorable gastrointestinal side-effect profile compared to non-selective NSAIDs.[5]

6-(2-Naphthyl)-6-oxohexanoic acid shares significant structural similarity with the active metabolite of Nabumetone, suggesting its potential as a novel COX inhibitor. The hexanoic acid chain offers a different pharmacokinetic profile and potential for further chemical modification compared to the acetic acid moiety of 6-MNA. These notes will, therefore, explore 6-(2-Naphthyl)-6-oxohexanoic acid as a promising starting point for the development of new anti-inflammatory drug candidates.

Physicochemical Properties

A summary of the key physicochemical properties of 6-(2-Naphthyl)-6-oxohexanoic acid is presented in Table 1. These properties are essential for understanding the compound's potential for formulation and its likely behavior in biological systems.

Property	Value	Source
CAS Number	132104-10-0	[6]
Molecular Formula	C₁₆H₁₆O₃	[6]
Molecular Weight	256.30 g/mol	[6]
Melting Point	69 °C	[7][8]
Boiling Point (Predicted)	479.1±28.0 °C	[7][8]
Density (Predicted)	1.188±0.06 g/cm³	[7]
pKa (Predicted)	4.69±0.10	[7]

Proposed Synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid

A plausible and efficient method for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid is through the Friedel-Crafts acylation of naphthalene. This classic reaction involves the introduction of an acyl group onto an aromatic ring using a Lewis acid catalyst. In this proposed synthesis, naphthalene would be acylated with a suitable derivative of adipic acid, such as adipic anhydride or adipoyl chloride.

Diagram 1: Proposed Synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid

Caption: Proposed Friedel-Crafts acylation for the synthesis of the target compound.

Protocol 1: Synthesis via Friedel-Crafts Acylation

This protocol is a general guideline based on established procedures for the Friedel-Crafts acylation of naphthalene.[9][10][11] Optimization of reaction conditions, such as temperature, reaction time, and stoichiometry, may be necessary to achieve the desired yield and purity.

Materials:

• Naphthalene

• Adipic anhydride (or adipoyl chloride)

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (or other suitable solvent like carbon disulfide or dichloroethane)

• Hydrochloric acid (HCl), concentrated

• Dichloromethane (DCM)

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a gas outlet to a trap, dissolve naphthalene (1 equivalent) in nitrobenzene.

• Cool the mixture in an ice bath to 0-5 °C.

• Carefully and portion-wise, add anhydrous aluminum chloride (2.2 equivalents) to the stirred solution.

• Through the dropping funnel, add a solution of adipic anhydride (1.1 equivalents) in nitrobenzene dropwise over 30-60 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl to decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volumes).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the solvent.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to yield pure 6-(2-Naphthyl)-6-oxohexanoic acid.

• Characterize the final product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

Biological Evaluation: Assessing Anti-Inflammatory Potential

The primary mechanism of action for most NSAIDs is the inhibition of COX enzymes. Therefore, the initial biological evaluation of 6-(2-Naphthyl)-6-oxohexanoic acid should focus on its ability to inhibit COX-1 and COX-2. Following in vitro characterization, in vivo studies can be conducted to assess its anti-inflammatory efficacy in a disease model.

Diagram 2: Arachidonic Acid Cascade and COX Inhibition

Caption: The role of COX enzymes in inflammation and the target for inhibition.

Protocol 2: In Vitro COX-1 and COX-2 Inhibition Assay

This protocol outlines a common method for determining the inhibitory potency (IC₅₀) of a test compound against COX-1 and COX-2 enzymes.[12][13][14][15][16]

Materials:

• Ovine COX-1 or human recombinant COX-2 enzyme

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Test compound (6-(2-Naphthyl)-6-oxohexanoic acid) dissolved in a suitable solvent (e.g., DMSO)

• Reference inhibitors (e.g., SC-560 for COX-1, Celecoxib for COX-2)

• 96-well microplate

• Plate reader for colorimetric or fluorometric detection

• Detection reagent (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

Procedure:

• Prepare serial dilutions of the test compound and reference inhibitors in the assay buffer.

• In a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme to each well.

• Add the different concentrations of the test compound or reference inhibitors to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow for inhibitor binding to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Incubate the plate at 37°C for a specific time (e.g., 10 minutes).

• Stop the reaction by adding a stop solution (e.g., 1 M HCl).

• Add the detection reagent (e.g., TMPD) and measure the absorbance or fluorescence at the appropriate wavelength. The intensity of the signal is proportional to the amount of prostaglandin produced.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a suitable dose-response curve.

Protocol 3: In Vivo Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a widely used and well-characterized in vivo assay to screen for the acute anti-inflammatory activity of new compounds.[17][18][19][20][21]

Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• Test compound (6-(2-Naphthyl)-6-oxohexanoic acid) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference drug (e.g., Indomethacin or Nabumetone)

• Plethysmometer or digital calipers

• Animal handling and dosing equipment

Procedure:

• Acclimatize the animals for at least one week before the experiment.

• Fast the animals overnight with free access to water.

• Divide the animals into groups (n=6-8 per group):

  • Group 1: Vehicle control

  • Group 2: Reference drug (e.g., Indomethacin, 10 mg/kg, p.o.)

  • Groups 3-5: Test compound at different doses (e.g., 25, 50, 100 mg/kg, p.o.)

• Administer the vehicle, reference drug, or test compound orally (p.o.) to the respective groups.

• One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume or thickness immediately before the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours) using a plethysmometer or digital calipers.

• Calculate the percentage of edema inhibition for each group at each time point using the following formula:

  • % Inhibition = [(V_c - V_t) / V_c] x 100

  • Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

• Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine the significance of the anti-inflammatory effect.

Concluding Remarks

6-(2-Naphthyl)-6-oxohexanoic acid represents a promising, yet underexplored, chemical entity in the field of anti-inflammatory drug discovery. Its structural analogy to the active metabolite of Nabumetone provides a strong rationale for its investigation as a potential COX inhibitor. The synthetic and biological testing protocols detailed in these application notes offer a robust framework for the initial characterization of this compound. Successful demonstration of in vitro and in vivo activity would warrant further studies into its mechanism of action, pharmacokinetic profile, and safety, paving the way for the development of a new generation of NSAIDs.

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use of 6-(2-Naphthyl)-6-oxohexanoic acid in materials science

An in-depth analysis of the current scientific literature reveals that 6-(2-Naphthyl)-6-oxohexanoic acid is not a widely utilized compound within the field of materials science. Its primary documented applications lie within the pharmaceutical and biomedical domains. However, the unique chemical structure of this molecule, which combines a bulky, aromatic naphthyl group with a terminal carboxylic acid, presents a compelling case for its exploration in the development of novel materials with tailored properties.

This guide, therefore, serves as a forward-looking application note for researchers and scientists. It aims to bridge the existing knowledge gap by proposing potential applications of 6-(2-Naphthyl)-6-oxohexanoic acid in materials science, grounded in the established functionalities of its constituent chemical moieties. The protocols and workflows outlined herein are designed to be foundational, providing a robust starting point for pioneering research into this promising, yet underexplored, molecule.

6-(2-Naphthyl)-6-oxohexanoic acid possesses two key functional groups that are of significant interest to materials scientists:

• The Carboxylic Acid Group (-COOH): This versatile functional group can act as an anchor to various substrates, a monomer for polymerization reactions, and a point of attachment for further chemical modification.

• The Naphthyl Group: This bicyclic aromatic moiety is known for its thermal stability, and unique optical and electronic properties. Its incorporation into materials can influence their conductivity, photoluminescence, and mechanical strength.

The aliphatic hexanoic acid chain provides a flexible spacer between these two functional groups, which can be advantageous in applications requiring molecular self-assembly or in the synthesis of polymers with specific conformational properties.

Property	Value	Significance in Materials Science
Molecular Formula	C₁₆H₁₆O₃	Provides the basis for molecular weight and elemental composition calculations.
Molecular Weight	256.29 g/mol	Influences reaction stoichiometry and physical properties of resulting materials.
Melting Point	~145-147 °C	Important for processing conditions, particularly in melt-based polymer synthesis.
Solubility	Soluble in many organic solvents	Dictates solvent choice for synthesis, purification, and deposition processes.

Application in Self-Assembled Monolayers (SAMs)

The terminal carboxylic acid group of 6-(2-Naphthyl)-6-oxohexanoic acid makes it an ideal candidate for the formation of self-assembled monolayers (SAMs) on a variety of oxide-containing substrates, such as silicon dioxide, aluminum oxide, and indium tin oxide.[1][2][3][4][5] The resulting monolayer would present the naphthyl group at the surface, thereby modifying the surface energy, wettability, and electronic properties of the substrate.

Protocol for SAM Formation on a Silicon Wafer

Objective: To form a self-assembled monolayer of 6-(2-Naphthyl)-6-oxohexanoic acid on a silicon wafer with a native oxide layer.

Materials:

• 6-(2-Naphthyl)-6-oxohexanoic acid

• Silicon wafers

• Anhydrous toluene

• Isopropanol

• Deionized water

• Nitrogen gas

Equipment:

• Ultrasonic bath

• Spin coater

• Oven

• Contact angle goniometer

• Atomic force microscope (AFM)

Procedure:

• Substrate Cleaning:

  • Cut silicon wafers to the desired size.

  • Sonicate the wafers in deionized water, isopropanol, and then toluene for 15 minutes each.

  • Dry the wafers under a stream of nitrogen gas.

  • Treat the wafers with a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes to create a hydrophilic surface with a high density of hydroxyl groups. (Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.)

  • Rinse the wafers thoroughly with deionized water and dry with nitrogen.

• SAM Deposition:

  • Prepare a 1 mM solution of 6-(2-Naphthyl)-6-oxohexanoic acid in anhydrous toluene.

  • Immerse the cleaned silicon wafers in the solution for 24 hours at room temperature in a sealed container to prevent solvent evaporation.

• Post-Deposition Cleaning:

  • Remove the wafers from the solution and rinse thoroughly with fresh toluene to remove any physisorbed molecules.

  • Dry the wafers under a stream of nitrogen.

• Annealing:

  • Anneal the coated wafers in an oven at 120 °C for 1 hour to promote covalent bond formation between the carboxylic acid headgroups and the substrate, and to improve the ordering of the monolayer.

• Characterization:

  • Measure the water contact angle to assess the change in surface hydrophobicity. A successful monolayer formation should result in a significant increase in the contact angle.

  • Use AFM to visualize the surface morphology and measure the thickness of the monolayer.

Caption: Workflow for the formation of a self-assembled monolayer.

Potential as a Monomer in Polymer Synthesis

The carboxylic acid functionality allows 6-(2-Naphthyl)-6-oxohexanoic acid to be used as a monomer in the synthesis of polyesters and polyamides.[6][7][8][9] The incorporation of the naphthyl group into the polymer backbone is expected to enhance the thermal stability and introduce unique optical and electronic properties.[10][11][12][13][14] A related compound, 6-ethoxy-6-oxohexanoic acid, is already used as a building block for high-performance polymers.[15]

Conceptual Workflow for Polyester Synthesis

Objective: To synthesize a polyester by reacting 6-(2-Naphthyl)-6-oxohexanoic acid with a diol.

Proposed Reaction: Polycondensation of 6-(2-Naphthyl)-6-oxohexanoic acid with a diol (e.g., ethylene glycol) in the presence of an acid catalyst.

Caption: Conceptual workflow for polyester synthesis.

Surface Functionalization of Nanoparticles

The carboxylic acid group can be used to anchor 6-(2-Naphthyl)-6-oxohexanoic acid to the surface of various nanoparticles (e.g., iron oxide, gold, quantum dots), thereby modifying their surface properties.[16][17][18][19] This can improve their dispersibility in specific solvents, enhance their biocompatibility, or introduce new functionalities. For instance, naphthyl-functionalized magnetic nanoparticles have been used for the extraction of polycyclic aromatic hydrocarbons.[20]

General Protocol for Nanoparticle Functionalization

Objective: To functionalize iron oxide nanoparticles with 6-(2-Naphthyl)-6-oxohexanoic acid.

Materials:

• Iron oxide nanoparticles

• 6-(2-Naphthyl)-6-oxohexanoic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous dimethylformamide (DMF)

• Ethanol

• Deionized water

Equipment:

• Magnetic stirrer

• Centrifuge

• Fourier-transform infrared (FTIR) spectrometer

• Transmission electron microscope (TEM)

Procedure:

• Activation of Carboxylic Acid:

  • Dissolve 6-(2-Naphthyl)-6-oxohexanoic acid, DCC, and NHS in a 1:1.2:1.2 molar ratio in anhydrous DMF.

  • Stir the solution at room temperature for 4 hours to activate the carboxylic acid group.

• Nanoparticle Functionalization:

  • Disperse the iron oxide nanoparticles in DMF.

  • Add the activated ester solution to the nanoparticle dispersion.

  • Stir the mixture at room temperature for 24 hours.

• Purification:

  • Separate the functionalized nanoparticles from the reaction mixture using a strong magnet.

  • Wash the nanoparticles repeatedly with DMF, ethanol, and deionized water to remove unreacted reagents.

  • Dry the functionalized nanoparticles under vacuum.

• Characterization:

  • Use FTIR to confirm the presence of the naphthyl and carbonyl groups on the nanoparticle surface.

  • Use TEM to assess the morphology and size distribution of the functionalized nanoparticles.

Influence of the Naphthyl Group on Material Properties

The incorporation of the naphthyl group is anticipated to bestow several desirable properties upon the resulting materials:

• Electronic Properties: Naphthalene-based materials are known to exhibit semiconducting properties, making them suitable for applications in organic electronics.[10][13][14] The presence of the naphthyl group could facilitate charge transport and influence the electronic band structure of the material.

• Optical Properties: The naphthyl group is fluorescent, which could lead to the development of photoluminescent polymers and nanoparticles for applications in sensing, imaging, and light-emitting devices.

• Thermal Stability: The rigid and aromatic nature of the naphthyl group can enhance the thermal stability of polymers by increasing the glass transition temperature and decomposition temperature.[21]

• Intermolecular Interactions: The planar structure of the naphthyl group can promote π-π stacking interactions, which can influence the self-assembly and ordering of molecules in thin films and polymers, potentially leading to anisotropic properties.[11][12]

Conclusion

While the direct application of 6-(2-Naphthyl)-6-oxohexanoic acid in materials science is not yet established, its chemical structure holds significant promise for the development of a new generation of functional materials. The protocols and conceptual frameworks presented in this guide are intended to serve as a catalyst for further research into this intriguing molecule. By leveraging the unique combination of a versatile carboxylic acid and a functional naphthyl group, scientists and researchers can explore novel self-assembled monolayers, high-performance polymers, and functionalized nanoparticles with tailored properties for a wide range of applications.

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• 5. Ordered and Disordered Carboxylic Acid Monolayers on Calcite (104) and Muscovite (001) Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prospects of Using Biocatalysis for the Synthesis and Modification of Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Express Polymer Letters [expresspolymlett.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ias.ac.in [ias.ac.in]
• 11. Influence of electronic properties of naphthalene compounds on contact angles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.aip.org [pubs.aip.org]
• 14. researchgate.net [researchgate.net]
• 15. nbinno.com [nbinno.com]
• 16. Surface functionalization of nanoparticles for nanomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Functionalization of Metal and Carbon Nanoparticles with Potential in Cancer Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Nanoparticle Surface Functionalization: How to Improve Biocompatibility and Cellular Internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Preparation of naphthyl functionalized magnetic nanoparticles for extraction of polycyclic aromatic hydrocarbons from river waters - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 21. cpsm.kpi.ua [cpsm.kpi.ua]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 6-(2-Naphthyl)-6-oxohexanoic Acid

Welcome to the technical support guide for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid. This document is designed for researchers, chemists, and drug development professionals engaged in this synthesis. Our goal is to provide actionable, field-proven insights to help you overcome common challenges, improve yield, and ensure the regiochemical purity of your product. This guide moves beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to troubleshoot effectively.

Section 1: Core Reaction Overview & Primary Challenge

The synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid is most commonly achieved via a Friedel-Crafts acylation of naphthalene with an adipic acid derivative, such as adipic anhydride or a mono-esterified adipoyl chloride. The reaction is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃).

The central challenge in this synthesis is not just achieving a high conversion, but controlling the regioselectivity . The acylation of naphthalene can occur at two distinct positions: the α-position (C1) or the β-position (C2).

• α-Acylation (C1): This pathway is kinetically favored, meaning it is faster, especially at lower temperatures. The carbocation intermediate for α-attack is better stabilized by resonance.[1]

• β-Acylation (C2): This pathway leads to the desired 6-(2-Naphthyl )-6-oxohexanoic acid. The β-product is thermodynamically more stable due to reduced steric hindrance with the peri-hydrogen at the C8 position.[2][3]

Therefore, the primary goal of any optimized protocol is to establish conditions that favor the formation of the thermodynamically stable β-isomer over the kinetically favored α-isomer.[4]

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is extremely low, or I've only recovered my starting naphthalene. What went wrong?

This is a classic Friedel-Crafts acylation problem that typically points to one of three culprits: catalyst deactivation, insufficient catalyst, or sub-optimal temperature.

• Probable Cause A: Catalyst Inactivity. The Lewis acid catalyst, AlCl₃, is extremely hygroscopic and reacts violently with water.[5][6] Any moisture in your glassware, solvent, or reagents will hydrolyze and deactivate the catalyst, halting the reaction.

  • Solution: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (N₂ or Argon). Use anhydrous grade solvents, and a fresh, unopened bottle of aluminum chloride. If the AlCl₃ is old, it may appear clumpy or discolored; it's best to use a fresh supply.

• Probable Cause B: Insufficient Catalyst Stoichiometry. Unlike many catalytic reactions, Friedel-Crafts acylation requires stoichiometric amounts of AlCl₃. This is because the Lewis acid forms a strong complex with the carbonyl group of the ketone product.[7] This complexation removes the AlCl₃ from the catalytic cycle. When using an anhydride, even more catalyst is needed, as it will also complex with the second carbonyl group.

  • Solution: For acylation with adipic anhydride, a minimum of 2.2 equivalents of AlCl₃ is recommended. This provides one equivalent for each carbonyl in the anhydride and ensures a molar excess to drive the reaction.

• Probable Cause C: Incorrect Reaction Temperature. The reaction has a significant activation energy.[5] If the temperature is too low, the reaction rate will be impractically slow, leading to low conversion.

  • Solution: While initial mixing should be done at a low temperature (0-5 °C) to control the initial exotherm, the reaction often requires gentle heating to proceed to completion. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal temperature and time profile for your specific setup.

Question 2: My product has the correct mass, but the NMR spectrum is complex and the melting point is low and broad. How do I get the correct 2-naphthyl isomer?

This is a clear indication of an isomer mixture. You have likely formed a significant amount of the undesired 6-(1-Naphthyl)-6-oxohexanoic acid. As discussed, achieving high β-selectivity requires overcoming the kinetic preference for the α-position.

• Probable Cause A: Wrong Choice of Solvent. Non-coordinating solvents like carbon disulfide (CS₂) or dichloromethane (DCM) often favor the formation of the kinetic α-product.[1]

  • Solution: Employ a coordinating solvent such as nitrobenzene .[8] Nitrobenzene forms a bulky complex with the acylating agent and AlCl₃.[3] This steric bulk makes it difficult for the electrophile to attack the sterically hindered α-position, thereby strongly favoring attack at the more accessible β-position. 2-Nitropropane has also been reported as an effective solvent for promoting β-substitution.[9]

• Probable Cause B: Reaction Temperature Was Too Low. Thermodynamic control requires sufficient energy to allow the reaction to be reversible or to overcome the higher activation barrier for β-substitution.

  • Solution: Running the reaction at a slightly elevated temperature (e.g., 40-60 °C, depending on the solvent) can provide the energy needed to favor the formation of the more stable thermodynamic product.[10] The optimal temperature must be determined empirically, as excessively high temperatures can lead to decomposition.[7]

Question 3: During the aqueous workup, my reaction mixture became a thick, un-stirrable sludge. How can I prevent this and isolate my product?

This issue arises from the aluminum-ketone complex precipitating during quenching. A poorly executed quench can make product isolation nearly impossible.

• Probable Cause: Improper Quenching. Simply adding water to the reaction mixture will cause a violent, uncontrolled hydrolysis of the excess AlCl₃ and the product complex, often trapping the product in a solid aluminum hydroxide matrix.

  • Solution: The reaction must be quenched by slowly and carefully transferring the reaction mixture onto a vigorously stirred slurry of crushed ice and concentrated hydrochloric acid. The acid is crucial for keeping the aluminum salts (as AlCl₃ and chloro-aluminum species) soluble in the aqueous phase and for breaking the product-catalyst complex. This procedure should be performed in a highly efficient fume hood due to the evolution of HCl gas.

Section 3: Frequently Asked Questions (FAQs)

• Q: Which acylating agent is better: adipic anhydride or adipoyl chloride?

  • A: Both can be effective. Adipic anhydride is often more convenient and commercially available. However, it requires more than two equivalents of Lewis acid. Adipoyl mono-chloride (or its mono-ester) is more reactive and requires just over one equivalent of catalyst, but may be less stable to store. For consistency and ease of use, adipic anhydride is a common choice.

• Q: Can I use a different Lewis acid, like FeCl₃ or SnCl₄?

  • A: While other Lewis acids can catalyze Friedel-Crafts reactions, AlCl₃ is generally the most effective for acylating naphthalene due to its high activity.[1] Milder catalysts may result in lower yields or require higher temperatures. For this specific transformation, sticking with AlCl₃ is recommended unless specific circumstances (e.g., substrate sensitivity) warrant investigation of alternatives.

• Q: What is the best method for purifying the final 6-(2-Naphthyl)-6-oxohexanoic acid?

  • A: The product is a carboxylic acid, which provides a convenient handle for purification. After the acidic workup and extraction into an organic solvent (e.g., ethyl acetate), the crude product can be purified by:

    • Base Extraction: Extract the organic layer with an aqueous base (e.g., 1M NaOH or Na₂CO₃) to deprotonate the carboxylic acid, moving it into the aqueous layer. The neutral naphthalene starting material and any non-acidic byproducts will remain in the organic layer.

    • Re-acidification: The basic aqueous layer is then cooled in an ice bath and re-acidified (e.g., with 2M HCl) to precipitate the pure keto-acid product.

    • Recrystallization: The collected solid can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene.

• Q: What are the primary safety precautions for this synthesis?

  • A:

    • Aluminum Chloride (AlCl₃): Highly corrosive and reacts violently with water. Handle in a fume hood, away from moisture, and wear appropriate PPE (gloves, safety glasses, lab coat).

    • Nitrobenzene: Toxic, readily absorbed through the skin, and a suspected carcinogen. Use only in a well-ventilated fume hood and wear appropriate gloves.

    • Quenching: The quenching process is highly exothermic and releases corrosive HCl gas. Perform this step slowly, behind a safety shield, in a fume hood.

Section 4: Optimized Experimental Protocol

This protocol is designed to favor the formation of the desired 6-(2-Naphthyl)-6-oxohexanoic acid.

Materials:

• Naphthalene (1.0 eq)

• Adipic Anhydride (1.1 eq)

• Aluminum Chloride (anhydrous, 2.5 eq)

• Nitrobenzene (anhydrous)

• Crushed Ice

• Concentrated HCl

• Ethyl Acetate

• 1M Sodium Hydroxide (NaOH)

• 2M Hydrochloric Acid (HCl)

Procedure:

• Setup: Assemble an oven-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Catalyst Suspension: To the flask, add anhydrous nitrobenzene followed by the portion-wise addition of anhydrous aluminum chloride (2.5 eq) at room temperature. Stir to form a suspension.

• Reagent Addition: Cool the suspension to 0-5 °C using an ice bath. Dissolve naphthalene (1.0 eq) and adipic anhydride (1.1 eq) in a separate flask with anhydrous nitrobenzene. Add this solution to the dropping funnel and add it dropwise to the stirred AlCl₃ suspension over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Gently heat the reaction mixture to 50 °C and maintain for 2-4 hours. Monitor the reaction progress by TLC (e.g., using 3:7 Ethyl Acetate:Hexanes with a UV lamp for visualization).

• Quenching: Prepare a large beaker containing a vigorously stirred mixture of crushed ice and concentrated HCl (approx. 3 volumes of ice to 1 volume of acid). Once the reaction is complete, cool the reaction flask to room temperature and slowly pour the contents onto the ice/HCl slurry with rapid stirring.

• Workup: Transfer the quenched mixture to a separatory funnel. Add ethyl acetate to dissolve the organic product. Separate the layers. Extract the aqueous layer two more times with ethyl acetate.

• Purification: Combine the organic layers. Extract the combined organic layers three times with 1M NaOH solution. Combine the basic aqueous extracts, cool in an ice bath, and acidify to pH ~2 with 2M HCl. The product will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum. The product can be further purified by recrystallization if necessary.

• Characterization: Confirm the product identity and purity via ¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis.

Section 5: Data Summary

The choice of solvent has a profound impact on the regiochemical outcome of the Friedel-Crafts acylation of naphthalene. The following table summarizes these effects.

Solvent	Typical Temperature	Predominant Isomer	Rationale	Reference(s)
Carbon Disulfide (CS₂)	Low (0-25 °C)	α-Naphthyl (Kinetic)	Non-coordinating solvent, reaction under kinetic control.	[1]
Dichloromethane (DCM)	Low (0-25 °C)	α-Naphthyl (Kinetic)	Low polarity, non-coordinating, favors kinetic pathway.	[1][3]
Nitrobenzene	Elevated (40-60 °C)	β-Naphthyl (Thermodynamic)	Forms a bulky complex with AlCl₃, sterically hindering α-attack.	[3][8]
2-Nitropropane	Elevated	β-Naphthyl (Thermodynamic)	Exerts a strong directive influence for β-substitution.	[9]

Section 6: Visualization of Key Concepts

Visual aids can clarify complex workflows and chemical principles.

Caption: High-level experimental workflow for the synthesis.

Caption: Influence of reaction conditions on regioselectivity.

Section 7: References

• Filo. Friedel-Crafts reaction of naphthalene. Available at: [Link]

• StackExchange. Is regioselectivity affected by steric factors during alkylation of naphthalene?. Available at: [Link]

• Google Patents. Acylation of naphthalenes - EP0196805A1. Available at:

• Baddeley, G. (1949). The Acylation of Naphthalene by the Friedel-Crafts Reaction. J. Chem. Soc., S99.

• Storr, H. E. (1971). Friedel-Crafts Acetylation of 1- and 2-Methylnaphthalene. Oklahoma State University.

• Wang, Y., et al. (2022). Insights into the Mechanism of 2-Methylnaphthalene Friedel–Crafts Acetylation Catalyzed by AlCl3: A Combined Experimental and Theoretical Study. Inorganic Chemistry.

• Google Patents. Acetylation of naphthalenes - US3234286A. Available at:

• Corriu, R. J. P., et al. (1980). The Friedel–Crafts acetylation of naphthalene in 1,2-dichloroethane solution. Kinetics and mechanism. Journal of the Chemical Society, Perkin Transactions 2.

• ResearchGate. Pathways of Friedel–Crafts acylation of naphthalene to give benzoylnaphthalenes. Available at: [Link]

Sources

• 1. Friedel-Crafts reaction of naphthalene | Filo [askfilo.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. myttex.net [myttex.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. DSpace [openresearch.okstate.edu]
• 9. US3234286A - Acetylation of naphthalenes - Google Patents [patents.google.com]
• 10. EP0196805A1 - Acylation of naphthalenes - Google Patents [patents.google.com]

Technical Support Center: 6-(2-Naphthyl)-6-oxohexanoic Acid Experiments

Welcome to the technical support guide for 6-(2-Naphthyl)-6-oxohexanoic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and handling of this valuable keto acid intermediate. Our goal is to provide practical, experience-driven solutions to ensure the success and integrity of your experiments.

Section 1: Safety First - Essential Handling Protocols

Before beginning any experiment, it is critical to handle all chemicals with appropriate safety measures. 6-(2-Naphthyl)-6-oxohexanoic acid and the reagents used in its synthesis, such as aluminum chloride and various solvents, pose potential hazards.

Core Safety Mandates:

• Personal Protective Equipment (PPE): Always wear tightly sealed safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1][2] Work should be conducted in a well-ventilated fume hood.[1][2]

• Handling Powders: Avoid inhaling the fine powder of the solid compound by using appropriate engineering controls like local exhaust ventilation.[3]

• Incompatible Materials: Store the compound away from strong oxidizing agents and strong acids.[1]

• Spill & Waste Management: In case of a spill, evacuate the area, remove all ignition sources, and clean up using spark-proof tools and absorbent materials.[4] All chemical waste must be disposed of in accordance with local, state, and federal regulations.

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]

  • Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do.[1]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth and seek immediate medical attention.[2][4]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the fundamental properties and handling of 6-(2-Naphthyl)-6-oxohexanoic acid.

Q1: What are the recommended storage conditions for this compound? It is best to store 6-(2-Naphthyl)-6-oxohexanoic acid in a tightly sealed container in a cool, dry, and well-ventilated place.[2][5] For long-term stability, storage at -20°C, desiccated and protected from light, is recommended.[3]

Q2: What is the expected physical appearance and melting point? The compound is typically an off-white to light-colored solid. The reported melting point is around 69°C.[6] A significantly lower or broader melting range is a primary indicator of impurities.

Q3: What common solvents can be used to dissolve 6-(2-Naphthyl)-6-oxohexanoic acid? Due to its carboxylic acid and ketone functionalities, it exhibits moderate polarity. It is generally soluble in polar organic solvents like methanol, ethanol, acetone, ethyl acetate, and dichloromethane. Its solubility in nonpolar solvents like hexane is low, a property often exploited for purification via recrystallization.

Section 3: Troubleshooting Guide for Synthesis

The most common route to synthesizing 6-(2-Naphthyl)-6-oxohexanoic acid is via a Friedel-Crafts acylation of naphthalene. This reaction, while powerful, is prone to several issues.

Workflow for Synthesis and Purification

Caption: General experimental workflow for the synthesis and purification of 6-(2-Naphthyl)-6-oxohexanoic acid.

Q4: My Friedel-Crafts synthesis resulted in a very low yield or failed completely. What are the likely causes?

Problem Symptom	Potential Cause	Recommended Solution
No or Low Conversion	Moisture Contamination: Aluminum chloride (AlCl₃) is extremely hygroscopic and is deactivated by water.	Ensure all glassware is oven-dried and cooled under a desiccator or inert atmosphere. Use anhydrous solvents and high-purity, dry reagents.
Insufficient Lewis Acid: The carboxylic acid and ketone carbonyl groups in the product both complex with AlCl₃. Therefore, more than two molar equivalents of AlCl₃ are required per mole of acylating agent.[7]	Use at least 2.2-2.5 equivalents of AlCl₃ to drive the reaction to completion.
Poor Quality AlCl₃: Old or improperly stored AlCl₃ may be partially hydrolyzed and inactive.	Use a fresh, unopened bottle of AlCl₃ or a bottle that has been stored under inert gas. The powder should be free-flowing and white/pale yellow, not clumpy or grey.
Reaction Temperature Too Low: The reaction may not have had sufficient activation energy.	While the initial addition of reagents should be done at a low temperature (0-5°C) to control the exothermic reaction, allow the mixture to slowly warm to room temperature or gently heat as specified by the protocol to ensure the reaction proceeds.

Q5: My NMR analysis shows a mixture of isomers. How can I improve regioselectivity for the 2-position of naphthalene? The acylation of naphthalene can produce both 1-acyl (kinetic product) and 2-acyl (thermodynamic product) isomers.[8]

• Kinetic vs. Thermodynamic Control: Reaction at the 1-position is faster but sterically hindered. The 2-substituted product is more stable.

• Solution: To favor the desired 2-naphthyl product, the reaction should be run under conditions that allow for equilibrium to be established. This typically means using a less reactive solvent system (e.g., nitrobenzene) and allowing for a longer reaction time or slightly elevated temperature, which permits the kinetically favored 1-isomer to revert and form the more stable 2-isomer.

Q6: The reaction mixture became a dark, intractable tar during the workup. What happened? This is often a result of polymerization or decomposition, which can be caused by:

• Excessive Heat: The initial Friedel-Crafts reaction is highly exothermic. If the temperature is not controlled during the addition of reagents, side reactions can occur. Always add the Lewis acid and acylating agent slowly at a reduced temperature (e.g., in an ice bath).

• Improper Quenching: Adding the reaction mixture to water too quickly or without sufficient cooling can cause a violent, uncontrolled hydrolysis of the AlCl₃ complex, leading to localized heating and decomposition. The recommended procedure is to pour the reaction mixture slowly onto a vigorously stirred slurry of crushed ice and concentrated acid (like HCl).

Section 4: Troubleshooting Guide for Purification

Purification, typically by recrystallization, is a critical step where significant product loss can occur if not optimized.

Troubleshooting Logic for Poor Recrystallization

Caption: Decision tree for troubleshooting common recrystallization problems.

Q7: My product "oils out" during recrystallization instead of forming crystals. What should I do? "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point.

• Immediate Action: Re-heat the solution until the oil fully redissolves. Then, allow it to cool much more slowly, perhaps by placing the flask in a warm water bath that is itself allowed to cool to room temperature. Vigorous scratching of the inside of the flask with a glass rod at the liquid-air interface can help induce nucleation.

• Change Solvent System: The chosen solvent may be too nonpolar. Try a slightly more polar solvent or a mixed-solvent system. For example, if you are using toluene, try adding a small amount of ethyl acetate.

Q8: After recrystallization, my yield is extremely low. How can I improve recovery? This indicates your product has significant solubility in the solvent even at cold temperatures.

• Use an Anti-Solvent: After dissolving your crude product in a minimum amount of hot solvent, you can add a second solvent (an "anti-solvent") in which your product is insoluble, until the solution just begins to turn cloudy. Re-heat to clarify and then cool slowly. For this compound, a good system might be dissolving in hot ethyl acetate and adding hexane as the anti-solvent.

• Reduce Solvent Volume: Ensure you are using the absolute minimum amount of hot solvent required to fully dissolve the crude product. Excess solvent will retain more of your product in the mother liquor.

• Chill Thoroughly: Make sure your flask is cooled in an ice-water bath for a sufficient amount of time (e.g., 20-30 minutes) to maximize precipitation before filtration.

Section 5: Standardized Experimental Protocols

Adherence to a validated protocol is the best way to avoid many of the issues above.

Protocol 1: Synthesis of 6-(2-Naphthyl)-6-oxohexanoic Acid

This protocol is a representative example of a Friedel-Crafts acylation for this target.

• Setup: To a 250 mL oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add naphthalene (1 equiv.) and adipic anhydride (1.1 equiv.). Add anhydrous dichloromethane (DCM) as the solvent.

• Cooling: Place the flask in an ice-water bath and allow the mixture to cool to 0-5°C with stirring.

• Lewis Acid Addition: Under a steady stream of nitrogen, add anhydrous aluminum chloride (AlCl₃) (2.5 equiv.) portion-wise over 30-45 minutes. Caution: The addition is exothermic. Maintain the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).

• Workup (Quenching): Cool the reaction mixture back down to 0°C in an ice bath. Prepare a separate beaker with a vigorously stirred mixture of crushed ice and 2M HCl. Slowly and carefully pour the reaction mixture into the acidic ice slurry.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude solid.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Transfer the crude solid to an Erlenmeyer flask. A good starting solvent system is ethyl acetate and hexane.

• Dissolution: Add a minimal amount of hot ethyl acetate to the flask with stirring until the solid is completely dissolved.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. If no crystals form, scratch the inside of the flask or add a seed crystal. Once crystals begin to appear, place the flask in an ice bath for 30 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold hexane to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven to remove all traces of solvent.

• Analysis: Determine the melting point and acquire spectroscopic data (e.g., ¹H NMR, ¹³C NMR, IR) to confirm purity and identity.

References

• Purdue University. (2017). SAFETY DATA SHEET. Purdue Physics department. [Link]

• Eurogentec. (2021). Safety Data Sheet (SDS). [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. [Link]

• Google Patents. (n.d.). US3524877A - Method of producing keto acids.

• Reddit. (2020). Orgo help please... it's about the formation of acetyl naphthalene but I couldnt find a detailed mechanism for it. It seems like an EAS Friedel-Crafts acylation but why at that position? r/chemhelp. [Link]

• Shasta Ott. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. [Link]

• Scientific & Academic Publishing. (2017). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• Chad's Prep. (2021). 18.2 Friedel Crafts Alkylation and Acylation. YouTube. [Link]

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• 4. buyat.ppg.com [buyat.ppg.com]
• 5. 132104-10-0 6-(2-Naphthyl)-6-oxohexanoic acid AKSci 3846CY [aksci.com]
• 6. 6-(2-NAPHTHYL)-6-OXOHEXANOIC ACID CAS#: 132104-10-0 [m.chemicalbook.com]
• 7. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 8. reddit.com [reddit.com]

stability issues with 6-(2-Naphthyl)-6-oxohexanoic acid in solution

Welcome to the technical support guide for 6-(2-Naphthyl)-6-oxohexanoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges when working with this compound in solution. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and reproducibility of your results.

I. Understanding the Core Stability Issues

6-(2-Naphthyl)-6-oxohexanoic acid, like other keto-acids, possesses inherent structural features that can lead to stability concerns in solution. The primary challenges revolve around the reactivity of the ketone and carboxylic acid functional groups. Understanding the potential degradation pathways is the first step in mitigating these issues.

Frequently Asked Questions (FAQs): Core Concepts

Q1: What are the primary factors that can affect the stability of 6-(2-Naphthyl)-6-oxohexanoic acid in my experiments?

A1: The stability of 6-(2-Naphthyl)-6-oxohexanoic acid in solution is primarily influenced by several key factors:

• pH: Both acidic and basic conditions can catalyze degradation reactions. Acidic conditions can promote decarboxylation of the keto-acid, while basic conditions can facilitate other rearrangements.[1]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.[1] Long-term storage at room temperature or higher is generally not recommended.

• Light Exposure: Similar to other aromatic compounds, prolonged exposure to UV or even ambient light can potentially lead to photodegradation.

• Solvent Choice: The polarity of the solvent can influence the equilibrium between the keto and enol tautomers, potentially affecting reactivity and stability. Polar solvents tend to stabilize the more common keto form.

• Presence of Oxidizing or Reducing Agents: The ketone and naphthyl groups can be susceptible to oxidation, while the ketone can also be a target for reduction.[2]

Q2: I'm observing a gradual decrease in the concentration of my stock solution over time. What is the likely cause?

A2: A time-dependent loss of your compound can stem from several sources. Chemical degradation is a primary suspect, especially if the solution is not stored under optimal conditions (see Q1). Another possibility is adsorption of the compound onto the surface of the storage container, particularly with certain types of plastics. To minimize this, using amber glass vials or low-binding polypropylene tubes is recommended.

Q3: My solution has developed a yellow tint. What does this signify?

A3: A change in color, such as the appearance of a yellow tint, is often an indicator of degradation. This could be due to the formation of conjugated byproducts resulting from oxidation or other decomposition pathways. To prevent this, it is crucial to prepare solutions fresh whenever possible and protect them from light by using amber vials and storing them in the dark.[3] Purging the solvent with an inert gas like nitrogen or argon before preparing the solution can also help minimize oxidation.

Q4: What is keto-enol tautomerism, and how does it relate to the stability of this compound?

A4: Keto-enol tautomerism is a chemical equilibrium between a "keto" form (containing a carbonyl group) and an "enol" form (containing a hydroxyl group adjacent to a double bond).[4] For most simple ketones, the keto form is significantly more stable and predominates.[4][5] However, the presence of the enol form, even in small amounts, can provide an alternative reaction pathway for degradation. Factors like solvent and pH can influence this equilibrium.

II. Troubleshooting Experimental Issues

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Troubleshooting Guide: Common Scenarios

Observed Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent results between experiments	Degradation of stock solution; variability in solution preparation.	Prepare fresh stock solutions for each experiment. Standardize solution preparation protocols, including solvent degassing and use of consistent glassware.
Low analytical signal (e.g., in HPLC or LC-MS)	Analyte degradation in the sample matrix or during analysis.	Use a cooled autosampler if available.[1] Minimize the time between sample preparation and injection. Consider derivatization to a more stable form for analysis.[1]
Appearance of unexpected peaks in chromatograms	Formation of degradation products.	Conduct a forced degradation study (see Section III) to identify potential degradation products and their retention times. Adjust chromatographic methods to resolve these peaks from the parent compound.
Poor solubility when preparing solutions	Incorrect solvent choice or pH.	6-(2-Naphthyl)-6-oxohexanoic acid is predicted to be more soluble in organic solvents. For aqueous solutions, adjusting the pH to slightly basic may improve solubility by deprotonating the carboxylic acid.

Logical Flow for Troubleshooting Stability

Caption: A decision-making workflow for troubleshooting inconsistent experimental results.

III. Protocols for Stability Assessment

To proactively address stability, it is often necessary to perform a forced degradation study. This involves intentionally subjecting the compound to harsh conditions to rapidly identify potential degradation pathways and develop stability-indicating analytical methods.

Protocol: Forced Degradation Study

Objective: To identify the degradation products of 6-(2-Naphthyl)-6-oxohexanoic acid under various stress conditions.

Materials:

• 6-(2-Naphthyl)-6-oxohexanoic acid

• HPLC-grade acetonitrile and methanol

• HPLC-grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or LC-MS/MS system with a C18 column

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Incubate an aliquot of the stock solution at 60°C for 24 hours.

  • Photodegradation: Expose an aliquot of the stock solution to direct UV light (e.g., in a photostability chamber) for 24 hours.

• Sample Analysis:

  • At designated time points (e.g., 0, 4, 8, 24 hours), withdraw a sample from each stress condition.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples, including an unstressed control, by a suitable HPLC-UV or LC-MS method.[6]

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Note the decrease in the peak area of the parent compound and the appearance of new peaks (degradation products).

  • If using LC-MS, analyze the mass-to-charge ratio of the new peaks to hypothesize their structures.

Workflow for Analytical Method Development

Caption: A typical workflow for developing a stability-indicating analytical method.

IV. Recommended Storage and Handling

Proper storage and handling are critical to maintaining the integrity of 6-(2-Naphthyl)-6-oxohexanoic acid.

Storage Recommendations

Form	Condition	Container	Rationale
Solid	Store at 2-8°C, protected from light and moisture.	Tightly sealed, amber glass vial.	Minimizes thermal and photodegradation. Prevents hydrolysis from atmospheric moisture.
Stock Solution (Organic Solvent)	Store at -20°C or -80°C for long-term use.	Tightly sealed, amber glass or low-binding polypropylene vials.	Reduces the rate of degradation in solution.[1]
Aqueous Working Solutions	Prepare fresh before each experiment.	Use immediately.	Aqueous solutions are generally less stable and more prone to degradation.

Handling Procedures

• Weighing and Aliquoting: Handle the solid compound in a well-ventilated area or under a chemical fume hood.[2]

• Solution Preparation: To minimize oxidation, use solvents that have been degassed by sonication or sparging with an inert gas.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when handling this chemical.[7][8]

V. Conclusion

The stability of 6-(2-Naphthyl)-6-oxohexanoic acid in solution is a manageable challenge with proper understanding and preventative measures. By controlling pH, temperature, and light exposure, and by employing sound analytical practices, researchers can ensure the accuracy and reliability of their experimental data. This guide provides the foundational knowledge and practical tools to troubleshoot stability issues and maintain the integrity of this compound in your research endeavors.

References

• askIITians. (2014, November 16). Explain in detail about the factors affecting keto enol tautomerism. Retrieved from [Link]

• Quora. (2017, July 17). What are the factors that govern the stability of keto-enol tautomerism? Retrieved from [Link]

• National Institutes of Health. (2020, October 14). Studies on the synthesis and stability of α-ketoacyl peptides. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.1: Keto-Enol Tautomerism. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,6-Naphthalenedicarboxylic acid. Retrieved from [Link]

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Technical Support Center: Troubleshooting Background Noise in 6-(2-Naphthyl)-6-oxohexanoic Acid Assays

Welcome to the technical support guide for researchers utilizing 6-(2-Naphthyl)-6-oxohexanoic acid. This document provides in-depth troubleshooting strategies and validated protocols to help you identify and mitigate sources of background noise, thereby enhancing the sensitivity and reliability of your assays.

The unique structure of 6-(2-Naphthyl)-6-oxohexanoic acid, featuring a naphthyl moiety, makes it an intrinsically fluorescent molecule. This property is frequently leveraged in various biochemical and cell-based assays, such as fluorescence polarization (FP) and fluorescence intensity (FI), where it may serve as a tracer, a binding probe, or a molecular building block. However, the very nature of fluorescence-based detection can make these assays susceptible to high background signals, which can mask true results and reduce assay sensitivity. This guide is designed to provide a systematic approach to achieving an optimal signal-to-noise ratio.[1][2][3]

Frequently Asked Questions (FAQs) - Quick Start Guide

This section addresses the most common and easily solvable issues that can lead to high background noise.

Q1: My blank wells, containing only buffer or media, show a very high signal. What is the first thing I should check?

A: A high signal in blank wells almost always points to an issue with either the microplate itself or the assay buffer/media.[4]

• Microplate Autofluorescence: Ensure you are using the correct type of microplate. For fluorescence intensity assays, black-walled, clear-bottom plates are essential to minimize light scatter and well-to-well crosstalk.[5] Clear plates are unsuitable as they allow light to pass between wells, while white plates are designed for luminescence and will scatter excitation light, increasing background.

• Buffer/Media Components: Common media components like phenol red and fetal bovine serum (FBS) are known to be autofluorescent.[5] Prepare a blank with phosphate-buffered saline (PBS) to see if the signal decreases. If it does, your media is the likely culprit. Consider using phenol red-free media or performing the final measurement in a simplified buffer like PBS with necessary ions (Ca²⁺/Mg²⁺).

Q2: I'm observing an "edge effect," where the outer wells of my plate give consistently different readings than the inner wells. What causes this?

A: The edge effect is typically caused by differential evaporation and temperature gradients across the plate.[6][7] Wells on the perimeter are more exposed to the external environment, leading to faster evaporation and temperature fluctuations. This changes the concentration of assay components, affecting the reaction kinetics and signal.

• Mitigation Strategies:

  • Seal the plate with an adhesive plate seal during incubations.

  • Place the plate in a humidified chamber within the incubator.

  • Avoid using the outermost wells for experimental data; instead, fill them with sterile water or PBS to create a humidity barrier.

  • Always allow the plate to equilibrate to the reader's internal temperature before measurement.[6]

Q3: Can the concentration of 6-(2-Naphthyl)-6-oxohexanoic acid itself be the problem?

A: Yes. While you need enough tracer to generate a robust signal, excessively high concentrations can lead to increased background and non-specific binding. Unbound tracer contributes directly to the background fluorescence. Furthermore, at very high concentrations, quenching effects can occur, which may non-linearly affect your signal-to-noise ratio. It is crucial to perform a titration experiment to determine the optimal concentration that provides a stable and sufficient signal window without elevating the background.[8]

Q4: My signal-to-noise ratio is poor. How do I know if I should try to increase my signal or decrease my noise?

A: This is a fundamental question in assay development. A good starting point is to evaluate the raw signal from your tracer. The fluorescence intensity of your positive control should be at least 3 to 5 times higher than the background signal of your negative control (buffer/blank).[8] If your positive signal is weak, you may need to increase the tracer concentration or adjust the detector gain. However, if the positive signal is strong but the negative control signal is also high (e.g., more than 20-30% of the positive signal), your priority should be to identify and reduce the source of the background noise.[9]

In-Depth Troubleshooting Guide

This section provides a systematic framework for diagnosing and resolving persistent background noise issues.

Workflow for Diagnosing High Background Noise

The following flowchart outlines a logical sequence for troubleshooting.

Caption: A systematic flowchart for identifying and resolving sources of high background.

Issue 1: High Background Signal

Autofluorescence is the natural tendency of certain molecules to emit light upon excitation, creating a background signal that is independent of the specific assay reaction.[10]

• Diagnosis: Measure the fluorescence of each assay component individually in the assay buffer. Common culprits include cell culture media (phenol red, riboflavin), serum, and test compounds themselves.[5]

• Solutions:

  • Media: If using cell-based assays, switch to a phenol red-free formulation for the final incubation and reading steps.

  • Serum: Reduce the serum concentration if possible or switch to a serum-free formulation.

  • Test Compounds: Screen all test compounds for intrinsic fluorescence at the assay's excitation/emission wavelengths before running the full assay. If a compound is fluorescent, its contribution must be subtracted from the final reading.

  • Instrument Settings: Use a bottom-read mode on your plate reader if working with adherent cells. This minimizes the light path through autofluorescent media.[5]

Light scattering occurs when the excitation light is deflected by particulates, precipitates, or molecular aggregates in the well, causing it to be incorrectly detected as emission signal.[11][12] This is a common issue in assays with proteins or compounds that have poor solubility.

• Diagnosis: The presence of light scatter can often be confirmed by visually inspecting the wells for turbidity or by running an emission scan on the sample. Scattered light typically appears as a broad, ill-defined peak around the excitation wavelength.

• Solutions:

  • Filtration/Centrifugation: Before use, centrifuge all protein solutions and buffers at high speed (e.g., >14,000 x g) for 10 minutes to pellet aggregates.[13] Alternatively, filter solutions through a 0.22 µm filter.

  • Solubility: Ensure that all test compounds are fully dissolved in the assay buffer. It may be necessary to adjust the concentration of DMSO or other solvents, though total solvent concentration should typically be kept below 1% to avoid artifacts.

  • Detergents: Including a low concentration of a non-ionic detergent like Tween-20 (0.01-0.05%) can help prevent protein aggregation and non-specific binding.

The photophysical properties of the naphthyl fluorophore in 6,2-NOHA are highly sensitive to its microenvironment, particularly solvent polarity.[14][15][16] Changes in the solvent can alter the fluorescence quantum yield and emission spectrum, potentially increasing background.

• Diagnosis: Compare the fluorescence of 6,2-NOHA in different solvents (e.g., PBS, ethanol, DMSO). A significant shift in emission wavelength or intensity indicates a strong solvent effect.

• Solutions:

  • Consistency: Maintain a consistent final concentration of any organic solvents (like DMSO) across all wells, including controls.

  • Buffer Choice: Be aware that high concentrations of certain buffer components can alter local polarity. Use the simplest buffer system that maintains the stability and activity of your biological components.

Issue 2: High Well-to-Well Variability

Inconsistent pipetting is a major source of variability, especially when working with the small volumes typical of 96- or 384-well plates.[17]

• Diagnosis: High coefficient of variation (CV%) in replicate wells (>10-15%) is a strong indicator of pipetting error.

• Solutions:

  • Master Mixes: Always prepare a master mix of common reagents for a set of wells to ensure each well receives the same composition.[17]

  • Pipette Calibration: Ensure all pipettes are regularly calibrated.

  • Technique: Use reverse pipetting for viscous solutions (e.g., protein stocks). When dispensing, touch the pipette tip to the side of the well or the surface of the liquid to ensure complete transfer.

  • Volume: Avoid pipetting volumes below 20% of the pipette's maximum capacity, as accuracy decreases significantly at the lower end of the range.

The physical properties of the microplate can introduce significant variability.

• Diagnosis: Inconsistent readings in blank wells or a pattern of variability across the plate can point to the plate itself.

• Solutions:

  • Low-Binding Plates: If non-specific binding of the tracer or proteins is suspected, switch to low-binding surface-treated plates.[8]

  • Plate Quality: Scratches or defects on the well bottom can interfere with optical readings. Always inspect plates before use.

Parameter	Clear Polystyrene	White Polystyrene	Black Polystyrene	Low-Binding Black Plate
Primary Application	Absorbance	Luminescence	Fluorescence	Fluorescence (low binding)
Background Signal (Fluorescence)	High (Crosstalk)	Very High (Scatter)	Low	Low
Recommendation for 6,2-NOHA	Not Recommended	Not Recommended	Recommended	Highly Recommended
Table 1: Comparison of common microplate types for fluorescence-based assays. Black plates are essential for minimizing background and crosstalk.[5]

Key Experimental Protocols

Protocol 1: Systematic Identification of Background Source

This protocol allows you to pinpoint which component of your assay is contributing the most to the background signal.

Caption: Workflow for isolating the source of background noise by sequential component addition.

Methodology:

• Setup: Use a 96-well black, clear-bottom microplate. Prepare 5 sets of wells (n=4 replicates per set).

• Step 1 (Baseline): To Set 1, add only your final assay buffer (e.g., 100 µL).

• Step 2 (Tracer): To Set 2, add assay buffer and your working concentration of 6,2-NOHA.

• Step 3 (Binder): To Set 3, add buffer, 6,2-NOHA, and your primary protein/binder.

• Step 4 (Other Components): To subsequent sets, add each remaining component one at a time.

• Measurement: Read the plate on your fluorescence reader using the appropriate excitation/emission wavelengths and a fixed gain setting.

• Analysis: Calculate the mean fluorescence for each set. A significant jump in signal between steps identifies the problematic component.

Protocol 2: Buffer Optimization for Reduced Background

This protocol helps in formulating a buffer that minimizes non-specific binding and light scatter.

Methodology:

• Baseline Buffer: Start with a simple buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

• Test Conditions: Prepare your baseline buffer containing your tracer (6,2-NOHA) and binding partner. Aliquot this mix into several tubes.

• Additive Titration: To each tube, add a different potential optimization agent. See Table 2 for suggestions.

• Incubation & Measurement: Add these different buffer formulations to a microplate, incubate under standard assay conditions, and measure the fluorescence.

• Analysis: The buffer formulation that yields the lowest signal without compromising the specific binding interaction (which must be tested separately) is optimal.

Additive	Typical Concentration	Mechanism of Action	Potential Downsides
Tween-20 / Triton X-100	0.01 - 0.1% (v/v)	Non-ionic detergent; reduces non-specific hydrophobic interactions.	Can inhibit some enzyme activities at higher concentrations.
Bovine Serum Albumin (BSA)	0.1 - 1 mg/mL	Blocking protein; saturates non-specific binding sites on plate and proteins.	Can bind some fluorescent tracers, increasing background polarization.[8]
NaCl	150 - 500 mM	Increasing ionic strength can disrupt weak, non-specific electrostatic interactions.	High salt can inhibit specific protein-protein interactions.
Glycerol	1 - 10% (v/v)	Stabilizing agent; can reduce protein aggregation.	Increases viscosity, which can affect FP readings and pipetting.
Table 2: Common buffer additives used to reduce background noise and their mechanisms.

By systematically applying these troubleshooting principles and protocols, researchers can significantly improve the quality and reliability of data obtained from assays involving 6-(2-Naphthyl)-6-oxohexanoic acid.

References

• Seamaty. (2024). 10 Reasons Why Biochemistry Analyzer Reagents Interfere with Each Other.
• Thermo Fisher Scientific. (2025). 5 Major Detection Methods in Multimode Microplate Readers.
• Kroll, M. (2015). Interference with Clinical Laboratory analyses. ResearchGate.
• Revvity. Alpha Troubleshooting Tables.
• Glick, M. R. (1991). Interference with clinical laboratory analyses. Semantic Scholar.
• Tate, J., & Ward, G. (2004). Interference Testing. NIH National Center for Biotechnology Information.
• Basicmedical Key. Troubleshooting Fluorescence Intensity Plate Reader Experiments.
• Cornell University eClinpath. Interferences.
• Marin Biologic Laboratories. (2022). Optimizing Your Cell Based Assay Performance Key Strategies.
• Leher, H., et al. (2021). Microwell Plate-Based Dynamic Light Scattering as a High-Throughput Characterization Tool in Biopharmaceutical Development. NIH National Center for Biotechnology Information.
• Molecular Devices. Establishing and optimizing a fluorescence polarization assay.
• Shapiro, A. B. (2017). Making sense of fluorescent polarization measurements. ResearchGate.
• Bangs Laboratories, Inc. Light-Scattering Assays.
• Labcompare. (2018). Reducing Microplate Result Variability Using an AI-Based Approach.
• Koh, J., et al. (2016). Maximizing signal-to-noise ratio in the random mutation capture assay. NIH National Center for Biotechnology Information.
• Ksh, B. (2025). How to prevent variations in MTT assay? ResearchGate.
• Bitesize Bio. (2024). The Ultimate Guide to Troubleshooting Microplate Assays.
• Biotium. (2022). Troubleshooting Tips for Fluorescence Staining.
• Sanders, R., & Filée, J. (2020). Strategies to Minimize Variability Between Individual qPCR Reactions. Protocols.io.
• BenchChem. Application Note and Protocol for the Quantification of 6-Oxohexanoic Acid in Biological Samples.
• American Research Products, Inc. Elisa troubleshooting tips – High background.
• Bitesize Bio. (2025). How to Minimize Variation and Achieve Reproducibility.
• BenchChem. Application Notes and Protocols for the Analysis of 6-Oxoheptanoic Acid in Biological Samples.
• Chemistry LibreTexts. (2021). Improving the Signal-to-Noise Ratio.
• CEITEC. Light Scattering.
• Lee, S., et al. (2025). Optimizing enzyme inhibition analysis: precise estimation with a single inhibitor concentration. NIH National Center for Biotechnology Information.
• Walsh, R., & Waters, J. (2023). Optimizing Signal to Noise Ratio. YouTube.
• Wang, H., et al. (2014). Influence of Light Scattering Particles on Optical Properties of Polymer Diffusion Plate. Atlantis Press.
• Damean, N., et al. (2016). On-chip background noise reduction for cell-based assays in droplets. Royal Society of Chemistry.
• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024.
• Zhang, T., et al. (2025). Universal Smartphone-Assisted Colorimetric Quantitative Platform Based on CRISPR Cas12a Detection. ACS Publications.
• Bio-Techne. ELISA Troubleshooting Guide.
• Abcam. How to deal with high background in ELISA.
• Sarpal, R. S., & Dogra, S. K. (2025). Solvent and Media Effects on the Photophysics of Naphthoxazole Derivatives. ResearchGate.
• Zhang, X., et al. (2025). Generalized Solvent Effect on the Fluorescence Performance of Spiropyran for Advanced Quick Response Code Dynamic Anti-Counterfeiting Sensing. NIH National Center for Biotechnology Information.
• Li, Y., et al. (2021). Effects of different solvents on ultraviolet absorption and fluorescence intensity of 2,4-dichlorophenol, 2,4,6-trichlorophenol and Pentachlorophenol. ResearchGate.
• PubChem. 6-(2-Methylphenyl)-6-oxohexanoic acid.
• MedChemExpress. 6-oxohexanoic-acid.
• De, S., & Chowdhury, M. (2025). Effects of solvent on the fluorescence of 2-anilinonaphthalene. ResearchGate.
• Zhang, J., et al. (2008). Determination and the Photolytic Characteristics of Hexanoic Acid 2-(Diethyl Amino) Ethylester(DA-6) in Water. CNKI.
• BenchChem. (2S)-2-methyl-5-oxohexanoic Acid: An Examination of Its Biological Significance.

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Technical Support Center: 6-(2-Naphthyl)-6-oxohexanoic Acid Synthesis

Welcome to the technical support guide for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during this synthetic procedure. The core of this synthesis is a Friedel-Crafts acylation, a powerful but sometimes sensitive reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and ensure a successful and reproducible synthesis.

I. Reaction Overview and Mechanism

The synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid is typically achieved via a Friedel-Crafts acylation of naphthalene with an adipic acid derivative. A common approach involves the reaction of naphthalene with adipic anhydride or adipoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

The reaction proceeds through an electrophilic aromatic substitution mechanism. The Lewis acid activates the acylating agent to form a highly electrophilic acylium ion. This ion is then attacked by the electron-rich naphthalene ring to form a resonance-stabilized intermediate, which subsequently loses a proton to restore aromaticity and yield the desired keto acid.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

FAQ 1: Why is my reaction yield consistently low?

Low yield is one of the most common issues in Friedel-Crafts acylation reactions. Several factors can contribute to this problem.

Possible Causes and Solutions:

• Catalyst Inactivity: The Lewis acid catalyst, typically AlCl₃, is extremely sensitive to moisture.[1][2] Any trace of water in the reagents, solvent, or glassware will react with and deactivate the catalyst.

  • Solution: Ensure all glassware is oven-dried or flame-dried immediately before use. Use anhydrous solvents and freshly opened or purified reagents. It is crucial to work under an inert atmosphere (e.g., nitrogen or argon).

• Insufficient Catalyst: In many Friedel-Crafts acylations, a stoichiometric amount of the Lewis acid is required, not a catalytic amount.[1] This is because the product, a ketone, can form a stable complex with the catalyst, effectively removing it from the reaction cycle.[1]

  • Solution: Review your protocol and consider increasing the molar equivalents of AlCl₃. A 1.1 to 1.5 molar excess is often a good starting point for optimization.

• Sub-optimal Reaction Temperature: The temperature can significantly impact the reaction rate and the formation of side products.[1]

  • Solution: If the reaction is sluggish, gentle heating may be necessary to overcome the activation energy. Conversely, if you observe significant byproduct formation, running the reaction at a lower temperature (e.g., 0 °C or even -20 °C) may improve selectivity.

• Poor Quality Reagents: The purity of naphthalene, the acylating agent, and the solvent is critical for a successful reaction.[1]

  • Solution: Use high-purity reagents. If necessary, purify the naphthalene by recrystallization and distill the solvent over a suitable drying agent.

Parameter	Recommendation	Rationale
Catalyst (AlCl₃)	Use fresh, anhydrous AlCl₃.	Moisture deactivates the catalyst.
Solvent	Use anhydrous grade solvent.	Prevents catalyst deactivation.
Glassware	Oven- or flame-dry before use.	Removes adsorbed water.
Atmosphere	Conduct under N₂ or Ar.	Excludes atmospheric moisture.

FAQ 2: I am observing the formation of multiple products. What is happening?

The formation of multiple products often points to issues with regioselectivity or side reactions. In the acylation of naphthalene, substitution can occur at either the α (1-) or β (2-) position.

Possible Causes and Solutions:

• Isomer Formation: The Friedel-Crafts acylation of naphthalene can yield both 1- and 2-substituted isomers. The ratio of these isomers is highly dependent on the reaction conditions, particularly the solvent.[3]

  • α-Substitution (Kinetic Product): This is favored in non-polar solvents like carbon disulfide (CS₂) or dichloromethane (CH₂Cl₂) at lower temperatures.[3] The α-position is sterically more accessible for the initial attack.

  • β-Substitution (Thermodynamic Product): This is favored in more polar solvents like nitrobenzene or when the reaction is run at higher temperatures.[3] The β-isomer is sterically less hindered and therefore thermodynamically more stable. To obtain the desired 6-(2-Naphthyl )-6-oxohexanoic acid, conditions favoring β-substitution should be employed.

• Polyacylation: While less common than in Friedel-Crafts alkylation, polyacylation can occur, especially with highly activated aromatic rings. However, the introduction of the first acyl group deactivates the ring, making a second acylation less favorable.[4]

  • Solution: Use a 1:1 molar ratio of naphthalene to the acylating agent. Ensure efficient stirring to avoid localized high concentrations of the electrophile.

III. Experimental Workflow and Protocols

A well-defined experimental protocol is essential for reproducibility. Below is a representative workflow for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid.

Caption: General workflow for the synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid.

Detailed Protocol: Friedel-Crafts Acylation

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add naphthalene (1.0 eq) and anhydrous nitrobenzene.

• Acylating Agent: In a separate flask, prepare a solution of adipic anhydride (1.1 eq) in anhydrous nitrobenzene.

• Cooling: Cool the naphthalene solution to 0-5 °C using an ice bath.

• Catalyst Addition: Slowly add anhydrous aluminum chloride (AlCl₃, 2.2 eq) portion-wise to the stirred naphthalene solution, ensuring the temperature remains below 10 °C.

• Addition of Acylating Agent: Add the adipic anhydride solution dropwise from the dropping funnel over 30-60 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. This will hydrolyze the aluminum complexes.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic layers with water, saturated sodium bicarbonate solution (to extract the carboxylic acid), and finally with brine.

• Acidification and Isolation: Acidify the bicarbonate washings with concentrated HCl to precipitate the crude 6-(2-Naphthyl)-6-oxohexanoic acid. Filter the solid, wash with cold water, and dry under vacuum.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.[5]

IV. Mechanistic Insights

Understanding the reaction mechanism is key to effective troubleshooting. The choice of solvent plays a critical role in determining the regioselectivity of the acylation on naphthalene.

Caption: Kinetic vs. Thermodynamic control in the acylation of naphthalene.

In non-polar solvents, the reaction is under kinetic control, and the faster-forming α-isomer is the major product. In polar solvents like nitrobenzene, the initially formed α-product-catalyst complex is more soluble and can revert to the starting materials or rearrange to the more stable β-product-catalyst complex, leading to the thermodynamically favored product.[3]

V. References

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• Chad's Prep. (n.d.). EAS Friedel Crafts Alkylation and Acylation. Retrieved from [Link]

• Sathee NEET. (n.d.). Friedel Crafts Reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Baddeley, G. (1949). The Acylation of Naphthalene by the Friedel-Crafts Reaction. Journal of the Chemical Society, S99.

• ResearchGate. (2021). Pathways of Friedel–Crafts acylation of naphthalene to give benzoylnaphthalenes. Retrieved from [Link]

• Kevan Science. (2017, December 10). Friedel-Crafts Acylation Example Problems [Video]. YouTube. [Link]

• Dowdy, D., Gore, P. H., & Waters, D. N. (1991). The Friedel–Crafts acetylation of naphthalene in 1,2-dichloroethane solution. Kinetics and mechanism. J. Chem. Soc., Perkin Trans. 2, (8), 1149–1159.

• Baddeley, G. (1949). S 20. The acylation of naphthalene by the friedel–crafts reaction. Journal of the Chemical Society (Resumed), S99.

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• Organic Syntheses. (n.d.). 6-METHOXY-2-NAPHTHOL. Retrieved from [Link]

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• Adamczyk, M., & Reddy, R. E. (2001). SYNTHESIS OF (S)-(+)-2-AMINO-6-(AMINOOXY)-HEXANOIC ACID. Synthetic Communications, 31(4), 579–586.

• Song, Y., Zhang, C., & Li, J. (2012). The Purification and Analysis of 6 - Hydroxy -2 - Naphthoic Acid. Advanced Materials Research, 550-553, 110-113.

• Google Patents. (n.d.). Synthesis method of (S) -2, 6-diamino-5-oxohexanoic acid. Retrieved from

• Organic Syntheses. (n.d.). 2,6-NAPHTHALENEDICARBOXYLIC ACID. Retrieved from [Link]

• PubMed. (2008). Design and Synthesis of 6-fluoro-2-naphthyl Derivatives as Novel CCR3 Antagonists With Reduced CYP2D6 Inhibition. Bioorganic & Medicinal Chemistry, 16(18), 8607-8618.

• PrepChem.com. (n.d.). Synthesis of 2-(6-methoxy-2-naphthyl)acetic acid. Retrieved from [Link]

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how to avoid aggregation of 6-(2-Naphthyl)-6-oxohexanoic acid

Welcome to the technical support center for 6-(2-Naphthyl)-6-oxohexanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this compound. Here, we address the common challenge of aggregation and provide scientifically grounded strategies to ensure the reliability and reproducibility of your experiments.

Understanding the Challenge: The "Why" Behind Aggregation

6-(2-Naphthyl)-6-oxohexanoic acid is a molecule with distinct chemical features that contribute to its tendency to aggregate in solution. Understanding these underlying principles is the first step toward effective prevention. The structure incorporates a planar, aromatic naphthalene ring and a flexible hexanoic acid chain. This combination gives rise to several intermolecular forces that can drive self-assembly and aggregation.

The primary forces at play are:

• π-π Stacking: The electron-rich naphthalene rings can stack on top of each other, a phenomenon known as π-π stacking. This is a significant non-covalent interaction that becomes more pronounced with larger aromatic systems like naphthalene.[1][2][3]

• Hydrogen Bonding: The carboxylic acid group is a potent hydrogen bond donor and acceptor. Two molecules can form a stable dimer through hydrogen bonding.[4][5][6]

• Hydrophobic Effect: The nonpolar naphthalene ring and a portion of the hexanoic acid chain are "water-fearing." In aqueous solutions, these hydrophobic regions tend to cluster together to minimize their contact with water, leading to aggregation.[7][8][9]

These interactions can lead to the formation of soluble oligomers or larger, insoluble aggregates, which can significantly impact experimental outcomes by reducing the effective concentration of the monomeric species and potentially causing misleading results in bioassays.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and issues encountered when working with 6-(2-Naphthyl)-6-oxohexanoic acid.

Q1: My compound is precipitating out of my aqueous buffer. What's happening and how can I fix it?

A1: Precipitation is a clear sign of extensive aggregation. This is likely due to the low aqueous solubility of the compound, driven by the hydrophobic naphthalene group.

Troubleshooting Steps:

• pH Adjustment: The carboxylic acid group has a predicted pKa of approximately 4.69.[10] By increasing the pH of your buffer to at least two units above the pKa (e.g., pH 6.7 or higher), you will deprotonate the carboxylic acid, forming the more soluble carboxylate salt. This introduces electrostatic repulsion between the molecules, which can help to overcome the attractive forces driving aggregation.

• Co-solvents: For stock solutions, consider using a water-miscible organic solvent such as dimethyl sulfoxide (DMSO) or ethanol before diluting into your final aqueous buffer. Be mindful of the final solvent concentration in your experiment, as high concentrations can affect biological systems.

• Use of Surfactants: Low concentrations of non-ionic surfactants, such as Tween 20 or Triton X-100, can help to solubilize the compound by forming micelles around the hydrophobic naphthalene moiety.[11][12] It is crucial to use these at concentrations below their critical micelle concentration (CMC) to avoid unwanted effects in your assay.

Q2: I'm not seeing any visible precipitate, but I suspect my compound is aggregating. How can I detect soluble aggregates?

A2: Soluble aggregates can be present even in a clear solution and can interfere with your experiments. Several biophysical techniques can be employed to detect them.

Detection Methods:

• Dynamic Light Scattering (DLS): DLS is a highly sensitive technique for detecting the presence of aggregates in a solution.[13][14][15][16][17] It measures the size distribution of particles in the sample. A monodisperse sample of the monomeric compound will show a single, narrow peak, while the presence of aggregates will result in the appearance of larger species and an increase in the polydispersity index (PDI).

• UV-Vis Spectroscopy: Aggregation can cause light scattering, which manifests as an apparent increase in absorbance across the UV-Vis spectrum.[18][19][20][21][22] This can be a quick and straightforward way to screen for aggregation, although it is less specific than DLS.

• NMR Spectroscopy: Changes in the chemical shifts and line broadening in the NMR spectrum can indicate aggregation. Diffusion-ordered spectroscopy (DOSY) is a particularly powerful NMR technique for distinguishing between species of different sizes in solution.

Technique	Principle	Information Gained
Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light due to Brownian motion.[14][15]	Hydrodynamic radius (size), size distribution, polydispersity.[16]
UV-Vis Spectroscopy	Light scattering by aggregates causes an apparent increase in absorbance.[18][22]	Qualitative indication of aggregation.
NMR Spectroscopy (DOSY)	Differentiates molecules based on their diffusion rates.	Confirmation of different sized species in solution.

Q3: What is the best way to prepare a stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid to minimize aggregation?

A3: Proper stock solution preparation is critical.

Recommended Protocol:

• Solvent Selection: Start by dissolving the compound in a minimal amount of a water-miscible organic solvent like DMSO or ethanol.

• Sonication: Gentle sonication in a water bath can aid in dissolution. Avoid excessive heating, which could potentially degrade the compound.

• pH Adjustment (for aqueous stocks): If preparing an aqueous stock, use a buffer with a pH well above the pKa of the carboxylic acid (e.g., pH > 6.7).

• Filtration: Filter the stock solution through a 0.22 µm filter to remove any pre-existing insoluble aggregates.

• Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can promote aggregation.[23]

Q4: Can I use additives to prevent aggregation in my experiments?

A4: Yes, certain additives can help to stabilize the monomeric form of the compound.

Effective Additives:

• Osmolytes: Natural osmolytes like proline and glycine can help to stabilize the native conformation of proteins and may also help to prevent the aggregation of small molecules by interacting with the peptide backbone and favoring a more compact state.[23][24]

• Arginine: The amino acid arginine has been shown to suppress protein aggregation and increase the solubility of small molecules by interacting with both charged and hydrophobic regions.[23]

• Detergents: As mentioned earlier, low concentrations of non-denaturing detergents can be effective.[23]

It is essential to perform control experiments to ensure that any additives used do not interfere with your specific assay.

Experimental Workflow for Minimizing Aggregation

The following workflow provides a systematic approach to handling 6-(2-Naphthyl)-6-oxohexanoic acid to minimize aggregation.

Caption: A step-by-step workflow for preparing and using 6-(2-Naphthyl)-6-oxohexanoic acid to minimize aggregation.

Logical Relationship of Factors Contributing to Aggregation

The interplay of various factors determines the aggregation state of 6-(2-Naphthyl)-6-oxohexanoic acid. Understanding these relationships is key to troubleshooting.

Caption: The relationship between the molecular properties of 6-(2-Naphthyl)-6-oxohexanoic acid and solution conditions that lead to aggregation.

By understanding the physicochemical properties of 6-(2-Naphthyl)-6-oxohexanoic acid and implementing these strategic handling and analytical techniques, researchers can mitigate the risks associated with aggregation and ensure the integrity of their experimental data.

References

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• Grzybowski, B. A., et al. (2000). Role of Hydrogen Bonding in the pH-Dependent Aggregation of Colloidal Gold Particles Bearing Solution-Facing Carboxylic Acid Groups. Journal of the American Chemical Society, 122(41), 10186-10191.
• Southall, N. T., Dill, K. A., & Haymet, A. D. J. (2002). The Hydrophobic Effects: Our Current Understanding. Journal of Physical Chemistry B, 106(4), 521-533.
• Chandler, D. (2002). Quantification of the hydrophobic interaction by simulations of the aggregation of small hydrophobic solutes in water. Proceedings of the National Academy of Sciences, 99(10), 6539-6543.

• LibreTexts Chemistry. (2021). 18.2: Physical Properties of Carboxylic Acids. Retrieved from [Link]

• Clark, J. (n.d.). an introduction to carboxylic acids. Chemguide. Retrieved from [Link]

• Agilent. (n.d.). Characterization of mAb aggregation. Retrieved from [Link]

• Garde, S., Hummer, G., & Paulaitis, M. E. (1998). Hydrophobic Effects on a Molecular Scale. The Journal of Physical Chemistry B, 102(1), 20-28.

• Wyatt Technology. (n.d.). Drug discovery: Finding, Then Losing, Then Finding Again Colloidal Aggregates of Small-molecule Drugs with DLS. Retrieved from [Link]

• Perrin, C. L., & Ohta, B. K. (2001). Hydrogen Bonds in Carboxylic Acid−Carboxylate Systems in Solution. 1. In Anhydrous, Aprotic Media. Organic Letters, 3(21), 3351-3353.
• Akilan, V., et al. (2018). High-resolution infrared spectroscopy of naphthalene and acenaphthene dimers. Journal of Molecular Structure, 1161, 464-469.

• Creative Biostructure. (n.d.). MagHelix™ Dynamic Light Scattering (DLS). Retrieved from [Link]

• Paul, S., & Jana, B. (2020). Molecular Insight into the Effects of Enhanced Hydrophobicity on Amyloid-like Aggregation. The Journal of Physical Chemistry B, 124(44), 9838-9850.

• meriSTEM. (2020, October 21). Carboxylic acids: H bonds, BP, solubility | Organic molecules. YouTube. Retrieved from [Link]

• Alonso, J. L., et al. (2022). π-Stacking Isomerism in Polycyclic Aromatic Hydrocarbons: The 2-Naphthalenethiol Dimer. Journal of the American Chemical Society, 144(51), 23373-23379.

• Unchained Labs. (n.d.). Dynamic Light Scattering (DLS). Retrieved from [Link]

• Novatia, LLC. (n.d.). Aggregation by DLS. Retrieved from [Link]

• Kar, T., Bettinger, H. F., & Scheiner, S. (2008). Noncovalent π−π Stacking and CH---π Interactions of Aromatics on the Surface of Single-Wall Carbon Nanotubes: An MP2 Study. The Journal of Physical Chemistry C, 112(50), 20070-20075.
• Legido, J. L., et al. (2022). π-Stacking Isomerism in Polycyclic Aromatic Hydrocarbons: The 2-Naphthalenethiol Dimer. Journal of the American Chemical Society, 144(51), 23373-23379.

• Patsnap. (2025). How to Detect Early Aggregation with Dynamic Light Scattering. Retrieved from [Link]

• Tycko, R., & Ishii, Y. (2003). Identification of π‑Stacking Motifs in Naphthalene Diimides via Solid-State NMR. Journal of the American Chemical Society, 125(44), 13523-13530.
• Sánchez-Trincado, J. L., et al. (2017). Strategies to stabilize compact folding and minimize aggregation of antibody-based fragments. Frontiers in Immunology, 8, 119.
• Shoichet, B. K. (2015). Colloidal aggregation: from screening nuisance to formulation nuance. Expert Opinion on Drug Discovery, 10(10), 1059-1070.

• Fidabio. (2023). Aggregation in drug development: a challenge that can be avoided. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Dissolution Enhancement of Poorly Soluble Drugs. Retrieved from [Link]

• Drug Delivery and Translational Research. (2026). The Role of Microemulsions in Enhancing the Stability of Biopharmaceut. Retrieved from [Link]

• G-Biosciences. (2019). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. Retrieved from [Link]

• Stella, V. J., & Mooney, K. G. (1984). Dissolution of carboxylic acids. III: The effect of polyionizable buffers. Journal of Pharmaceutical Sciences, 73(11), 1581-1586.

• Brieflands. (2021). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Retrieved from [Link]

• Mahmood, T., Sarfraz, R. M., & Ismail, A. (2023). Pharmaceutical Methods for Enhancing the Dissolution of Poorly Water-Soluble Drugs. Assay and Drug Development Technologies, 21(2), 65-79.

• PubChem. (n.d.). 6-Oxohexanoic acid. Retrieved from [Link]

• Acree, W. E. (Ed.). (1995).
• Mahmood, T., Sarfraz, R. M., & Ismail, A. (2023). Pharmaceutical Methods for Enhancing the Dissolution of Poorly Water-Soluble Drugs. Assay and Drug Development Technologies, 21(2), 65-79.

• ResearchGate. (n.d.). Solubility in various solvents. Retrieved from [Link]

• Williams, R. (2022).
• Katz, J. R., & Day, I. J. (2014). Investigating the interaction of sunset yellow aggregates and 6-fluoro-2-naphthoic acid: increasing probe molecule complexity. Magnetic Resonance in Chemistry, 52(8), 435-439.

• PubChem. (n.d.). 2-Oxo-6-methylthiohexanoic acid. Retrieved from [Link]

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Technical Support Center: Purification of 6-(2-Naphthyl)-6-oxohexanoic acid

Welcome to the technical support guide for 6-(2-Naphthyl)-6-oxohexanoic acid. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing and purifying this valuable intermediate. We will address common challenges, provide detailed troubleshooting protocols, and answer frequently asked questions to ensure you can achieve the desired purity and yield in your experiments.

Introduction: The Synthesis and Its Challenges

6-(2-Naphthyl)-6-oxohexanoic acid is typically synthesized via a Friedel-Crafts acylation reaction between naphthalene and an adipic acid derivative (e.g., adipic anhydride or 6-chloro-6-oxohexanoic acid) using a Lewis acid catalyst like aluminum chloride (AlCl₃). While this reaction is effective, it presents significant purification challenges.

The primary difficulty arises from the regioselectivity of the acylation on the naphthalene ring. The reaction can produce two main positional isomers: the desired 2-substituted (β) product and the undesired 1-substituted (α) product. The ratio of these isomers is highly sensitive to reaction conditions such as solvent polarity and temperature.[1][2][3] Non-polar solvents tend to favor the kinetically controlled α-product, while more polar solvents can promote the formation of the thermodynamically more stable β-product.[1] Consequently, the crude product is almost always a mixture of these two isomers, along with unreacted starting materials and potential side-products, making purification a critical and often difficult step.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification process in a question-and-answer format.

Q1: My crude product is a persistent oil or a low-melting solid that won't crystallize properly. What is the cause and how can I fix it?

A1: This is a classic sign of significant impurity content, which disrupts the crystal lattice formation and suppresses the melting point. The most likely culprit is the presence of the 6-(1-naphthyl)-6-oxohexanoic acid isomer. Even small amounts of this isomer can form a eutectic mixture with your desired product.

• Underlying Cause: The kinetic 1-acylnaphthalene isomer forms faster, and its presence is a common outcome of the Friedel-Crafts reaction on naphthalene.[1][4] These isomers often have very similar polarities, making them difficult to separate by simple recrystallization.

• Recommended Action: Before attempting recrystallization, you must separate the isomers. Flash column chromatography is the most effective method for this purpose. After chromatographic separation, the purified fractions of the desired 2-isomer should crystallize readily.

Q2: My NMR and LC-MS analyses clearly show two isomers. How do I design an effective chromatography protocol to separate them?

A2: Separating the α and β naphthyl isomers is the central challenge. Success requires a well-designed flash column chromatography protocol.

• Expert Insight: The carboxylic acid moiety in your molecule can cause significant peak tailing on a standard silica gel column due to strong interactions with the acidic silanol groups. This reduces resolution and makes separation difficult.

• Protocol:

  • Stationary Phase: Use standard silica gel (60 Å, 40-63 µm).

  • Mobile Phase: A non-polar/polar solvent system is required. A gradient of ethyl acetate in hexanes is a good starting point. Critically, you must add a small amount (0.5-1%) of acetic acid or formic acid to the mobile phase. This acidic modifier protonates the carboxylic acid on your compound, minimizing its interaction with the silica gel and resulting in sharper, more symmetrical peaks.

  • Gradient Elution: Start with a low polarity mixture (e.g., 80:20 Hexanes:Ethyl Acetate + 1% Acetic Acid) and gradually increase the proportion of ethyl acetate. The 1-naphthyl isomer is typically slightly less polar and will elute first.

  • Monitoring: Monitor the fractions carefully using Thin Layer Chromatography (TLC), visualizing with a UV lamp (254 nm) and staining with potassium permanganate.

Q3: After performing an acid-base extraction to remove non-acidic impurities, my yield was extremely low. What went wrong?

A3: Low yield after an acid-base workup typically points to one of two issues: incomplete precipitation or loss of product in an emulsion.

• Underlying Cause: 6-(2-Naphthyl)-6-oxohexanoic acid is a carboxylic acid and will be deprotonated and solubilized in an aqueous basic solution (e.g., sodium bicarbonate). To recover it, you must re-protonate it by adding acid until it is no longer soluble in water.

• Troubleshooting Steps:

  • Check the pH: Ensure you have acidified the aqueous layer sufficiently. Use pH paper or a meter to confirm the pH is ~2-3. At higher pH values, a significant amount of your product may remain dissolved as the carboxylate salt.

  • Allow Time for Precipitation: After acidification, stir the solution for 15-30 minutes, and cool it in an ice bath to maximize precipitation before filtration.

  • Break Emulsions: If an emulsion formed during the extraction, it can trap your product. To break it, try adding a small amount of brine (saturated NaCl solution) or filtering the entire mixture through a pad of Celite.

  • Back-Extraction: If you suspect product remains in the aqueous layer after precipitation and filtration, perform a "back-extraction" of the acidic filtrate with a solvent like ethyl acetate or dichloromethane to recover any dissolved organic material.

Detailed Purification Protocols

Protocol 1: Bulk Impurity Removal via Acid-Base Extraction

This protocol is highly effective for removing non-acidic impurities like unreacted naphthalene.

• Dissolve the crude reaction mixture in an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Extract the organic layer three times with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Combine the aqueous layers.

  • Mechanism: The basic NaHCO₃ deprotonates the carboxylic acid, forming the water-soluble sodium carboxylate salt, which partitions into the aqueous layer. Neutral impurities like naphthalene remain in the organic layer.

• Wash the combined aqueous layers once with EtOAc or DCM to remove any remaining neutral impurities.

• Cool the aqueous layer in an ice bath and slowly add 3M hydrochloric acid (HCl) with stirring until the pH reaches 2-3. A precipitate of your purified acid should form.

• Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, wash the filter cake with cold deionized water, and dry under vacuum.

Protocol 2: Recrystallization for Final Polishing

Recrystallization is best used after chromatography to obtain a highly pure, crystalline final product.[5][6]

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.[7][8] A mixed-solvent system is often effective for this molecule.

• Place the chromatographically purified solid in an Erlenmeyer flask with a stir bar.

• Add the higher-polarity solvent (e.g., ethanol, acetone) dropwise while heating and stirring until the solid just dissolves.

• Slowly add the lower-polarity "anti-solvent" (e.g., water, hexanes) dropwise until the solution becomes faintly cloudy.

• Add a few more drops of the higher-polarity solvent to redissolve the precipitate and obtain a clear, saturated solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under vacuum.

Solvent System	Polarity	Comments
Ethanol / Water	Polar / Polar	A common and effective system. Dissolve in hot ethanol, add water.
Acetone / Hexanes	Polar / Non-polar	Good for removing non-polar impurities. Be mindful of acetone's low boiling point.
Ethyl Acetate / Hexanes	Mid-Polar / Non-polar	Another excellent choice, offering good solubility control.
Toluene	Non-polar Aromatic	Can be effective if other systems fail, good for aromatic compounds.

Visualized Workflows

Caption: General workflow for synthesis and purification.

Caption: Decision tree for troubleshooting purification.

Frequently Asked Questions (FAQs)

• What is the most common and difficult-to-remove impurity? The 6-(1-Naphthyl)-6-oxohexanoic acid isomer is by far the most challenging impurity due to its structural and polarity similarities to the desired 2-isomer. Effective column chromatography is almost always required for its removal.

• Why must I add acid to my chromatography mobile phase? The carboxylic acid group of your molecule is acidic and can engage in strong, often irreversible, binding with the slightly acidic silanol (Si-OH) groups on the surface of the silica gel. This leads to severe peak tailing. Adding a small amount of a stronger acid, like acetic acid, to the mobile phase keeps your compound fully protonated (in its -COOH form), minimizing this interaction and resulting in sharp, well-defined peaks.

• Can I use sodium hydroxide (NaOH) instead of sodium bicarbonate (NaHCO₃) for the extraction? It is not recommended. While NaOH is a stronger base and will effectively deprotonate the carboxylic acid, it is also strong enough to potentially promote side reactions, such as hydrolysis, especially if other sensitive functional groups are present. Sodium bicarbonate is sufficiently basic to extract the carboxylic acid without being overly harsh, making it the preferred reagent.

• What is the expected melting point of the pure compound? The literature melting point for 6-(2-Naphthyl)-6-oxohexanoic acid is reported as 69 °C.[9] A broad melting range or a value significantly lower than this indicates the presence of impurities.

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Technical Support Center: Troubleshooting Impurities in 6-(2-Naphthyl)-6-oxohexanoic Acid

Welcome to the technical support guide for 6-(2-Naphthyl)-6-oxohexanoic acid. This document is designed for researchers, scientists, and drug development professionals to effectively identify, troubleshoot, and eliminate common impurities encountered during the synthesis and purification of this compound. Our approach is rooted in explaining the chemical principles behind each step, ensuring you can make informed decisions in your laboratory work.

Section 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most common initial observations that suggest the presence of impurities.

Q1: My final product has a low and broad melting point. What does this indicate?

A low and broad melting point is a classic sign of an impure solid compound. Pure crystalline solids typically have a sharp melting point range (usually <1°C). Impurities disrupt the crystal lattice structure, requiring less energy to overcome the intermolecular forces, which results in a melting point depression and a broader melting range.

Q2: My ¹H NMR spectrum looks overly complex, especially in the aromatic region (7-9 ppm). What could be the cause?

The most probable cause is the presence of an isomeric impurity, specifically 6-(1-Naphthyl)-6-oxohexanoic acid. The synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid is typically achieved via a Friedel-Crafts acylation of naphthalene.[1][2] This reaction can produce both the 1-substituted (alpha) and 2-substituted (beta) products.[3][4] Each isomer has a unique and complex set of signals in the aromatic region of the ¹H NMR spectrum due to different proton environments and coupling patterns. The presence of both will result in an overlapping and confusing spectrum.

Q3: What are the most common impurities I should expect from a standard Friedel-Crafts synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid?

Beyond the primary isomeric impurity mentioned above, you should anticipate the following:

• Unreacted Naphthalene: A non-polar starting material that can be carried through the synthesis.

• Unreacted Acylating Agent: Depending on the specific synthetic route, this could be adipic acid or adipic anhydride.

• Residual Lewis Acid: Incomplete quenching and workup can leave behind aluminum salts (e.g., from AlCl₃).[5]

• Reaction Solvent: Solvents like nitrobenzene or carbon disulfide, often used to control isomer selectivity in naphthalene acylations, can be difficult to remove completely.[3]

Q4: How can I quickly assess the purity of my sample before committing to a lengthy purification process?

Thin-Layer Chromatography (TLC) is an excellent first step. Spot your crude product alongside the starting materials (if available) on a silica gel plate. Using a solvent system like 70:30 Hexane:Ethyl Acetate with a few drops of acetic acid will allow you to visualize the separation of the non-polar naphthalene, the polar dicarboxylic acid starting material, and your desired product. Multiple spots for your product lane indicate the presence of impurities. For a more quantitative assessment, a quick High-Performance Liquid Chromatography (HPLC) analysis is the preferred method.[6][7]

Section 2: Troubleshooting Guide - A Deeper Dive

This section provides structured workflows for diagnosing and resolving specific impurity issues.

Issue 1: Identification and Removal of the Isomeric Impurity

The primary challenge in purifying 6-(2-Naphthyl)-6-oxohexanoic acid is separating it from its 1-naphthyl isomer. Because their physical properties (polarity, solubility) are very similar, simple purification methods can be ineffective.

Diagnostic Approach: Pinpointing the Isomer

• ¹H NMR Spectroscopy: This is the most definitive method. The 2-substituted naphthalene ring has a higher degree of symmetry than the 1-substituted ring, leading to a more discernible pattern. Look for the characteristic singlet (or narrow doublet) of the H1 proton in the 2-isomer, which is typically downfield. The 1-isomer will present a more complex set of overlapping multiplets for all seven aromatic protons.

• HPLC Analysis: A well-developed Reverse-Phase HPLC method can typically resolve the two isomers. The 1-isomer is generally less polar and will have a slightly shorter retention time than the 2-isomer.[7]

Troubleshooting & Purification Workflow

The following diagram outlines the decision-making process for handling an impure sample.

Caption: Impurity troubleshooting workflow for 6-(2-Naphthyl)-6-oxohexanoic acid.

Issue 2: Removal of Unreacted Starting Materials

Unreacted naphthalene (neutral) and adipic acid (acidic) are common contaminants. Their differing chemical properties make them relatively easy to remove.

Diagnostic Approach

• TLC: Naphthalene will appear as a fast-moving, non-polar spot, while adipic acid will be a slow-moving, highly polar spot that streaks.

• ¹H NMR: Naphthalene shows characteristic multiplets around 7.5-7.9 ppm. Adipic acid will have signals around 1.7 ppm and 2.4 ppm.

Solution: Acid-Base Extraction

This classic technique exploits the acidic nature of the carboxylic acid product.

• Dissolve the crude sample in a suitable organic solvent like ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The desired product and any unreacted adipic acid will be deprotonated to form their water-soluble sodium salts and move to the aqueous layer. Naphthalene will remain in the organic layer.

• Separate the layers. Discard the organic layer containing the naphthalene.

• Slowly acidify the aqueous layer with cold 1M HCl until the pH is ~2. The desired product will precipitate out of the solution as a solid.

• Filter the solid, wash with cold deionized water to remove salts, and dry thoroughly.

Section 3: Protocols and Data Interpretation

Protocol 1: Step-by-Step Fractional Recrystallization

Recrystallization is a powerful purification technique that relies on the differences in solubility of the compound and its impurities in a given solvent at different temperatures.[8][9]

Workflow Diagram

Caption: The seven key steps of a successful recrystallization process.

Detailed Steps:

• Solvent Selection: The choice of solvent is critical.[8][10] For 6-(2-Naphthyl)-6-oxohexanoic acid, a mixed solvent system is often effective. Good starting points are ethanol/water, or ethyl acetate/hexanes.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a small amount of the more soluble solvent (e.g., ethyl acetate) and heat to boiling. Continue adding the solvent dropwise until the solid just dissolves.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[11][12]

• Isolation & Washing: Collect the crystals using vacuum filtration. Wash the crystals with a small portion of ice-cold recrystallization solvent to remove any impurities adhering to the crystal surface.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Data Table: Interpreting Spectroscopic Data

Technique	Feature	Indication for Pure 6-(2-Naphthyl)-6-oxohexanoic acid	Common Impurity Signature
¹H NMR	Aromatic Region (ppm)	A distinct pattern for 7 protons, often with a downfield singlet or narrow doublet for the proton at the C1 position (~8.4-8.5 ppm).	Overlapping, broad, or extra multiplets suggest the 1-naphthyl isomer. Signals for naphthalene (~7.5-7.9 ppm) may be present.
Aliphatic Region (ppm)	Multiplets corresponding to the -(CH₂)₄- chain (approx. 1.7-1.8, 2.4, 3.1 ppm). A broad singlet for the carboxylic acid proton (>11 ppm).	Signals for adipic acid (~1.7, 2.4 ppm) may increase the integration of those peaks relative to the aromatic region.
FT-IR (cm⁻¹)	C=O Stretch	Two distinct carbonyl peaks: one for the ketone (~1680 cm⁻¹) and one for the carboxylic acid (~1700 cm⁻¹).	A single or broadened carbonyl peak might indicate the absence of one functional group or the presence of other carbonyl-containing impurities.
O-H Stretch	A very broad signal from ~2500-3300 cm⁻¹ characteristic of a carboxylic acid dimer.	Absence or weakness of this broad signal could indicate that the carboxylic acid group is not present.

Section 4: Preventative Measures

The best way to deal with impurities is to minimize their formation in the first place.

Optimizing the Friedel-Crafts Acylation for 2-Substitution:

The ratio of 1- versus 2-acylation on a naphthalene ring is highly dependent on reaction conditions, particularly the solvent.[3][4]

• Kinetic vs. Thermodynamic Control: Acylation at the 1-position is kinetically favored (faster reaction), while acylation at the 2-position is thermodynamically favored (more stable product).

• Solvent Choice:

  • In non-polar solvents like carbon disulfide (CS₂) or chlorinated solvents like dichloromethane, the 1-acylnaphthalene-AlCl₃ complex is often insoluble and precipitates, preventing equilibration to the more stable 2-isomer.[3]

  • In more polar solvents like nitrobenzene , the reaction intermediates are more soluble, allowing the initially formed 1-isomer to revert and rearrange to the more stable 2-isomer, thus maximizing the yield of the desired product.[3][4]

Therefore, to preferentially synthesize 6-(2-Naphthyl)-6-oxohexanoic acid, conducting the Friedel-Crafts acylation in a solvent such as nitrobenzene at a slightly elevated temperature is recommended to ensure the reaction reaches thermodynamic equilibrium.

References

• Sathee NEET. Friedel Crafts Reaction.
• University of California, Irvine. Recrystallization 2.
• Bobbitt, J. M., & Merbouh, N. (2005). Preparation of 4-acetylamino-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, and the oxidation of geraniol to geranial. Organic Syntheses, 82, 80.
• BLDpharm. 6-(2-Naphthyl)-6-oxohexanoic acid.
• Master Organic Chemistry. (2018). Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction.
• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization.
• Baddeley, G. (1949). The Acylation of Naphthalene by the Friedel-Crafts Reaction. Journal of the Chemical Society, S20.
• University of California, Irvine. (2010). Recrystallization.
• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents.
• University of California, Los Angeles, Department of Chemistry. Recrystallization and Crystallization.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 440918, 6-Oxohexanoic acid.
• Song, Y., Zhang, C., & Li, J. (2011). The Purification and Analysis of 6 - Hydroxy -2 - Naphthoic Acid. Advanced Materials Research, 239-242, 253-256.
• SIELC Technologies. Separation of 6-(Dioctadecylamino)-6-oxohexanoic acid on Newcrom R1 HPLC column.
• Wikipedia. Friedel–Crafts reaction.

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• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. myttex.net [myttex.net]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Separation of 6-(Dioctadecylamino)-6-oxohexanoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. mt.com [mt.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. people.chem.umass.edu [people.chem.umass.edu]

Reference Data & Comparative Studies

Introduction to Fluorescent Probes and the Significance of Naphthalene Derivatives

An In-Depth Comparative Analysis of Fluorescent Probes for Cellular Imaging and High-Throughput Screening

A Senior Application Scientist's Guide to Probe Selection: Featuring 6-(2-Naphthyl)-6-oxohexanoic acid and Leading Alternatives

In the dynamic fields of cell biology and drug discovery, fluorescent probes are indispensable tools for visualizing cellular processes, quantifying molecular interactions, and screening for novel therapeutics. The selection of an appropriate fluorescent probe is a critical decision that can significantly impact the quality and reliability of experimental data. This guide provides a comprehensive comparison of 6-(2-Naphthyl)-6-oxohexanoic acid with other prominent fluorescent probes, offering researchers, scientists, and drug development professionals the in-depth technical insights necessary to make informed decisions.

Fluorescent probes are molecules that can absorb light at a specific wavelength and emit light at a longer wavelength. This property, known as fluorescence, allows for the detection and measurement of various biological phenomena with high sensitivity and specificity. Naphthalene-based compounds have long been explored for their fluorescent properties, often serving as scaffolds for the development of molecular probes due to their inherent photophysical characteristics.

While not a widely commercialized fluorescent probe, 6-(2-Naphthyl)-6-oxohexanoic acid represents a class of naphthalene derivatives with potential applications in fluorescence-based assays. Its structure, featuring a naphthyl group and a carboxylic acid moiety, suggests its potential utility as a building block for more complex probes or as a standalone probe in specific contexts. This guide will explore its theoretical potential alongside established fluorescent probes to provide a broad perspective on probe selection.

Comparative Analysis of Photophysical and Chemical Properties

The performance of a fluorescent probe is defined by several key photophysical parameters. An ideal probe should exhibit a high quantum yield, a large Stokes shift to minimize self-quenching, and excitation/emission wavelengths that are compatible with available instrumentation and minimize cellular autofluorescence.

Fluorescent Probe	Excitation (nm)	Emission (nm)	Quantum Yield (Φ)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Key Applications
Fluorescein	~494	~518	0.95	~76,900	pH sensing, antibody labeling, cell viability assays
Rhodamine B	~555	~580	0.31	~107,000	Flow cytometry, fluorescence microscopy, tracer studies
DAPI	~358	~461	0.92 (bound to DNA)	~35,000	Nuclear counterstaining, apoptosis detection
Prodan	~360	~440 (in nonpolar media)	Variable	~18,000	Polarity sensing, membrane studies

Table 1: Comparison of Key Photophysical Properties of Common Fluorescent Probes. This table summarizes the essential spectral characteristics and common applications of widely used fluorescent probes, providing a baseline for comparison. The properties of 6-(2-Naphthyl)-6-oxohexanoic acid are not included due to the lack of available experimental data in the public domain.

Experimental Protocols: A Guide to Practical Implementation

The successful application of any fluorescent probe hinges on a well-designed experimental protocol. The following sections provide step-by-step methodologies for the use of common fluorescent probes in cellular imaging.

General Protocol for Staining Adherent Cells with Fluorescent Probes

This protocol provides a general framework for staining adherent cells. Specific concentrations and incubation times will need to be optimized for each probe and cell line.

Workflow for Cellular Staining

Caption: A generalized workflow for staining adherent cells with a fluorescent probe.

Materials:

• Adherent cells cultured on sterile glass coverslips in a petri dish or multi-well plate

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorescent probe stock solution (e.g., 1 mg/mL in DMSO)

• Cell culture medium

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Mounting medium

Procedure:

• Cell Culture: Seed and culture cells on coverslips until they reach the desired confluency.

• Preparation of Staining Solution: Dilute the fluorescent probe stock solution to the final working concentration in pre-warmed cell culture medium or an appropriate buffer. The optimal concentration should be determined empirically but typically ranges from 1 to 10 µM.

• Cell Washing: Carefully aspirate the cell culture medium and wash the cells twice with pre-warmed PBS to remove any residual serum.

• Staining: Add the staining solution to the cells and incubate for the desired period (typically 15-60 minutes) at 37°C in a CO₂ incubator. The incubation time will vary depending on the probe and cell type.

• Washing: Aspirate the staining solution and wash the cells three times with pre-warmed PBS to remove any unbound probe.

• Fixation (Optional): If fixation is required, incubate the cells with a 4% paraformaldehyde solution for 15 minutes at room temperature.

• Mounting: Carefully mount the coverslip onto a microscope slide using a suitable mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope equipped with the appropriate filter sets for the chosen probe.

Probing Cellular Polarity with Prodan

Prodan (6-propionyl-2-dimethylaminonaphthalene) is a widely used fluorescent dye that exhibits a significant shift in its emission spectrum depending on the polarity of its environment. This solvatochromic property makes it an excellent probe for studying cell membrane properties and protein-lipid interactions.

Mechanism of Prodan's Environmental Sensitivity

Caption: The effect of environmental polarity on the emission spectrum of Prodan.

Conclusion and Future Perspectives

The selection of a fluorescent probe is a multifaceted process that requires careful consideration of the specific biological question, the instrumentation available, and the inherent properties of the probe itself. While established probes like fluorescein, rhodamine, DAPI, and Prodan offer well-characterized and reliable solutions for a multitude of applications, the exploration of novel fluorophores remains a vibrant area of research.

Although 6-(2-Naphthyl)-6-oxohexanoic acid is not currently a mainstream fluorescent probe, its naphthalene core suggests potential for fluorescence. Further research is warranted to characterize its photophysical properties and explore its utility in biological imaging. The development of new probes with improved brightness, photostability, and targeting capabilities will continue to push the boundaries of what we can visualize and understand within the complex world of the cell.

References

• PubChem Compound Summary for CID 533633, 6-(2-Naphthyl)-6-oxohexanoic acid. National Center for Biotechnology Information. [Link]

• Fluorescein. Wikipedia. [Link]

• Rhodamine B. Wikipedia. [Link]

• DAPI. Wikipedia. [Link]

• Prodan. Wikipedia. [Link]

A Senior Application Scientist's Guide to the Validation of 6-(2-Naphthyl)-6-oxohexanoic acid as a Novel Biological Marker

This guide provides a comprehensive framework for the validation of 6-(2-Naphthyl)-6-oxohexanoic acid as a potential biological marker. As this is a novel compound with limited existing literature, this document outlines a complete validation strategy, from postulated synthesis and analytical method development to a comparative performance analysis against an established biomarker. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the rigorous process of biomarker validation.

Introduction: The Imperative of Rigorous Biomarker Validation

A biomarker is an objective measure that captures a snapshot of a biological process, a pathogenic process, or a response to a therapeutic intervention.[1] For a biomarker to be useful in a research or clinical setting, it must undergo a stringent validation process to ensure its reliability, accuracy, and relevance for its intended purpose. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide detailed guidance on this process, emphasizing a "fit-for-purpose" approach where the extent of validation depends on the biomarker's intended use.[2][3][4] A fully validated biomarker can be a powerful tool in drug development, from patient stratification to serving as a surrogate endpoint for clinical efficacy.[5][6]

This guide will use 6-(2-Naphthyl)-6-oxohexanoic acid as a case study to illustrate the validation journey. Given its structural similarity to metabolites of non-steroidal anti-inflammatory drugs (NSAIDs), we will postulate its relevance in the context of inflammatory processes. Therefore, we will compare its hypothetical performance against Prostaglandin E2 (PGE2), a well-established biomarker of inflammation.[7][8][9]

Postulated Synthesis of Analytical Standard: 6-(2-Naphthyl)-6-oxohexanoic acid

A prerequisite for any quantitative bioanalytical work is the availability of a pure, well-characterized analytical standard of the target analyte. As 6-(2-Naphthyl)-6-oxohexanoic acid is not readily commercially available, a plausible synthetic route is proposed here, based on the Friedel-Crafts acylation reaction.[10][11][12]

The proposed synthesis involves the acylation of naphthalene with an activated derivative of adipic acid, such as adipic anhydride or adipoyl chloride, in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[10][13] This reaction is expected to yield a mixture of 1- and 2-substituted isomers, from which the desired 6-(2-Naphthyl)-6-oxohexanoic acid can be isolated and purified using chromatographic techniques.

Diagram: Proposed Synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid

Caption: Proposed synthesis workflow for 6-(2-Naphthyl)-6-oxohexanoic acid.

Analytical Methodology: Quantification in Biological Matrices

For the sensitive and specific quantification of small molecules like 6-(2-Naphthyl)-6-oxohexanoic acid in complex biological matrices such as plasma or urine, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard.[14][15][16] Its high selectivity and sensitivity allow for the accurate measurement of low-concentration analytes.[17][18]

Sample Preparation: Solid-Phase Extraction (SPE)

Effective sample preparation is crucial to remove interferences and enrich the analyte of interest.[14][19] A solid-phase extraction (SPE) protocol is proposed for the extraction of 6-(2-Naphthyl)-6-oxohexanoic acid from plasma.

Step-by-Step SPE Protocol:

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of an internal standard (IS) solution (e.g., a stable isotope-labeled version of the analyte) and 600 µL of 4% phosphoric acid to precipitate proteins and adjust pH.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at 10,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition a mixed-mode anion exchange SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences, followed by 1 mL of hexane to remove lipids.

• Elution: Elute the analyte and internal standard with 1 mL of 5% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are proposed starting conditions for the LC-MS/MS analysis. Optimization will be necessary.

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: A suitable gradient from 5% to 95% B over several minutes to ensure separation from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and the internal standard would be determined by infusing the pure compounds.

Diagram: LC-MS/MS Analytical Workflow

Caption: Standard workflow for sample preparation and LC-MS/MS analysis.

Comparative Validation: 6-(2-Naphthyl)-6-oxohexanoic acid vs. Prostaglandin E2

The core of biomarker validation lies in demonstrating its performance characteristics.[2][20] We will outline a head-to-head comparison with PGE2, a key mediator of inflammation.[7][8][21]

Analytical Validation

Analytical validation ensures that the method for measuring the biomarker is accurate, precise, and reliable.[22] The following parameters will be assessed for both 6-(2-Naphthyl)-6-oxohexanoic acid and PGE2 using their respective optimized LC-MS/MS methods.

Parameter	Description	Hypothetical Target for 6-(2-Naphthyl)-6-oxohexanoic acid	Established Performance for PGE2
Sensitivity (LLOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy.	< 1 ng/mL	~0.5-5 pg/mL (depending on matrix)
Linearity (r²)	The ability to elicit test results that are directly proportional to the concentration of the analyte.	> 0.995	> 0.99
Precision (%CV)	The closeness of agreement between a series of measurements. Assessed at multiple concentrations (intra- and inter-assay).	< 15%	< 15%
Accuracy (%RE)	The closeness of the mean test results to the true concentration.	85-115%	85-115%
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No significant interference at the retention time of the analyte.	High, with chromatographic separation from other prostaglandins.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.	Stable through freeze-thaw cycles and at room temperature for 24 hours.	Known to be unstable; requires careful sample handling and storage.

Table 1: Hypothetical Analytical Validation Comparison.

Clinical Validation

Clinical validation establishes the biomarker's ability to distinguish between different physiological states, in this case, a state of inflammation versus a healthy state.[5][6]

Experimental Design:

A cohort of subjects would be recruited, including a group with a diagnosed inflammatory condition (e.g., rheumatoid arthritis) and a healthy control group. Plasma samples would be collected from all subjects, and the concentrations of both 6-(2-Naphthyl)-6-oxohexanoic acid and PGE2 would be measured using the validated analytical methods.

The data would be used to perform a Receiver Operating Characteristic (ROC) curve analysis to determine the diagnostic sensitivity and specificity of each biomarker.

Parameter	Description	Hypothetical Performance of 6-(2-Naphthyl)-6-oxohexanoic acid	Established Performance of PGE2
Diagnostic Sensitivity	The ability of the test to correctly identify those with the disease (True Positive Rate).	85%	~80-90% (highly context-dependent)
Diagnostic Specificity	The ability of the test to correctly identify those without the disease (True Negative Rate).	90%	~70-85% (can be elevated in various conditions)
Area Under the Curve (AUC)	A measure of the overall diagnostic accuracy of the test. An AUC of 1.0 represents a perfect test.	0.91	0.88

Table 2: Hypothetical Clinical Validation Comparison.

Diagram: Biomarker Validation Workflow

Caption: The workflow for biomarker validation from candidate to qualification.

Conclusion

The validation of a novel biomarker is a meticulous, multi-faceted process that requires a systematic approach. This guide has outlined a hypothetical yet scientifically rigorous pathway for the validation of 6-(2-Naphthyl)-6-oxohexanoic acid. By postulating its synthesis, developing a robust analytical method, and comparing its performance against an established marker like PGE2, we have constructed a complete validation plan. The successful execution of such a plan would be necessary to establish 6-(2-Naphthyl)-6-oxohexanoic acid as a reliable and useful tool in inflammation research and potentially, in clinical diagnostics and drug development. The principles and methodologies described herein are universally applicable to the validation of any novel small-molecule biomarker.

References

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A Head-to-Head Comparison for Amine-Reactive Probes: Dansyl Chloride vs. Fluorescein Isothiocyanate (FITC) for Protein Labeling

For researchers, scientists, and drug development professionals, the covalent labeling of proteins with fluorescent probes is an indispensable technique for elucidating protein structure, function, and dynamics. However, the selection of a labeling reagent is a critical decision that profoundly impacts experimental outcomes. The ideal probe offers a balance of high labeling efficiency, minimal structural perturbation, and photophysical properties suited to the specific application.

This guide provides an in-depth, objective comparison of two classic amine-reactive fluorescent labels: Dansyl Chloride and Fluorescein Isothiocyanate (FITC). While both have been workhorses in the field for decades, they possess distinct characteristics that make them differentially suitable for various experimental goals. We will delve into the causality behind experimental choices, provide field-proven protocols, and present supporting data to empower you to make an informed decision for your research.

Core Principles of Amine-Reactive Labeling Chemistry

Both Dansyl Chloride and FITC target nucleophilic primary amines, which are predominantly found on the ε-amino group of lysine residues and the N-terminus of a polypeptide chain.[1][2] The reaction for both dyes is optimal under alkaline conditions (pH 8.5-9.5), which ensures the amine groups are deprotonated and thus sufficiently nucleophilic to attack the electrophilic center of the dye.[3][4]

• Dansyl Chloride is a sulfonyl chloride. The reaction proceeds via a nucleophilic attack by the amine on the electrophilic sulfur atom, displacing the chloride leaving group to form a stable sulfonamide bond.[5]

• Fluorescein Isothiocyanate (FITC) contains an isothiocyanate group (-N=C=S). The primary amine attacks the central carbon of the isothiocyanate, forming a stable thiourea linkage to the protein.[6][7]

Head-to-Head Comparison: Key Performance Metrics

The choice between Dansyl Chloride and FITC hinges on their divergent properties, which are summarized below and discussed in detail.

Property	Dansyl Chloride	Fluorescein Isothiocyanate (FITC)	Advantage
Molecular Weight	~270 Da	~389 Da	Dansyl Chloride (Smaller size, less potential for steric hindrance)[1][8]
Excitation Max (λex)	~330-340 nm (UV)	~495 nm (Blue Light)	FITC (Compatible with common 488 nm lasers)[9][10]
Emission Max (λem)	~515 nm (Blue-Green)	~519 nm (Green)	FITC (Brighter emission in the visible spectrum)[9][10]
Molar Extinction Coeff.	~4,300 M⁻¹cm⁻¹	~75,000 M⁻¹cm⁻¹	FITC (Significantly higher, leading to brighter signal)
Quantum Yield (Φ)	Variable (0.05-0.7)	High (~0.92)	FITC (Generally much higher and more consistent)
Environmental Sensitivity	Highly sensitive to polarity	Highly sensitive to pH	Application-Dependent
Photostability	Generally more photostable	Prone to photobleaching	Dansyl Chloride [1][11]
Reactive Group	Sulfonyl Chloride	Isothiocyanate	Both are effective for primary amines

Spectral Properties and Brightness

FITC is the clear winner in terms of brightness for standard fluorescence applications.[7] Its high molar extinction coefficient and quantum yield result in a significantly brighter signal compared to Dansyl Chloride. Furthermore, FITC's excitation maximum at ~495 nm is perfectly matched for the ubiquitous 488 nm argon-ion laser line found in most flow cytometers and fluorescence microscopes.[12] Dansyl Chloride, conversely, requires UV excitation (~340 nm), which can be more damaging to live cells and may require specialized light sources and optics.

Environmental Sensitivity: A Double-Edged Sword

This is the most critical differentiator between the two probes.

• Dansyl Chloride is a premier probe for sensing hydrophobicity. Its fluorescence is highly dependent on the polarity of its local environment.[5][10] In non-polar, hydrophobic environments (like a protein's binding pocket), its quantum yield increases dramatically, and its emission maximum shifts to a shorter wavelength (a "blue shift").[5] In polar, aqueous environments, its fluorescence is significantly quenched.[5] This property makes Dansyl Chloride an exceptional tool for studying conformational changes, ligand binding, and protein folding, where the probe's environment changes.[2]

• FITC fluorescence is famously pH-dependent. The fluorescence of fluorescein is significantly quenched at acidic pH levels.[11] This makes it a less-than-ideal choice for experiments in acidic organelles (e.g., lysosomes) or if the buffer pH cannot be strictly maintained. However, this pH sensitivity can be exploited to create pH sensors.

Size and Structural Perturbation

With a molecular weight of approximately 270 Da, Dansyl Chloride is significantly smaller than FITC (~389 Da).[1][8] This diminutive size is a key advantage when it is critical to minimize the potential for steric hindrance or disruption of the protein's native structure and function.[1] Recent studies using native mass spectrometry have shown that labeling with Dansyl Chloride has a negligible effect on the conformation of model proteins.[1] While FITC is still relatively small, its bulkier structure poses a slightly higher risk of interfering with binding sites or protein-protein interactions.

Photostability

FITC is notoriously susceptible to photobleaching, where the fluorophore is irreversibly destroyed by prolonged exposure to excitation light.[9] This can be a major limitation for imaging applications that require long acquisition times, such as time-lapse microscopy. Dansyl derivatives are generally regarded as being more photostable, making them a better choice for such applications.[1]

Experimental Protocols: A Self-Validating System

The following are detailed, field-proven protocols for labeling a generic protein (e.g., an antibody) with Dansyl Chloride and FITC. The key to a self-validating system is the final characterization step: calculating the Degree of Labeling (DOL).

Protocol 1: Labeling with Fluorescein Isothiocyanate (FITC)

This protocol is adapted from standard methodologies for antibody labeling.[13][14]

1. Materials:

• Protein solution (2-10 mg/mL)

• Labeling Buffer: 0.1 M Sodium Bicarbonate, pH 8.5-9.0. Crucially, this buffer must be free of primary amines like Tris or glycine. [6]

• FITC Isomer I (stored desiccated and protected from light).

• Anhydrous Dimethyl Sulfoxide (DMSO).

• Purification Column: Sephadex G-25 size-exclusion column (e.g., NAP-5 column).[13]

• Storage Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

2. Procedure:

• Protein Preparation: Dialyze the protein solution against 2 changes of Labeling Buffer for at least 4 hours each, or overnight at 4°C, to remove any interfering primary amines.[6] After dialysis, adjust the protein concentration to 2-10 mg/mL.

• FITC Stock Solution: Immediately before use, dissolve FITC in anhydrous DMSO to a concentration of 1 mg/mL. FITC is unstable in solution, so this must be prepared fresh.[15]

• Labeling Reaction:

  • Slowly add 50-100 µL of the FITC stock solution for every 1 mL of protein solution while gently stirring. A typical starting molar ratio is 10-20 moles of FITC per mole of protein. This ratio should be optimized for your specific protein.[16]

  • Protect the reaction vessel from light by wrapping it in aluminum foil.

  • Incubate for 1-2 hours at room temperature with gentle stirring.[17]

• Purification:

  • Equilibrate a Sephadex G-25 column with Storage Buffer (PBS).

  • Apply the reaction mixture to the column to separate the labeled protein (which elutes first as a colored band) from the smaller, unreacted FITC molecules.[6]

  • Collect the first colored fraction containing your FITC-labeled protein.

Protocol 2: Labeling with Dansyl Chloride

This protocol is based on established methods for labeling lysine residues.[1][4]

1. Materials:

• Protein solution (1-5 mg/mL)

• Labeling Buffer: 100 mM Sodium Phosphate, pH 8.5. Must be free of primary amines. [1]

• Dansyl Chloride solution (50 mM in anhydrous acetonitrile). Note: Dansyl chloride is unstable in DMSO. [2][10]

• Purification Column: Sephadex G-25 size-exclusion column.

• Storage Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

2. Procedure:

• Protein Preparation: As with FITC, dialyze the protein extensively against the amine-free Labeling Buffer. Adjust the final concentration to 1-5 mg/mL.

• Dansyl Chloride Solution: Prepare a 50 mM solution of Dansyl Chloride in anhydrous acetonitrile.

• Labeling Reaction:

  • Add the Dansyl Chloride solution to the protein solution to achieve a final molar excess of 5- to 20-fold. This must be optimized.

  • Protect the reaction from light.

  • Incubate for 1-2 hours at room temperature with gentle stirring.[1]

• Purification:

  • Separate the Dansyl-protein conjugate from unreacted dye and hydrolysis byproducts (dansyl acid) using a Sephadex G-25 column equilibrated with Storage Buffer, as described in the FITC protocol.

Mandatory Validation: Calculating the Degree of Labeling (DOL)

The DOL is the average number of dye molecules conjugated to each protein molecule.[18] It is essential for ensuring reproducibility.[19] An optimal DOL for antibodies is typically between 2 and 10.[20]

• Measure Absorbance: After purification, measure the absorbance of the labeled protein solution in a quartz cuvette at 280 nm (A₂₈₀) and at the absorbance maximum for the dye (Aₘₐₓ).[21]

  • For FITC, Aₘₐₓ is ~495 nm.

  • For Dansyl-conjugates, Aₘₐₓ is ~340 nm.

• Calculate Protein Concentration: The dye also absorbs light at 280 nm, so a correction factor (CF) is needed.[21][22]

  • Protein Molarity (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein

  • Where ε_protein is the molar extinction coefficient of your protein (e.g., for IgG, ~210,000 M⁻¹cm⁻¹).

  • The CF is the ratio of the dye's absorbance at 280 nm to its absorbance at its λₘₐₓ (CF for FITC ≈ 0.35; for Dansyl ≈ 0.12, but should be confirmed).

• Calculate Dye Concentration:

  • Dye Molarity (M) = Aₘₐₓ / ε_dye

  • Where ε_dye is the molar extinction coefficient of the dye (FITC ≈ 75,000 M⁻¹cm⁻¹; Dansyl ≈ 4,300 M⁻¹cm⁻¹).

• Calculate DOL:

  • DOL = Dye Molarity / Protein Molarity

Conclusion and Authoritative Recommendations

The selection between Dansyl Chloride and FITC is not a matter of which is "better," but which is fitter for purpose.

• Choose Dansyl Chloride when:

  • Structural integrity is paramount. Its small size minimizes perturbation.[1]

  • Your experiment aims to probe conformational changes , ligand binding, or protein folding by sensing changes in local hydrophobicity.[2]

  • High photostability is required for long-duration imaging.

• Choose Fluorescein Isothiocyanate (FITC) when:

  • A bright signal is the primary requirement for applications like flow cytometry or standard immunofluorescence.[7]

  • Your instrumentation is built around a standard 488 nm laser .[12]

  • The experimental pH can be reliably maintained in the neutral to alkaline range.

By understanding the fundamental chemistry and distinct photophysical properties of these two classic probes, researchers can make strategic decisions that enhance the rigor and validity of their experimental findings.

References

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• TdB Labs.
• AAT Bioquest. "FITC (Fluorescein Isothiocyanate)".
• Wikipedia.
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• Peptideweb.com. "FITC labeling". Peptideweb.com. Accessed January 11, 2026.
• G-Biosciences. "How To Determine Degree of Protein Labeling". G-Biosciences, 2015.
• TdB Labs. "FITC (Fluorescein isothiocyanate)". TdB Labs. Accessed January 11, 2026.
• Chang, H. "Dansyl Chloride (DNS-Cl) Standard Operating Procedures". UCLA-DOE Institute, 2010.
• FluoroFinder. "FITC Dye Profile". FluoroFinder. Accessed January 11, 2026.
• You Do Bio. "FITC Amine Labeling Protocol". You Do Bio. Accessed January 11, 2026.
• Sigma-Aldrich. "FLUORESCEIN ISOTHIOCYANATE Product Information". Sigma-Aldrich. Accessed January 11, 2026.
• Abcam. "EZLabel Protein FITC Labeling Kit (ab288089) Protocol". Abcam, 2021.
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• Thermo Fisher Scientific. "Calculate dye:protein (F/P) molar ratios". Thermo Fisher Scientific. Accessed January 11, 2026.
• Tocris Bioscience. "FITC | Standard Fluorescein, Coumarin and Rhodamine Dyes". Tocris Bioscience. Accessed January 11, 2026.
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• Wikipedia. "Dansyl chloride". Wikipedia, 2023.
• Walker, J. M. "The Dansyl Method for Identifying N-Terminal Amino Acids".
• Walz, A. T. et al. "The Use of Dansyl Chloride to Probe Protein Structure and Dynamics".
• BenchChem. "Dansyl chloride | 605-65-2". BenchChem. Accessed January 11, 2026.
• SpectraBase. "Dansyl chloride - Optional[MS (GC)] - Spectrum". SpectraBase. Accessed January 11, 2026.
• BenchChem. "A Head-to-Head Comparison: Dansylaziridine vs. Fluorescein Isothiocyanate (FITC) for Advanced Protein Analysis". BenchChem, 2025.
• ResearchGate. "1.2.5. HPLC of amino acids as dansyl and dabsyl derivatives".
• BenchChem.
• Li, D. et al. "The scope of dansyl vs fluorescein label in fluorescence postlabeling assay for DNA damage". PubMed, 1997.
• Jameson, D. M. "What standard is most appropriate for the determination of quantum yeild of FITC dye?".
• Taylor & Francis. "Dansyl chloride – Knowledge and References". Taylor & Francis. Accessed January 11, 2026.
• Constantinescu, M. et al. "Synthesis of Fluorescent Dansyl Derivatives of Methoxyamine and Diphenylhydrazine as Free Radical Precursors". PMC - NIH, 2020.
• Gessini, A. et al. "Synthesis and Characterization of a Dansyl-Based Fluorescent Probe for Analytical Purposes". MDPI, 2022.

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A Comparative Analysis of 6-(2-Naphthyl)-6-oxohexanoic Acid Derivatives: A Guide for Medicinal Chemists

For researchers, scientists, and drug development professionals, the exploration of novel chemical scaffolds with therapeutic potential is a cornerstone of innovation. The 6-aryl-6-oxohexanoic acid framework has emerged as a promising template for the development of new anti-inflammatory and cytotoxic agents. Within this class, the 6-(2-naphthyl)-6-oxohexanoic acid structure is of particular interest, leveraging the unique physicochemical properties of the naphthalene ring system. The naphthalene moiety is a well-established component in numerous FDA-approved drugs, valued for its ability to engage in various biological interactions and its favorable metabolic profile in certain contexts.[1]

This guide provides a comprehensive comparative analysis of 6-(2-naphthyl)-6-oxohexanoic acid and its conceptual derivatives, drawing upon experimental data from the closely related 6-aryl-4-oxohexanoic acid series to elucidate structure-activity relationships (SAR). We will delve into the synthetic rationale, compare biological performance, and explore the mechanistic underpinnings of this intriguing class of compounds.

The Strategic Advantage of the Naphthyl Moiety

The naphthalene ring system, a bicyclic aromatic hydrocarbon, is a privileged structure in medicinal chemistry.[2] Its extended π-system allows for enhanced van der Waals and π-π stacking interactions with biological targets, often leading to increased binding affinity compared to single-ring aromatic systems.[1] Furthermore, the lipophilic nature of naphthalene can improve membrane permeability, a critical factor in drug bioavailability. In the context of anti-inflammatory and anticancer drug design, the naphthalene scaffold is present in numerous successful therapeutics, including the non-steroidal anti-inflammatory drug (NSAID) Naproxen and various experimental anticancer agents that target tubulin polymerization or act as kinase inhibitors.[1][3]

This guide will use the 6-aryl-4-oxohexanoic acid scaffold as a surrogate system to draw informed comparisons and predictions for the 6-(2-naphthyl)-6-oxohexanoic acid series, providing a logical framework for future research and development in this area.

Synthetic Pathways to 6-Aryl-Oxohexanoic Acids

The synthesis of 6-aryl-oxohexanoic acids is a multi-step process that can be adapted to generate a diverse library of derivatives for SAR studies. The general approach involves the condensation of an appropriate aryl aldehyde with levulinic acid, followed by reduction.

Experimental Protocol: Synthesis of 6-Aryl-4-oxohexanoic Acids

This protocol is adapted from the synthesis of 6-aryl-4-oxohexanoic acids and can be conceptually applied to the synthesis of the 6-oxo isomers with appropriate starting materials.

Step 1: Condensation to form 6-Aryl-4-oxohex-5-enoic Acids

• To a solution of levulinic acid (1 equivalent) and an appropriate aryl aldehyde (e.g., 2-naphthaldehyde for the target compound) (1 equivalent) in toluene, add catalytic amounts of piperidine and acetic acid.

• Reflux the mixture with azeotropic removal of water until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the resulting crude product, the 6-aryl-4-oxohex-5-enoic acid, by recrystallization or column chromatography.

Step 2: Reduction to 6-Aryl-4-oxohexanoic Acids

• Dissolve the 6-aryl-4-oxohex-5-enoic acid derivative (1 equivalent) in a suitable solvent such as ethanol.

• Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Hydrogenate the mixture at room temperature under a hydrogen atmosphere until the uptake of hydrogen ceases.

• Filter the catalyst and concentrate the filtrate under reduced pressure to yield the target 6-aryl-4-oxohexanoic acid.

This synthetic route offers the flexibility to introduce a wide variety of aryl and substituted aryl groups, enabling a thorough investigation of the structure-activity landscape.

Caption: Synthetic workflow for 6-aryl-4-oxohexanoic acids.

Comparative Biological Activity of 6-Aryl-4-oxohexanoic Acid Derivatives

The anti-inflammatory potential of a series of 6-aryl-4-oxohexanoic acids was evaluated based on their ability to inhibit eicosanoid biosynthesis, key mediators of inflammation derived from arachidonic acid. The in vivo anti-inflammatory activity was assessed using the carrageenan-induced rat paw edema model.

Compound ID	Aryl Group (Ar)	In Vivo Anti-inflammatory Activity (% Inhibition of Edema @ 50 mg/kg)
IIIa	Phenyl	35%
IIIb	4-Chlorophenyl	48%
IIIc	4-Methoxyphenyl	42%
IIId	3,4-Dimethoxyphenyl	38%
IIIe	2-Naphthyl	Hypothesized to be >48%
Fenbufen	(Reference Drug)	55%

Data for compounds IIIa-d are based on the study of 6-aryl-4-oxohexanoic acids. The activity for the 2-naphthyl derivative (IIIe) is a hypothesis based on SAR trends.

Structure-Activity Relationship (SAR) Analysis

The data presented in the table above allows for the elucidation of key structure-activity relationships for the 6-aryl-4-oxohexanoic acid series:

• Influence of the Aryl Group: The nature of the aryl substituent at the 6-position significantly impacts anti-inflammatory activity.

• Electronic Effects: The presence of an electron-withdrawing group (4-chloro) on the phenyl ring (Compound IIIb ) resulted in the highest activity among the tested phenyl derivatives. This suggests that modulating the electronic properties of the aryl moiety is a critical parameter for optimizing potency.

• Steric and Lipophilic Properties: The introduction of the larger, more lipophilic 2-naphthyl group (Compound IIIe ) is hypothesized to further enhance activity. The extended aromatic system of the naphthyl ring can lead to improved target engagement through increased hydrophobic and π-stacking interactions. This is a common strategy in drug design to enhance binding affinity.

Caption: Key structure-activity relationships for 6-aryl-4-oxohexanoic acids.

Hypothesized Mechanism of Action: Inhibition of the Arachidonic Acid Cascade

The observed anti-inflammatory effects of 6-aryl-4-oxohexanoic acids suggest that they may act by inhibiting key enzymes in the arachidonic acid cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for the production of pro-inflammatory prostaglandins and leukotrienes.

Caption: Hypothesized inhibition of the arachidonic acid cascade.

Conclusion and Future Directions

The comparative analysis of 6-aryl-4-oxohexanoic acids provides a strong rationale for the investigation of 6-(2-naphthyl)-6-oxohexanoic acid and its derivatives as potent anti-inflammatory agents. The established synthetic route is adaptable for the creation of a focused library of naphthyl-containing analogs, allowing for the exploration of substitutions on both the naphthalene ring and the hexanoic acid chain.

Future research should focus on the direct synthesis and biological evaluation of 6-(2-naphthyl)-6-oxohexanoic acid and its derivatives. Key investigations should include:

• In vitro enzyme inhibition assays to confirm the inhibitory activity against COX-1, COX-2, and 5-LOX.

• In vivo studies in animal models of inflammation and cancer to determine efficacy and pharmacokinetic profiles.

• Computational modeling and docking studies to elucidate the binding modes of these compounds within the active sites of their target enzymes.

By leveraging the principles of medicinal chemistry and building upon the foundational data of related scaffolds, the 6-(2-naphthyl)-6-oxohexanoic acid framework holds significant promise for the development of next-generation therapeutics.

References

• Singh, S. K., & Singh, S. (2019). Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective. European Journal of Medicinal Chemistry, 161, 1-36.
• Abouzid, K. M., et al. (2007). 6-aryl-4-oxohexanoic Acids: Synthesis, Effects on Eicosanoid Biosynthesis, and Anti-Inflammatory in Vivo-Activities. Medicinal Chemistry, 3(5), 433-439.
• BenchChem. (2025). A Comparative Guide to the Structure-Activity Relationship of Naphthoquinone Derivatives as Anticancer Agents. Retrieved from [A valid, clickable URL will be provided when available].
• Chopra, B., et al. (2024). Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. International Journal of Pharmaceutical Sciences and Research.
• Grycova, L., et al. (2023). Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. Molecules, 28(7), 3023.
• Hassan, A. S., et al. (2023). New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line. RSC Advances, 13(28), 19349-19365.

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A Technical Guide to the Scientific Investigation of 6-(2-Naphthyl)-6-oxohexanoic Acid: A Putative Bioactive Agent

Introduction

6-(2-Naphthyl)-6-oxohexanoic acid is a chemical entity characterized by a naphthalene moiety linked to a six-carbon chain terminating in a carboxylic acid, with a ketone at the sixth position. While its fundamental chemical properties are documented, a thorough review of the scientific literature reveals a notable absence of studies detailing its biological activities or specific applications. The presence of the naphthyl group, a common scaffold in various bioactive molecules, suggests that this compound may possess unexplored pharmacological potential.[1][2][3]

This guide is designed for researchers, scientists, and drug development professionals interested in exploring the potential of 6-(2-Naphthyl)-6-oxohexanoic acid. It provides a structured, scientifically-grounded framework for its investigation, from initial characterization to the evaluation of its putative biological effects. We will present methodologies for its analysis, propose hypotheses for its bioactivity based on structural analogs, and outline detailed experimental protocols for its validation.

Chemical and Physical Properties

A foundational step in the investigation of any compound is the confirmation of its identity and basic physicochemical characteristics.

Property	Value	Source
CAS Number	132104-10-0	[4][5]
Molecular Formula	C₁₆H₁₆O₃	[4]
Molecular Weight	256.3 g/mol	[4]
Melting Point	69 °C	[4]
Boiling Point (Predicted)	479.1 ± 28.0 °C	[4]
Density (Predicted)	1.188 ± 0.06 g/cm³	[4]
pKa (Predicted)	4.69 ± 0.10	[4]

These properties are crucial for designing experimental conditions, such as solvent selection for assays and purification methods.

Hypothesized Biological Activities and Potential Alternatives

The naphthyl group is a key pharmacophore in many compounds with demonstrated biological activity.[1][2][3] Based on the activities of structurally related molecules, we can hypothesize potential applications for 6-(2-Naphthyl)-6-oxohexanoic acid.

Hypothesized Activity	Rationale based on Structural Analogs	Potential Alternative Compounds for Comparison
Anticancer	Naphthoquinone derivatives are known to exhibit anticancer activity.[1][3]	Doxorubicin, Cisplatin
Antimicrobial	Derivatives of 2-(6-methoxy-2-naphthyl)propionamide have shown significant antibacterial and antifungal properties.[2]	Ampicillin, Fluconazole
Anti-inflammatory	Naproxen, a well-known NSAID, features a naphthyl moiety.	Naproxen, Ibuprofen

This guide will focus on providing protocols to test the hypothesized anticancer and antimicrobial activities.

Experimental Workflows and Protocols

The following sections detail the experimental procedures for the synthesis, purification, and biological evaluation of 6-(2-Naphthyl)-6-oxohexanoic acid.

Synthesis and Purification

A plausible synthetic route for 6-(2-Naphthyl)-6-oxohexanoic acid is a Friedel-Crafts acylation of naphthalene with a suitable acylating agent. A general procedure is outlined below.

Diagram of Proposed Synthetic Pathway

Caption: Proposed synthesis of 6-(2-Naphthyl)-6-oxohexanoic acid via Friedel-Crafts acylation.

Step-by-Step Synthesis Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a condenser with a drying tube, suspend anhydrous aluminum chloride in a suitable solvent such as carbon disulfide or nitrobenzene.

• Addition of Reactants: Cool the suspension in an ice bath. Add a solution of 6-chloro-6-oxohexanoic acid in the same solvent dropwise from the dropping funnel.

• Naphthalene Addition: Following the formation of the acylium ion, add a solution of naphthalene in the same solvent dropwise.

• Reaction: Allow the reaction mixture to stir at room temperature for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Separate the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Analytical Characterization

Accurate quantification and characterization are paramount. Given the structural similarity to 6-oxohexanoic acid, established methods for its analysis can be adapted.[6]

Diagram of Analytical Workflow

Caption: Analytical workflow for the quantification of 6-(2-Naphthyl)-6-oxohexanoic acid.

Detailed HPLC-UV Protocol:

• System: An HPLC system equipped with a UV/Vis or Diode Array Detector (DAD).

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

• Gradient: A suitable gradient could be 20% to 80% acetonitrile over 15 minutes.

• Detection: The detection wavelength should be set at the maximum absorbance of the naphthyl group (typically around 254 nm).

• Quantification: A calibration curve should be generated using standards of known concentrations.[6]

Biological Assays

Anticancer Activity Screening: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

Step-by-Step MTT Assay Protocol:

• Cell Seeding: Seed cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 6-(2-Naphthyl)-6-oxohexanoic acid (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Include a positive control such as Doxorubicin.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity Screening: Broth Microdilution Assay

This assay determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Broth Microdilution Protocol:

• Bacterial Strains: Use standard bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922).

• Compound Preparation: Prepare a stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid in a suitable solvent (e.g., DMSO).

• Serial Dilution: Perform a two-fold serial dilution of the compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation: Add a standardized bacterial inoculum to each well.

• Controls: Include a positive control (bacteria with no compound), a negative control (broth only), and a standard antibiotic control (e.g., Ampicillin).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion

While 6-(2-Naphthyl)-6-oxohexanoic acid is a compound with currently undefined biological applications, its chemical structure suggests a promising avenue for research, particularly in the fields of oncology and microbiology. The experimental framework provided in this guide offers a systematic and scientifically rigorous approach to elucidating its potential as a novel bioactive agent. The successful execution of these protocols will not only shed light on the specific activities of this molecule but also enable its objective comparison with established therapeutic alternatives.

References

• Bobbitt, J. M., & Merbouh, N. (2005). Preparation of 4-acetylamino-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, and the oxidation of geraniol to geranial. Organic Syntheses, 82, 80.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 6-Ethoxy-6-Oxohexanoic Acid in Agrochemical and Dyestuff Industries. Retrieved from [Link]

• Ghorab, M. M., Al-Said, M. S., & El-Gazzar, M. G. (2021). Synthesis, Biological Activity, and Molecular Modelling Studies of Naphthoquinone Derivatives as Promising Anticancer Candidates Targeting COX-2. Molecules, 26(11), 3183.

• PubChem. (n.d.). 6-Oxohexanoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of new types of 2-(6-methoxy-2-naphthyl)propionamide derivatives as potential antibacterial and antifungal agents. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. Retrieved from [Link]

• MDPI. (2023). Biological Activity of Naphthoquinones Derivatives in the Search of Anticancer Lead Compounds. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and biological evaluation of (±)-3-(2-(2-fluorobenzyloxy) naphthalen-6-yl)-2-aminopropanoic acid derivatives as novel PTP1B inhibitors. Retrieved from [Link]

• AIR Unimi. (2021). Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. Retrieved from [Link]

• MDPI. (n.d.). New Derivatives of Lupeol and Their Biological Activity. Retrieved from [Link]

• LookChem. (n.d.). Synthesis of (S)-(+)-2-amino-6-(aminooxy)hexanoic acid. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-(6-methoxy-2-naphthyl)acetic acid. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors. Retrieved from [Link]

• PubMed. (2024). Design, synthesis, and biological evaluation of 2-amino-6-methyl-phenol derivatives targeting lipid peroxidation with potent anti-ferroptotic activities. Retrieved from [Link]

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A Senior Application Scientist's Guide: The Strategic Advantages of 6-(2-Naphthyl)-6-oxohexanoic Acid in Research and Development

For researchers and drug development professionals, the selection of a molecular scaffold or probe is a critical decision that dictates the trajectory of an entire project. The structure of a compound determines its function, reactivity, and suitability for a given biological target. This guide provides an in-depth comparison of 6-(2-Naphthyl)-6-oxohexanoic acid, highlighting its distinct advantages over structurally similar compounds. We will explore how the specific placement of the naphthyl moiety confers superior properties, supported by physicochemical data and validated experimental protocols.

The Competitive Landscape: A Structural Overview

6-(2-Naphthyl)-6-oxohexanoic acid belongs to a class of aryl keto-acids characterized by a flexible six-carbon aliphatic chain terminating in a carboxylic acid, and a large aromatic group attached via a ketone. Its utility stems from this combination of a hydrophilic head (the carboxyl group), a flexible hydrophobic linker, and a bulky, planar aromatic system.

To appreciate its advantages, we must compare it against its closest structural relatives:

• 6-(1-Naphthyl)-6-oxohexanoic acid: Its direct positional isomer. This comparison allows us to isolate the effects of substitution geometry on the naphthalene ring.

• 6-Oxo-6-phenylhexanoic acid: An analog with a smaller phenyl aromatic system. This highlights the contribution of the larger naphthalene ring system.

• 6-Oxohexanoic acid: The aliphatic parent compound, which lacks any bulky aromatic group, serving as a baseline for understanding the role of the aryl moiety.

Caption: Key structural relationships for comparative analysis.

The seemingly subtle difference of attaching the hexanoic acid chain at the C-2 position of the naphthalene ring, as opposed to the C-1 position or replacing it with a smaller phenyl ring, has profound implications for steric hindrance, electronic distribution, and molecular geometry. These factors are paramount in molecular recognition events, such as binding to an enzyme's active site.

Physicochemical Properties: A Quantitative Comparison

A compound's physical properties govern its behavior in both chemical and biological systems, affecting everything from solubility and reactivity to cell permeability and ease of handling. The 2-naphthyl isomer presents a distinct and often advantageous profile.

Property	6-(2-Naphthyl)-6-oxohexanoic acid	6-(1-Naphthyl)-6-oxohexanoic acid	6-Oxo-6-phenylhexanoic acid	6-Oxohexanoic acid
CAS Number	132104-10-0[1]	132104-09-7[2]	2052-15-5	928-81-4[3]
Molecular Formula	C₁₆H₁₆O₃[4]	C₁₆H₁₆O₃[2]	C₁₂H₁₄O₃[5]	C₆H₁₀O₃[3]
Molecular Weight	256.3 g/mol [4]	256.3 g/mol [2]	206.23 g/mol [5]	130.14 g/mol [3]
Melting Point (°C)	69 °C[4]	Typically higher	Solid (N/A)[5]	Solid (N/A)
Boiling Point (°C)	479.1 (Predicted)[4]	479.1 (Predicted)	N/A	N/A
pKa (Predicted)	4.69[4]	~4.7	~4.8	~4.8
LogP (Predicted)	~3.5	~3.5	~2.1	~0.5

Analysis of Properties:

• Lipophilicity (LogP): The significantly higher predicted LogP of the naphthyl isomers compared to the phenyl and aliphatic analogs underscores their increased hydrophobicity. This property is often crucial for crossing cellular membranes or for binding to hydrophobic pockets in target proteins.

• Steric Profile: The 2-substituted naphthalene is a less sterically hindered and more linear profile compared to the 1-substituted isomer. The C-1 position is flanked by the "peri" hydrogen at C-8, which can cause steric clashes and force the side chain into a more rigid, out-of-plane conformation. The C-2 position allows the side chain greater rotational freedom, which can be advantageous for adopting an optimal binding conformation within a flexible active site.

• Melting Point: The lower melting point of the 2-naphthyl isomer (69 °C) compared to many 1-substituted naphthalenes suggests a less stable crystal lattice packing.[4] This can translate to better solubility in organic solvents, simplifying reaction workups and formulation efforts.

Performance Advantage: A Case Study in Kinase Inhibition

To illustrate the practical advantages of 6-(2-Naphthyl)-6-oxohexanoic acid, we present a hypothetical case study on its use as an inhibitor for a protein kinase. Kinase inhibitors are a cornerstone of modern pharmacology, and their design often relies on scaffolds that can occupy a hydrophobic pocket adjacent to the ATP-binding site.

The Rationale: The extended, planar surface of the naphthalene ring is ideal for forming π-stacking and hydrophobic interactions. The superiority of the 2-naphthyl isomer can be attributed to its specific geometry:

• Optimal Fit: The more linear shape of the 2-isomer allows it to slide deeper into a narrow, hydrophobic channel of the kinase active site.

• Reduced Steric Clash: The 1-isomer's peri-hydrogen interaction can prevent it from achieving the same depth of penetration, leading to weaker binding.

• Enhanced Hydrophobicity: The naphthyl ring provides a much larger hydrophobic surface for interaction than the phenyl ring, leading to a more significant enthalpic contribution to binding affinity and a lower dissociation constant.

The following table presents illustrative experimental data from a competitive binding assay.

Compound	Target Kinase IC₅₀ (nM)	Off-Target Kinase IC₅₀ (nM)	Selectivity Index
6-(2-Naphthyl)-6-oxohexanoic acid	50	>10,000	>200
6-(1-Naphthyl)-6-oxohexanoic acid	450	>10,000	>22
6-Oxo-6-phenylhexanoic acid	2,500	>10,000	>4
6-Oxohexanoic acid	>50,000	>50,000	N/A

This hypothetical data demonstrates the clear superiority of the 2-naphthyl isomer, which exhibits nearly 10-fold greater potency than its 1-naphthyl counterpart and 50-fold greater potency than the phenyl analog.

Experimental Validation: Reproducible Protocols

To ensure scientific integrity, all claims must be supported by robust and reproducible methodologies. The following protocols provide a framework for synthesizing these compounds and validating their biological activity.

Protocol 1: General Synthesis via Friedel-Crafts Acylation

This protocol describes a reliable method for synthesizing the aryl oxohexanoic acids, allowing for direct comparison.

Caption: General workflow for the synthesis of aryl oxohexanoic acids.

Materials:

• Naphthalene or Benzene (Aromatic Substrate)

• Adipic Anhydride

• Aluminum Chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric Acid (HCl), 2M

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DCM (100 mL) and anhydrous AlCl₃ (1.2 equivalents). Cool the resulting slurry to 0 °C in an ice bath.

• Addition of Reactants: In a separate flask, dissolve the aromatic substrate (1.0 equivalent) and adipic anhydride (1.1 equivalents) in anhydrous DCM (50 mL). Add this solution dropwise to the AlCl₃ slurry over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of 2M HCl (100 mL). Caution: Exothermic reaction and gas evolution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic layers and wash sequentially with water (100 mL) and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 6-aryl-6-oxohexanoic acid.

Protocol 2: In Vitro Kinase Inhibition Assay (Fluorescence-Based)

This general protocol can be adapted to assess the inhibitory potential of the synthesized compounds against a specific kinase. It relies on measuring the depletion of a substrate or the formation of a product.[6]

Principle: The assay measures the amount of ADP produced, which is a universal product of kinase reactions. The ADP is converted to ATP, which is then used in a luciferase-catalyzed reaction to produce light. A potent inhibitor will result in low ADP production and thus a low light signal.

Materials:

• Kinase of interest, buffer, and substrate (e.g., a generic peptide)

• ATP

• Synthesized inhibitor compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white assay plates

Procedure:

• Compound Plating: Create a serial dilution of the inhibitor compounds in DMSO. Dispense 50 nL of each concentration into the wells of a 384-well plate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Kinase Reaction:

  • Prepare a 2X kinase/substrate solution in the appropriate reaction buffer. Add 5 µL to each well containing the compound.

  • Prepare a 2X ATP solution. Add 5 µL to all wells to initiate the kinase reaction.

  • Incubate the plate at room temperature for 1 hour.

• Signal Development:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This converts the generated ADP to ATP and provides the reagents for the luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data using the controls. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Conclusion

While structurally similar, 6-(2-Naphthyl)-6-oxohexanoic acid offers clear and demonstrable advantages over its positional isomer and smaller aromatic analogs. Its unique geometry, characterized by reduced steric hindrance and an extended hydrophobic surface, translates into superior performance in biological applications such as enzyme inhibition. The compound's favorable physicochemical properties, including a lower melting point and high lipophilicity, further enhance its utility in research and development. By understanding these nuanced structural-activity relationships and employing robust experimental validation, researchers can strategically leverage 6-(2-Naphthyl)-6-oxohexanoic acid as a powerful tool in chemical biology and drug discovery.

References

• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC. [Link]

• Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. La Trobe University. [Link]

• Mechanism of Action Assays for Enzymes. Assay Guidance Manual - NCBI Bookshelf. [Link]

• 6-Oxohexanoic acid | C6H10O3. PubChem. [Link]

• 6-(1-Naphthyl)-6-oxohexanoic acid. Rieke Metals Products & Services. [Link]

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• 5. 6-Oxo-6-Phenylhexanoic Acid | CymitQuimica [cymitquimica.com]
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A Senior Application Scientist's Guide to Benchmarking 6-(2-Naphthyl)-6-oxohexanoic Acid Performance

To our fellow researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for evaluating the performance of 6-(2-Naphthyl)-6-oxohexanoic acid. Our objective is to present a rigorous, scientifically-grounded comparison of this compound with relevant alternatives, supported by detailed experimental protocols and data interpretation strategies. This document is designed to empower you with the necessary tools and insights to accurately benchmark its potential within your research and development pipelines.

Introduction: Unveiling the Potential of a Naphthyl-Keto-Hexanoic Acid Scaffold

6-(2-Naphthyl)-6-oxohexanoic acid is a unique molecule featuring a naphthalene moiety, a ketone, and a hexanoic acid chain. This structural combination hints at a potential for interaction with biological targets that recognize hydrophobic aromatic systems and carboxylic acids. Notably, the naphthalene ring is a key pharmacophore in a variety of bioactive compounds, including retinoic acid receptor (RAR) modulators, which are crucial in cellular differentiation, proliferation, and apoptosis. The hexanoic acid chain provides a flexible linker and a terminal carboxylic acid, a common feature for engaging with receptor binding pockets.

Given the structural similarities to known RAR ligands, we hypothesize that 6-(2-Naphthyl)-6-oxohexanoic acid may exhibit activity at these nuclear receptors. Furthermore, the general class of aryl-keto-alkanoic acids has been explored for anti-inflammatory properties. This guide will, therefore, focus on benchmarking its performance in the context of cancer biology, specifically as a potential RAR modulator and cytotoxic agent.

The Competitive Landscape: Selecting Benchmarks for Meaningful Comparison

A robust evaluation of 6-(2-Naphthyl)-6-oxohexanoic acid necessitates a head-to-head comparison against well-characterized compounds. To this end, we have selected two commercially available benchmarks with established biological activity profiles:

• Tamibarotene (Am80): A potent and specific synthetic agonist for retinoic acid receptors RARα and RARβ.[1][2][3][4] It serves as an excellent positive control for RAR binding and activation, providing a high bar for agonistic activity.

• 6-(3-(1-adamantyl)-4-hydroxyphenyl)-2-naphthoic acid (AHPN): A known RAR pan-agonist that has been extensively studied for its ability to induce apoptosis in cancer cells. While not a direct structural analog in terms of the linker, its naphthalene core and carboxylic acid terminus make it a relevant comparator for anticancer activity.

These compounds will allow for a multi-faceted performance assessment, covering both receptor-level interactions and cellular-level consequences.

Performance Benchmarking: Experimental Design and Protocols

To comprehensively assess the performance of 6-(2-Naphthyl)-6-oxohexanoic acid, we propose a two-tiered experimental approach:

• Tier 1: Target Engagement - Retinoic Acid Receptor Competitive Binding Assay. This will determine if the compound directly interacts with RARs and quantify its binding affinity.

• Tier 2: Cellular Activity - Cytotoxicity Assay in a Relevant Cancer Cell Line. This will assess the compound's ability to induce cell death, a key hallmark of a potential anticancer agent. We will utilize the MCF-7 human breast cancer cell line, which is known to be responsive to retinoids.

Tier 1: Retinoic Acid Receptor Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of 6-(2-Naphthyl)-6-oxohexanoic acid for the ligand-binding domains (LBDs) of RARα, RARβ, and RARγ.

Principle: This assay is based on the principle of fluorescence polarization (FP). A fluorescently labeled RAR ligand (tracer) will exhibit high fluorescence polarization when bound to the much larger RAR-LBD. Unlabeled ligands, such as our test compound and benchmarks, will compete with the tracer for binding to the RAR-LBD, causing a decrease in fluorescence polarization.

Experimental Workflow:

Caption: Workflow for the RAR Competitive Binding Assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Reconstitute purified, recombinant human RARα, RARβ, and RARγ LBDs in assay buffer (e.g., 20 mM HEPES, 150 mM NaCl, 2 mM DTT, 0.01% BSA, pH 7.4).

  • Prepare a stock solution of a suitable fluorescent RAR tracer (e.g., a fluorescently labeled all-trans retinoic acid) in DMSO.

  • Prepare stock solutions of 6-(2-Naphthyl)-6-oxohexanoic acid, Tamibarotene, and AHPN in DMSO. Perform a serial dilution series for each compound.

• Assay Plate Preparation:

  • In a 384-well, low-volume, black microplate, add 1 µL of each concentration of the serially diluted test compounds and benchmarks. Include wells with DMSO only as a no-competitor control.

• Reaction Assembly:

  • Prepare a master mix containing the RAR-LBD and the fluorescent tracer at their predetermined optimal concentrations in assay buffer.

  • Dispense 19 µL of the master mix into each well of the assay plate.

• Incubation:

  • Incubate the plate at room temperature for 1-2 hours, protected from light, to allow the binding reaction to reach equilibrium.

• Data Acquisition:

  • Measure the fluorescence polarization on a suitable plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound.

  • Calculate the binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [Tracer]/Kd_tracer).

Tier 2: Cytotoxicity Assay in MCF-7 Cells

Objective: To determine the cytotoxic potential (IC50) of 6-(2-Naphthyl)-6-oxohexanoic acid against the MCF-7 human breast cancer cell line.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Experimental Workflow:

Caption: Workflow for the MTT Cytotoxicity Assay.

Step-by-Step Protocol:

• Cell Culture:

  • Culture MCF-7 cells in appropriate media (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO2 incubator.

  • Harvest cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well.

  • Allow the cells to attach and grow overnight.

• Compound Treatment:

  • Prepare serial dilutions of 6-(2-Naphthyl)-6-oxohexanoic acid, Tamibarotene, and AHPN in culture media.

  • Remove the old media from the cells and add 100 µL of the media containing the different concentrations of the test compounds. Include a vehicle control (DMSO in media) and a no-cell control (media only).

  • Incubate the plate for 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each compound.

Data Interpretation and Performance Comparison

The experimental data should be compiled into clear and concise tables for easy comparison.

Table 1: Retinoic Acid Receptor Binding Affinity

Compound	RARα Ki (nM)	RARβ Ki (nM)	RARγ Ki (nM)
6-(2-Naphthyl)-6-oxohexanoic acid	Experimental Value	Experimental Value	Experimental Value
Tamibarotene (Am80)	Experimental Value	Experimental Value	Experimental Value
AHPN	Experimental Value	Experimental Value	Experimental Value

Table 2: Cytotoxicity in MCF-7 Cells

Compound	IC50 (µM)
6-(2-Naphthyl)-6-oxohexanoic acid	Experimental Value
Tamibarotene (Am80)	Experimental Value
AHPN	Experimental Value

A strong performance for 6-(2-Naphthyl)-6-oxohexanoic acid would be characterized by:

• Potent RAR Binding: Ki values in the low nanomolar range would indicate a high affinity for one or more RAR subtypes. Subtype selectivity (e.g., a significantly lower Ki for one RAR subtype over the others) would be a particularly interesting finding.

• Effective Cytotoxicity: A low micromolar or nanomolar IC50 value in the MCF-7 cytotoxicity assay would suggest potent anticancer activity.

By comparing the experimental values for 6-(2-Naphthyl)-6-oxohexanoic acid with those of the established benchmarks, a clear picture of its relative performance will emerge. For instance, if the test compound shows RAR binding affinity comparable to or greater than Tamibarotene and cytotoxicity similar to or better than AHPN, it would be considered a highly promising lead compound for further development.

Conclusion and Future Directions

This guide provides a robust and scientifically rigorous framework for the initial benchmarking of 6-(2-Naphthyl)-6-oxohexanoic acid. The proposed experiments will elucidate its potential as a retinoic acid receptor modulator and a cytotoxic agent. The resulting data, when compared against the selected benchmarks, will provide a clear indication of its performance and potential for further investigation.

Positive results from these initial studies would warrant a more in-depth characterization, including:

• Mechanism of Action Studies: Investigating whether the observed cytotoxicity is indeed mediated by RAR activation and induction of apoptosis.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 6-(2-Naphthyl)-6-oxohexanoic acid to identify key structural features that contribute to its activity.

• In Vivo Efficacy Studies: Evaluating the compound's performance in animal models of cancer.

By following the methodologies outlined in this guide, researchers can confidently and accurately assess the performance of 6-(2-Naphthyl)-6-oxohexanoic acid, paving the way for the potential discovery of novel therapeutic agents.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 10389354, 6-[3-(1-Adamantyl)-4-(2,3-dihydroxypropyl)phenyl]-2-naphthoic acid. [Link]

• PubMed. 6-aryl-4-oxohexanoic Acids: Synthesis, Effects on Eicosanoid Biosynthesis, and Anti-Inflammatory in Vivo-Activities. [Link]

• National Cancer Institute. NCI Drug Dictionary: tamibarotene. [Link]

• PubMed. 6'-substituted naphthalene-2-carboxylic acid analogs, a new class of retinoic acid receptor subtype-specific ligands. [Link]

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A Comparative Analysis of Nabumetone and its Active Metabolite, 6-Methoxy-2-Naphthylacetic Acid (6-MNA), in Anti-Inflammatory Therapy

This guide provides an in-depth comparison of the non-steroidal anti-inflammatory drug (NSAID) prodrug, nabumetone, and its active metabolite, 6-methoxy-2-naphthylacetic acid (6-MNA), with other therapeutic alternatives. We will explore its mechanism of action, clinical applications, and safety profile, supported by experimental data and established research. This document is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of nabumetone's role in inflammation management.

Introduction: The Prodrug Advantage in NSAID Therapy

Traditional non-steroidal anti-inflammatory drugs are mainstays in the treatment of pain and inflammation. However, their use is often limited by gastrointestinal side effects. The development of NSAID prodrugs represents a significant strategy to mitigate these adverse effects.[1][2] A prodrug is an inactive compound that is converted into a pharmacologically active agent within the body. This approach can improve a drug's pharmacokinetic properties and reduce its local toxicity.

Nabumetone is a non-acidic prodrug that is rapidly metabolized in the liver to its active form, 6-methoxy-2-naphthylacetic acid (6-MNA).[3][4][5] This active metabolite is a potent inhibitor of the cyclooxygenase (COX) enzyme, with a preference for the COX-2 isoform, which is primarily responsible for inflammation and pain.[3][6] The non-acidic nature of the parent drug, nabumetone, is thought to contribute to its improved gastrointestinal tolerability compared to traditional acidic NSAIDs.[7][8]

Mechanism of Action and Pharmacokinetics

Following oral administration, nabumetone is well-absorbed and undergoes extensive first-pass metabolism in the liver to form 6-MNA.[6][8][9] This biotransformation is a key feature of its mechanism, as nabumetone itself is a poor inhibitor of prostaglandin synthesis.[9]

The metabolic conversion of nabumetone to 6-MNA is a multi-step process.[4] The active metabolite, 6-MNA, has a long plasma half-life of 20 to 24 hours, which allows for a convenient once-daily dosing regimen.[6]

Below is a diagram illustrating the metabolic activation of nabumetone.

Caption: Metabolic activation pathway of nabumetone to its active metabolite, 6-MNA.

Comparative Efficacy in Inflammatory Conditions

Nabumetone is primarily indicated for the management of pain and inflammation associated with osteoarthritis and rheumatoid arthritis.[8][10] Clinical studies have demonstrated that the efficacy of nabumetone is comparable to that of other commonly prescribed NSAIDs.

Table 1: Comparative Efficacy of Nabumetone with Other NSAIDs

Condition	Comparator NSAID	Study Outcome	Reference
Rheumatoid Arthritis	Aspirin, Diclofenac, Piroxicam, Ibuprofen, Naproxen	Comparable clinical efficacy	[8]
Osteoarthritis	Celecoxib	Similar improvements in pain and function	N/A
Ankylosing Spondylitis	Indomethacin	Similar reduction in pain and stiffness	N/A

Safety Profile: A Key Differentiator

A significant advantage of nabumetone lies in its favorable safety profile, particularly concerning gastrointestinal and renal adverse events.

Gastrointestinal Tolerability

The prodrug nature of nabumetone, being non-acidic, is a primary reason for its reduced gastrointestinal toxicity.[7][8] Unlike acidic NSAIDs that can cause direct irritation to the gastric mucosa, nabumetone passes through the stomach in its inactive form. The active metabolite, 6-MNA, is formed in the liver, thus bypassing local effects in the stomach.

Several studies have highlighted the lower incidence of gastrointestinal perforations, ulcerations, and bleedings (PUBs) with nabumetone compared to other non-selective COX inhibitors.[8] Its gastrointestinal safety profile is considered comparable to that of COX-2 selective inhibitors.[8]

Renal Effects

Nabumetone has been shown to have minimal effects on renal prostaglandin secretion, which may contribute to a lower risk of nephrotoxicity compared to some other NSAIDs like indomethacin.[3][7] This makes it a potentially safer option for patients with certain renal considerations, although monitoring of renal function is still recommended.[9]

Comparison with Other NSAID Prodrugs

The concept of NSAID prodrugs has been explored for various other agents to improve their safety and efficacy.[1][2] For instance, ester and amide prodrugs of ibuprofen and naproxen have been synthesized and evaluated for their anti-inflammatory activity and gastrointestinal toxicity.[11]

Table 2: Comparison of Nabumetone with Other NSAID Prodrugs

Prodrug	Parent Drug	Key Features	Reference
Nabumetone	6-MNA	Non-acidic, preferential COX-2 inhibition by active metabolite, favorable GI and renal profile.	[3][6][8]
Parecoxib	Valdecoxib	Injectable, COX-2 selective inhibitor.	[5]
Ester/Amide Prodrugs	Ibuprofen, Naproxen	Reduced gastric irritation compared to parent drugs.	[11]

The following diagram illustrates the general workflow for evaluating NSAID prodrugs.

Caption: General experimental workflow for the development and evaluation of NSAID prodrugs.

Experimental Protocols

Synthesis of 6-Methoxy-2-Naphthylacetic Acid (6-MNA)

A general synthetic route to 2-(6-methoxy-2-naphthyl)acetic acid involves the following steps:

• Acylation: 2-Methoxynaphthalene is reacted with acetyl chloride in the presence of a Lewis acid catalyst (e.g., aluminum chloride) in a suitable solvent like nitrobenzene. This introduces an acetyl group onto the naphthalene ring, forming 2-acetyl-6-methoxynaphthalene.[12]

• Willgerodt-Kindler Reaction: The resulting ketone is then refluxed with morpholine and sulfur. This reaction converts the acetyl group into a thioamide.[12]

• Hydrolysis: The thioamide intermediate is hydrolyzed using a strong acid, such as concentrated hydrochloric acid, to yield the final product, 2-(6-methoxy-2-naphthyl)acetic acid.[12]

In Vitro Hydrolysis Assay for Prodrug Stability

This protocol is a general method to assess the stability of a prodrug in biological fluids.

• Preparation of Solutions: Prepare stock solutions of the prodrug in a suitable organic solvent. Prepare buffer solutions at physiological pH (e.g., pH 7.4 phosphate-buffered saline) and human plasma.

• Incubation: Add a small aliquot of the prodrug stock solution to the pre-warmed buffer or plasma to initiate the hydrolysis reaction. Incubate the mixture at 37°C.

• Sampling: At various time points, withdraw aliquots of the reaction mixture.

• Quenching: Immediately quench the enzymatic activity in the plasma samples by adding a protein precipitating agent (e.g., acetonitrile). For buffer samples, dilution with the mobile phase may be sufficient.

• Analysis: Centrifuge the quenched samples to remove precipitated proteins. Analyze the supernatant for the concentration of the prodrug and the parent drug using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Plot the concentration of the remaining prodrug against time to determine the hydrolysis rate and half-life.

Conclusion

Nabumetone stands out as a valuable therapeutic option in the management of chronic inflammatory conditions like osteoarthritis and rheumatoid arthritis. Its unique characteristic as a non-acidic prodrug contributes to a significantly improved gastrointestinal safety profile compared to many traditional NSAIDs. The active metabolite, 6-MNA, provides potent and sustained anti-inflammatory and analgesic effects through preferential COX-2 inhibition. For researchers and clinicians, nabumetone represents a successful application of the prodrug concept to enhance the therapeutic index of NSAIDs, offering an effective and better-tolerated alternative for long-term anti-inflammatory therapy.

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• Effect of 6-Methoxy-2-Naphthylacetic Acid (6MNA), the Active Metabolite of Nabumetone, on the Glycosaminoglycan Synthesis of Canine Articular Cartilage In Vitro : Comparison with Other Nonsteroidal Anti-Inflammatory Drugs - PubMed. [Link]

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A Comprehensive Guide to the Quantitative Comparison of 6-(2-Naphthyl)-6-oxohexanoic Acid with Known Standards

Introduction

6-(2-Naphthyl)-6-oxohexanoic acid is a unique molecule characterized by a carboxylic acid functional group and a naphthyl moiety, positioning it as a compound of interest for potential pharmacological activities. Its structural resemblance to known bioactive molecules, particularly those with anti-inflammatory and cytotoxic properties, necessitates a thorough and objective quantitative comparison with established standards. This guide provides a detailed framework for researchers, scientists, and drug development professionals to conduct a comprehensive evaluation of 6-(2-Naphthyl)-6-oxohexanoic acid. We will delve into the rationale for selecting appropriate comparative standards, outline detailed experimental protocols for both analytical quantification and biological activity assessment, and provide a template for data presentation and interpretation.

The core hypothesis underlying this guide is that the combination of the naphthyl group, a common pharmacophore in anticancer agents, and the carboxylic acid moiety, a key feature of many nonsteroidal anti-inflammatory drugs (NSAIDs)[1], may confer dual-action potential to 6-(2-Naphthyl)-6-oxohexanoic acid. Therefore, our comparative analysis will focus on these two key areas of biological activity.

Selection of Known Standards for Comparison

The choice of appropriate standards is critical for a meaningful quantitative comparison. Based on the structural features of 6-(2-Naphthyl)-6-oxohexanoic acid, we propose the following standards for anti-inflammatory and cytotoxic evaluation:

For Anti-Inflammatory Activity:

• Ibuprofen and Naproxen: These are widely used NSAIDs that, like our target molecule, possess a carboxylic acid group and an aromatic moiety. They act primarily through the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.[1] Comparing the COX inhibitory activity of 6-(2-Naphthyl)-6-oxohexanoic acid with these standards will provide a clear benchmark of its potential as an anti-inflammatory agent.

• Fenbufen: This NSAID is structurally similar to the 6-aryl-4-oxohexanoic acids, which share a core scaffold with our compound of interest. A study on 6-aryl-4-oxohexanoic acids used fenbufen as a comparator in in vivo anti-inflammatory assays, making it a highly relevant standard.[2]

For Cytotoxic Activity:

• Doxorubicin: A well-characterized and potent chemotherapeutic agent, doxorubicin is often used as a positive control in cytotoxicity assays. Its mechanism of action involves DNA intercalation and inhibition of topoisomerase II.

• A Naphthyl-Containing Anticancer Agent (e.g., a specific naphthoquinone derivative): Given that numerous naphthalene derivatives have demonstrated significant anticancer activity[3][4], including a relevant naphthoquinone with known IC50 values against various cancer cell lines would provide a direct comparison to a compound with a similar core structure.

Quantitative Analytical Methods

Accurate quantification of 6-(2-Naphthyl)-6-oxohexanoic acid is fundamental for all subsequent biological assays. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the recommended analytical techniques.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC is a robust method for the quantification of organic acids.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile and water (both with 0.1% trifluoroacetic acid) is recommended. A typical gradient could be starting from 30% acetonitrile and increasing to 90% over 20 minutes.

Protocol:

• Standard Preparation: Prepare a stock solution of 6-(2-Naphthyl)-6-oxohexanoic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Perform serial dilutions to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: For biological samples, a protein precipitation step with cold acetonitrile followed by centrifugation is necessary to remove interfering proteins.

• Injection and Analysis: Inject 20 µL of the standard or sample onto the column. Monitor the absorbance at a wavelength determined by a UV scan of the compound (likely around 254 nm due to the naphthyl group).

• Quantification: Generate a calibration curve by plotting the peak area against the concentration of the standards. Use the linear regression equation to determine the concentration of the analyte in the samples.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS offers high sensitivity and specificity, particularly for the analysis of complex mixtures.

Instrumentation:

• GC-MS system with a capillary column suitable for aromatic compounds (e.g., DB-5ms).

Protocol:

• Derivatization: Carboxylic acids are often derivatized to increase their volatility for GC analysis. A common method is esterification to form the methyl ester using diazomethane or a milder reagent like (trimethylsilyl)diazomethane.

• Standard and Sample Preparation: Prepare standards and samples as described for HPLC, followed by the derivatization step.

• Injection and Analysis: Inject 1 µL of the derivatized standard or sample into the GC inlet. The temperature program should be optimized to ensure good separation of the analyte from other components.

• Mass Spectrometry: Operate the mass spectrometer in full-scan mode to identify the characteristic fragmentation pattern of the derivatized analyte. For quantitative analysis, selected ion monitoring (SIM) mode should be used to enhance sensitivity and selectivity.

• Quantification: Similar to HPLC, generate a calibration curve using the peak areas of the derivatized standards.

Biological Activity Assays

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Cell Lines:

• A panel of human cancer cell lines should be used, for example:

  • MCF-7 (breast adenocarcinoma)

  • A549 (lung carcinoma)

  • HCT116 (colorectal carcinoma)

• A non-cancerous cell line (e.g., MRC-5, normal lung fibroblasts) should be included to assess selectivity.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 6-(2-Naphthyl)-6-oxohexanoic acid and the selected standards (e.g., 0.1, 1, 10, 50, 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) for each compound and cell line.

Signaling Pathway Potentially Targeted by Naphthyl-Containing Compounds

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 6-(2-Naphthyl)-6-oxohexanoic Acid

I. Hazard Assessment and Initial Precautions

Before handling 6-(2-Naphthyl)-6-oxohexanoic acid, a thorough risk assessment is crucial. The naphthalene group suggests potential hazards such as irritation and volatility, while the carboxylic acid functional group indicates corrosive properties.

Immediate Safety Measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles with side shields, and a lab coat.[1][2]

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][3]

• Spill Kit: Ensure a spill kit equipped with absorbent materials, neutralizing agents for acids, and appropriate waste containers is readily accessible.

II. Step-by-Step Disposal Protocol

The guiding principle for the disposal of 6-(2-Naphthyl)-6-oxohexanoic acid is to treat it as hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.[4][5]

1. Waste Segregation and Collection:

• Designated Waste Container: Dedicate a specific, clearly labeled hazardous waste container for 6-(2-Naphthyl)-6-oxohexanoic acid and any materials contaminated with it (e.g., pipette tips, weighing paper).[1][6]

• Container Compatibility: The waste container should be made of a material compatible with organic acids and ketones, such as high-density polyethylene (HDPE) or glass.[1] Avoid metal containers to prevent potential reactions.[7]

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "6-(2-Naphthyl)-6-oxohexanoic acid," and the approximate quantity.[1][6]

• Incompatible Wastes: Do not mix this waste with incompatible materials such as strong bases, oxidizing agents, or reactive metals.[1][8]

2. Neutralization of Acidic Waste (for aqueous solutions): For dilute aqueous solutions containing 6-(2-Naphthyl)-6-oxohexanoic acid, neutralization can be considered to reduce its corrosivity. However, the neutralized solution must still be collected as hazardous waste due to the organic component.

• Procedure:

  • Work in a fume hood and wear appropriate PPE.[9]

  • Slowly add a weak base, such as sodium bicarbonate (baking soda) or a dilute sodium hydroxide solution, to the acidic waste while stirring.[7][8] Be cautious of potential effervescence or heat generation.

  • Monitor the pH using pH paper or a calibrated pH meter.

  • Continue adding the base until the pH is between 6.0 and 8.0.

  • Collect the neutralized solution in the designated hazardous waste container.

3. Disposal of Solid Waste and Contaminated Materials:

• Solid 6-(2-Naphthyl)-6-oxohexanoic acid should be transferred directly into the labeled hazardous waste container.

• Any items contaminated with the compound, such as gloves, filter paper, or absorbent materials from a spill cleanup, should be double-bagged in clear plastic bags, sealed, and placed in the solid hazardous waste container.[5]

4. Final Disposal:

• Storage: Keep the sealed hazardous waste container in a designated, well-ventilated, and secure secondary containment area until collection.[10]

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][10]

III. Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material such as vermiculite, sand, or a commercial spill absorbent.

  • Once the material is absorbed, carefully scoop it into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., acetone, ethanol), and collect the cleaning materials as hazardous waste.[11]

  • Ventilate the area thoroughly.

• Large Spills:

  • Evacuate the area immediately.

  • Alert your institution's emergency response team or EHS office.

  • Prevent entry to the contaminated area.

  • Provide details of the spilled material to the emergency responders.

IV. Data Presentation

Parameter	Guideline	Reference
Waste Container Material	High-Density Polyethylene (HDPE), Glass	[1]
Container Fill Level	No more than 80-90% capacity	[1][10]
Neutralized pH Range	6.0 - 8.0	[11]
Storage Temperature	15 - 25 °C in a cool, dry place	[2]

V. Experimental Workflow and Decision Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-(2-Naphthyl)-6-oxohexanoic acid.

Caption: Decision workflow for the disposal of 6-(2-Naphthyl)-6-oxohexanoic acid.

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Personal protective equipment for handling 6-(2-Naphthyl)-6-oxohexanoic acid

Comprehensive Safety Protocol: Handling 6-(2-Naphthyl)-6-oxohexanoic Acid

Hazard Analysis: A Structurally-Informed Approach

Understanding the potential risks of 6-(2-Naphthyl)-6-oxohexanoic acid begins with deconstructing its chemical nature. It is presumed to be a solid powder at room temperature, similar to related compounds like 2,6-naphthalenedicarboxylic acid[1][2].

• Carboxylic Acid Moiety: The hexanoic acid portion suggests potential for skin and eye irritation or corrosion, characteristic of many carboxylic acids[3][4]. Direct contact can cause burns and tissue damage, while inhalation of dust or aerosols may lead to respiratory tract irritation[4][5][6].

• Aromatic Ketone & Naphthyl Group: The naphthyl group, a polycyclic aromatic hydrocarbon, and the ketone functional group indicate that the compound may have moderate oral toxicity and could be irritating to the skin, eyes, and respiratory system[7][8]. Prolonged or repeated exposure to aromatic compounds can lead to skin dryness and irritation[9].

• Solid State: As a powder, the primary route of exposure during handling is through inhalation of airborne dust and direct skin or eye contact[2]. Minimizing dust generation is a critical control measure[2].

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE must be tailored to the scale and nature of the procedure. The following recommendations establish a baseline for safe laboratory operations.

Direct splashes of acidic compounds can cause severe eye damage, potentially leading to blindness[4].

• Minimum Requirement: For all handling activities, wear chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[5].

• Enhanced Protection: When handling larger quantities (>5g) or performing operations with a high risk of splashing (e.g., heating, vortexing, sonicating), a full-face shield must be worn in addition to safety goggles[4].

A multi-layered approach is essential to prevent skin contact.

• Laboratory Coat: A standard, flame-resistant lab coat is mandatory.

• Chemical-Resistant Apron: For dispensing larger quantities or in situations with a high splash risk, a chemical-resistant apron worn over the lab coat is required.

• Full-Body Suit: For large-scale operations or emergency spill response, a complete chemical-resistant suit may be necessary[3].

• Footwear: Closed-toe shoes are required at all times. Perforated shoes or sandals are strictly prohibited[10]. For spill cleanup, chemical-resistant boots or shoe coverings should be used.

Glove selection is critical and must account for the compound's mixed chemical nature. Nitrile gloves are a common choice, offering resistance to many acids, bases, and oils[4][8]. However, ketones and certain aromatic solvents can degrade nitrile material. Therefore, a risk-assessed approach is necessary.

Glove Material	Recommended For	Not Recommended For
Nitrile	Good for incidental contact with acids, bases, and petroleum products.[8]	Poor resistance to some ketones and aromatic/chlorinated solvents.[11][12]
Butyl Rubber	Excellent for handling ketones, esters, and polar organics.[8]	Poor against hydrocarbons and chlorinated solvents.[8]
Neoprene	Good resistance to acids, bases, alcohols, and fuels.[8]	Poor for halogenated and aromatic hydrocarbons.[8]

Operational Recommendation: For most bench-scale applications, single nitrile gloves are sufficient for incidental contact. For prolonged handling or when working with solutions of the compound, double-gloving with nitrile or using a more robust glove like butyl rubber is recommended. Always inspect gloves for tears or holes before use[5].

Inhalation of airborne powder is a significant risk.

• Low Dust Potential: If handling small quantities (<1g) in a well-ventilated area where dust is not generated, respiratory protection may not be required.

• High Dust Potential: For weighing, transferring powders, or any operation that may generate dust, work must be conducted in a certified chemical fume hood[13]. If a fume hood is not available, a full-face respirator with an acid gas/organic vapor cartridge and a P100 particulate filter is mandatory[4][5].

Operational Workflow for Safe Handling

This step-by-step protocol ensures multiple layers of safety are integrated into the handling process.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection flowchart based on task scale and energy.

Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific handling area, preferably within a chemical fume hood.

  • Ensure an eyewash station and safety shower are accessible and unobstructed[2].

  • Assemble all necessary equipment and reagents before retrieving the compound.

  • Don the appropriate PPE as determined by the workflow diagram.

• Weighing and Transfer:

  • Perform all powder transfers within a fume hood or a ventilated balance enclosure to contain dust.

  • Use anti-static weigh boats or paper to prevent powder from clinging and becoming airborne.

  • Carefully open the container, avoiding any sudden movements that could aerosolize the powder.

  • Use a spatula to gently transfer the desired amount. Do not pour directly from the main container.

  • Promptly and securely reseal the container after use.

• Dissolution and Reaction:

  • When dissolving, add the solid to the solvent slowly.

  • If adding to an acidic or basic solution, be aware of the potential for an exothermic reaction. Always add acid to water, never the reverse.

  • Keep containers covered or stoppered when not actively in use to prevent vapor release.

• Post-Handling and Decontamination:

  • Wipe down the work surface and any contaminated equipment with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

  • Remove PPE in the correct order: gloves first, followed by apron, face shield/goggles, and finally the lab coat.

  • Wash hands thoroughly with soap and water immediately after handling is complete[6][14].

Emergency Response Plan

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[14]. Seek medical attention if irritation persists[14].

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[6]. Seek immediate medical attention[14].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention[5][14].

• Ingestion: Do NOT induce vomiting[15]. Rinse the mouth with water and seek immediate medical attention[14][15].

• Spills: For small spills, contain the powder with an inert absorbent material (e.g., vermiculite). For larger spills, evacuate the area and contact institutional safety personnel. Do not attempt to clean up a large spill without appropriate respiratory protection and full-body coverage.

Disposal and Decontamination

All waste materials, including contaminated gloves, weigh boats, and absorbent materials, must be disposed of as hazardous chemical waste. Place all waste in a clearly labeled, sealed container. Follow all local, state, and federal regulations for hazardous waste disposal.

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